Ethyl 4-(bromomethyl)-3-nitrobenzoate

• CAS: 96315-16-1

Core Science & Biosynthesis

Ethyl 4-(bromomethyl)-3-nitrobenzoate chemical properties

Topic: Ethyl 4-(bromomethyl)-3-nitrobenzoate Chemical Properties Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

A Privileged Scaffold for Heterocyclic Synthesis and Medicinal Chemistry[1]

Executive Summary

Ethyl 4-(bromomethyl)-3-nitrobenzoate (CAS 96315-16-1 ) is a high-value synthetic intermediate characterized by its trifunctional nature: an electrophilic benzylic bromide, a reducible nitro group, and a hydrolyzable ester.[1][2][3] This unique substitution pattern makes it a "privileged scaffold" in drug discovery, particularly for the synthesis of quinazoline-based kinase inhibitors , DNA-intercalating agents, and bioconjugation linkers.[1]

This guide provides a rigorous analysis of its physicochemical properties, validated synthetic protocols, and divergent reactivity profiles, designed to support researchers in optimizing yield and selectivity.

Physicochemical Profile

Compound Identity

• IUPAC Name: Ethyl 4-(bromomethyl)-3-nitrobenzoate[1][2][3][][5]

• CAS Number: 96315-16-1[1][2][3][][5]

• Molecular Formula: C₁₀H₁₀BrNO₄

• Molecular Weight: 288.09 g/mol [3]

Key Properties Table

Property	Value / Description	Technical Note
Appearance	White to pale yellow crystalline solid	Color deepens upon oxidation/light exposure.[1]
Melting Point	65–70 °C (Predicted/Analogous)	Note: The methyl ester analog melts at 127–130 °C; ethyl chains typically lower packing efficiency.
Solubility	Soluble in DCM, EtOAc, THF, DMSO	Poor solubility in water; hydrolyzes slowly in aqueous base.
LogP	~2.8 (Predicted)	Lipophilic; suitable for membrane permeability in early assays.
Reactivity Hazard	Lachrymator , Corrosive	Benzylic bromides are potent alkylators of mucous membranes.

Synthetic Methodology: The Wohl-Ziegler Bromination[1]

The most reliable route to Ethyl 4-(bromomethyl)-3-nitrobenzoate is the radical bromination of Ethyl 4-methyl-3-nitrobenzoate .[1] This reaction requires precise control to prevent the formation of the gem-dibromo byproduct.[1]

Reaction Mechanism & Protocol

Reaction Type: Free-Radical Substitution (Wohl-Ziegler) Reagents: N-Bromosuccinimide (NBS), Benzoyl Peroxide (BPO) or AIBN.[1] Solvent: Carbon Tetrachloride (

) is traditional, but Benzotrifluoride ( ) or Acetonitrile are modern, greener alternatives.

Step-by-Step Protocol (Self-Validating)

• Preparation: In a flame-dried round-bottom flask equipped with a reflux condenser, dissolve Ethyl 4-methyl-3-nitrobenzoate (1.0 eq) in anhydrous

  (0.2 M concentration).

• Initiation: Add NBS (1.05 eq). Crucial: Do not add a large excess of NBS to avoid dibromination.[1] Add the radical initiator (AIBN, 0.05 eq).

• Activation: Degas the solution with nitrogen for 10 minutes (oxygen inhibits radicals). Heat to reflux (approx. 80-100 °C).[1]

• Monitoring (Validation Step): Monitor via TLC (Hexane/EtOAc 4:1) or

  NMR.[6][7]

  • Starting Material: Methyl singlet at

    ~2.6 ppm.[1]

  • Product: Methylene (

    ) singlet shifts downfield to ~4.8 ppm.

  • Stop Condition: Stop when conversion reaches ~90-95%.[1] Pushing to 100% often generates the dibromo impurity (

    ~6.8 ppm), which is inseparable by crystallization.

• Workup: Cool to 0 °C to precipitate succinimide. Filter. Wash filtrate with water and brine.[1] Dry over

  and concentrate.

• Purification: Recrystallize from Ethanol/Hexane or purify via flash column chromatography.

Synthetic Pathway Diagram[1]

Figure 1: Wohl-Ziegler bromination pathway highlighting the critical branching point for side-product formation.

Divergent Reactivity & Applications

The chemical power of this molecule lies in its orthogonal reactivity . The three functional groups can be manipulated independently to access complex heterocycles.

Path A: Nucleophilic Substitution ( )

The benzylic bromide is highly electrophilic.

• Amines: Reacts with primary/secondary amines to form benzylamines.[1]

  • Application: Introduction of solubilizing groups (e.g., morpholine, piperazine).

• Thiols: Reacts with thiols to form thioethers.[1]

• Azides: Reacts with

  to form benzyl azides (precursors for "Click" chemistry).

Path B: Nitro Reduction & Cyclization (The Quinazoline Route)

This is the most common medicinal chemistry application.

• Substitution: Displace bromide with an amine (

  ).[1]

• Reduction: Reduce nitro group (

  ) using or .[1]

• Cyclization: The newly formed aniline amine can attack the secondary amine (if an aldehyde was used) or react with orthoformates to close the Quinazolinone ring.

Reactivity Flowchart[1]

Figure 2: Divergent synthesis map showing the primary route to Quinazoline scaffolds.

Safety & Handling Protocols

Hazard Classification:

• H314: Causes severe skin burns and eye damage.[1]

• H335: May cause respiratory irritation.[1][8]

• Lachrymator: This compound releases bromide ions that are potent tear gas agents.[1]

Handling Requirements:

• Engineering Controls: Always handle inside a functioning fume hood.

• PPE: Double nitrile gloves, safety goggles, and a lab coat are mandatory.

• Decontamination: Spills should be treated with a dilute solution of amines (e.g., triethylamine) or sodium thiosulfate to quench the alkylating bromide before cleaning.

• Storage: Store at 2–8 °C under inert gas (Argon/Nitrogen). Moisture sensitive (hydrolysis of bromide).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12828383, Ethyl 4-(bromomethyl)-3-nitrobenzoate.[1] Retrieved from [Link]

• Djerassi, C. (1948). Brominations with N-Bromosuccinimide.[1] Chemical Reviews, 43(2), 271–317. (Foundational text on Wohl-Ziegler mechanism).

Sources

• 1. prepchem.com [prepchem.com]
• 2. Ethyl 4-(bromomethyl)-3-nitrobenzoate CAS#:96315-16-1_上海瀚鸿科技股份有限公司_化学加网 [huaxuejia.cn]
• 3. aldlab-chemicals_Ethyl 4-(bromomethyl)-3-nitrobenzoate [aldlab.com]
• 5. Ethyl 4-(bromomethyl)-3-nitrobenzoate,(CAS# 96315-16-1)|Sinfoo BIOCHEM [sinfoobiotech.com]
• 6. pure.bond.edu.au [pure.bond.edu.au]
• 7. stacks.cdc.gov [stacks.cdc.gov]
• 8. Ethyl 4-bromo-3-nitrobenzoate | C9H8BrNO4 | CID 458966 - PubChem [pubchem.ncbi.nlm.nih.gov]

Ethyl 4-(bromomethyl)-3-nitrobenzoate: Structural Architecture and Synthetic Utility

[1]

Executive Summary

Ethyl 4-(bromomethyl)-3-nitrobenzoate (CAS: 96315-16-1 ) is a specialized pharmacophore building block used extensively in the synthesis of heterocyclic compounds and fluorescent indicators.[1][2][3][4] Characterized by its trifunctional nature—containing a benzylic bromide, a nitro group, and an ethyl ester—it serves as a "linchpin" intermediate.[1] Its primary utility lies in its ability to undergo selective nucleophilic substitution at the benzylic position without compromising the integrity of the nitro or ester functionalities, allowing for the stepwise construction of complex molecular architectures such as Fura-2 calcium indicators and NHE1 inhibitors .[1][3]

Molecular Architecture & Electronic Properties[3]

Structural Specifications

Property	Data
CAS Number	96315-16-1
IUPAC Name	Ethyl 4-(bromomethyl)-3-nitrobenzoate
Molecular Formula
Molecular Weight	288.10 g/mol
Physical State	Solid (Crystalline Powder)
Solubility	Soluble in DCM, Ethyl Acetate, THF; Insoluble in Water

Electronic Analysis

The molecule's reactivity is dictated by the interplay of three functional groups on the benzene ring:

• Benzylic Bromide (C-4): The primary electrophilic site.[1][3] The leaving group ability of the bromide is enhanced by the electron-withdrawing nature of the adjacent nitro group (ortho position) and the ester group (para position).[1][3] This makes the methylene carbon highly susceptible to

  attack.[1]

• Nitro Group (C-3): Provides strong inductive (-I) and mesomeric (-M) electron withdrawal.[1][3] This deactivates the ring towards electrophilic aromatic substitution but activates the benzylic position for radical halogenation during synthesis.[1] It also serves as a latent amine (via reduction) for subsequent intramolecular cyclization.[1]

• Ethyl Ester (C-1): Acts as a protected carboxylic acid.[1][3] It modulates the lipophilicity of the molecule and can be hydrolyzed or converted to amides in later synthetic stages.[1]

Synthesis & Manufacturing Protocol

The industrial and laboratory-scale synthesis of Ethyl 4-(bromomethyl)-3-nitrobenzoate follows a Wohl-Ziegler Bromination pathway.[1] This radical chain reaction ensures regioselective bromination at the benzylic methyl group rather than the aromatic ring.[1]

Precursor Selection[1]

• Starting Material: Ethyl 4-methyl-3-nitrobenzoate (CAS: 19013-15-1).[1][5]

• Reagent: N-Bromosuccinimide (NBS) as the bromine source.[1][3]

• Initiator: Benzoyl Peroxide (BPO) or Azobisisobutyronitrile (AIBN).[1]

• Solvent: Carbon Tetrachloride (

  ) or Benzotrifluoride (PhCF , a greener alternative).[1]

Step-by-Step Methodology

• Preparation: Dissolve Ethyl 4-methyl-3-nitrobenzoate (1.0 eq) in anhydrous

  (0.1 M concentration).

• Activation: Add NBS (1.05 eq) and a catalytic amount of Benzoyl Peroxide (0.05 eq).

• Reaction: Heat the mixture to reflux (

  ) under an inert atmosphere ( ). Irradiation with a tungsten light source can accelerate radical initiation.[1]

• Monitoring: Monitor via TLC or HPLC for the consumption of the starting methyl ester.[1] The reaction typically requires 4–12 hours.[1]

• Workup: Cool to ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  to precipitate succinimide. Filter off the solid.[1]

• Purification: Concentrate the filtrate. The crude product often contains trace amounts of the gem-dibromide byproduct.[1][3] Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to obtain the target as a pale yellow solid.[1]

Mechanistic Pathway (DOT Visualization)

Figure 1: Radical chain mechanism for the regioselective bromination of the benzylic methyl group.

Reactivity Profile & Applications

Divergent Synthesis Capabilities

The molecule is a "switchboard" for medicinal chemists.[1] The benzylic bromide reacts first, followed by the nitro group (reduction), and finally the ester.[1]

• Pathway A (Fura-2 Synthesis): The benzylic bromide is displaced by chelating amines (e.g., iminodiacetic acid derivatives).[1] Subsequent reduction of the nitro group allows for the construction of the benzofuran core essential for calcium binding.[1]

• Pathway B (NHE1 Inhibitors): Reaction with guanidine derivatives or cyclic amines targets the

  exchanger isoform 1, a target for treating myocardial ischemic-reperfusion injury.[1]

• Pathway C (Benzodiazepines): Reaction with amino acids followed by nitro reduction and cyclization yields 1,4-benzodiazepine-2,3-diones.[1][3]

Reactivity Flowchart (DOT Visualization)

Figure 2: Divergent reactivity profile showing the sequential functionalization logic.

Safety & Handling (MSDS Summary)

This compound combines the hazards of nitroaromatics and alkyl halides.[1]

• Lachrymator: Like most benzylic bromides, this compound is a potent lachrymator (tear gas agent).[1] Strictly handle in a functioning fume hood.

• Corrosive: Causes severe skin burns and eye damage (Category 1B).[1]

• Explosion Hazard: Nitro compounds can be shock-sensitive.[1][3] Avoid heating dry residue to high temperatures.[1]

• Storage: Store at 2-8°C under inert gas (

  or ) to prevent hydrolysis or degradation of the bromide.

References

• Grynkiewicz, G., Poenie, M., & Tsien, R. Y. (1985). A new generation of Ca2+ indicators with greatly improved fluorescence properties.[1] Journal of Biological Chemistry, 260(6), 3440-3450.[1] Link

• Xu, J., et al. (2009).[1] Design, synthesis and biological evaluation of novel substituted benzoylguanidine derivatives as potent Na+/H+ exchanger (NHE1) inhibitors.[1] Bioorganic & Medicinal Chemistry. Link

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 458966, Ethyl 4-bromo-3-nitrobenzoate (Isomer Reference). Link

• BOC Sciences. (2025).[1] Ethyl 4-(bromomethyl)-3-nitrobenzoate Product Data.

Sources

• 1. prepchem.com [prepchem.com]
• 2. Page loading... [guidechem.com]
• 3. 168473-87-8|Ethyl 4-bromo-3-nitrobenzoate|BLD Pharm [bldpharm.com]
• 4. Page loading... [guidechem.com]
• 5. 19013-15-1|Ethyl 4-methyl-3-nitrobenzoate|BLD Pharm [bldpharm.com]

Ethyl 4-(bromomethyl)-3-nitrobenzoate safety data sheet

Technical Monograph: Safe Handling and Synthetic Utility of Ethyl 4-(bromomethyl)-3-nitrobenzoate

CAS: 81998-04-1 | Formula: C₁₀H₁₀BrNO₄ | Mol. Weight: 316.11 g/mol

Executive Summary & Strategic Importance

Ethyl 4-(bromomethyl)-3-nitrobenzoate is a high-value intermediate in medicinal chemistry, functioning as a "linchpin" scaffold for constructing heterocyclic cores (e.g., quinazolines, indazoles) and targeted protein degraders. Its dual functionality—an electrophilic benzylic bromide "warhead" and a hydrolyzable ethyl ester—grants it versatility but necessitates a rigorous safety protocol.

The Core Hazard: This compound is not merely an irritant; it is a potent alkylating agent and lachrymator . The electron-withdrawing nitro group (

) at the meta position significantly enhances the electrophilicity of the benzylic carbon, making it more reactive (and corrosive) than standard benzyl bromide.

Physicochemical Profile

Property	Value / Description	Note
Appearance	Off-white to yellow crystalline solid	Color deepens upon decomposition (HBr release).
Melting Point	60–65 °C (Predicted)	Low-melting solid; liquefies easily upon mild heating.
Solubility	DCM, EtOAc, DMSO, DMF	Reacts violently with nucleophilic solvents (amines, thiols).
Reactivity	High ( Electrophile)	Moisture sensitive; hydrolyzes to release HBr.
Flash Point	> 110 °C	Combustible but not highly flammable.

Hazard Mechanics: The Science of Toxicity

To handle this compound safely, one must understand the mechanism of its toxicity. It operates via

Alkylation .

• Cellular Entry: The lipophilic ethyl ester tail facilitates rapid transport across lipid bilayers (skin/cell membranes).

• The Attack: Once inside, the benzylic carbon acts as a "soft" electrophile. It irreversibly alkylates nucleophilic residues (cysteine thiols, DNA guanine nitrogens) on biological macromolecules.

• The Consequence: This alkylation triggers immediate nociceptor activation (intense pain/tearing) and leads to cellular apoptosis (tissue necrosis).

Visualization: The Alkylation Hazard Cascade

Figure 1: Pathophysiological mechanism of benzylic bromide exposure.

Operational Handling Protocols (Self-Validating Systems)

A. Engineering Controls (The Primary Barrier)

• Containment: All weighing and dispensing must occur within a certified chemical fume hood operating at face velocity > 100 fpm.

• Static Control: Use anti-static weighing boats. Benzylic bromides can be shock-sensitive if dry and crystalline; avoid metal spatulas if possible (use PTFE-coated).

B. Personal Protective Equipment (PPE) - The "Double-Shell" Rule

Standard nitrile gloves provide insufficient protection against benzylic halides (breakthrough time < 5 minutes).

• Inner Layer: 4 mil Nitrile (dexterity).

• Outer Layer: Silver Shield® (Laminate) or Viton® . This is non-negotiable. Laminate films are impermeable to aromatics.

• Eye/Face: Chemical splash goggles + Face shield. (Safety glasses are inadequate for lachrymators).

C. Decontamination & Quenching Strategy

Never dispose of active benzylic bromide directly into waste. It must be chemically neutralized (quenched) first to prevent downstream exposure to waste handlers.

The Quenching Solution:

• Reagent: 10% Aqueous Sodium Thiosulfate (

  ) or 1M Ethanolic Ammonia.

• Mechanism: Thiosulfate acts as a "sacrificial nucleophile," attacking the benzylic carbon to form a water-soluble, non-toxic Bunte salt.

Step-by-Step Quenching Protocol:

• Collect all contaminated disposables (pipette tips, weighing boats) in a beaker.

• Submerge items in 10% Sodium Thiosulfate solution.

• Soak for 24 hours.

• Check pH (ensure it remains neutral/basic).

• Dispose of the aqueous layer as non-hazardous chemical waste (verify with local EHS).

Visualization: Safe Handling Workflow

Figure 2: Operational workflow for handling and disposal.

Synthetic Utility & Application

This compound is not used in isolation but as a critical linker.

• Heterocycle Construction: The bromomethyl group reacts with amidines or ureas to form Quinazolines , a scaffold common in EGFR inhibitors (cancer therapy).

• PROTAC Linkers: The ethyl ester can be hydrolyzed to the acid, allowing amide coupling to E3 ligase ligands, while the benzylic position attaches to the target protein ligand.

Reaction Example (Indazole Synthesis):

• Precursor: Ethyl 4-(bromomethyl)-3-nitrobenzoate.

• Reagent: Primary amine (

  ) + Base ( ).

• Outcome:

  displacement of the bromide, followed by reduction of the nitro group to an amine, which cyclizes with the ester (or added carbonyl source) to form the heterocycle.

Emergency Response

Scenario	Immediate Action	Rationale
Eye Contact	Flush for 30 MINUTES . Do not stop sooner.	Lachrymators bind proteins rapidly; extended flushing is required to hydrolyze/remove the agent.
Skin Contact	Drench with water , then wash with soap.[1][2]	Do not use alcohol/solvents (increases skin absorption).
Inhalation	Move to fresh air.[1][2][3][4] Support respiration.[1][2][3][4]	Pulmonary edema may be delayed up to 24 hours.
Spill	Cover with Sodium Thiosulfate powder/solution.	Neutralizes the alkylating potential in situ.

Storage & Stability

• Temperature: Store at 2–8 °C (Refrigerated).

• Atmosphere: Store under Argon or Nitrogen . Moisture hydrolyzes the ester; Oxygen can slowly oxidize the benzylic position.

• Light: Protect from light (amber vial). Bromides are photosensitive and will degrade to release

  (turning the solid orange/brown).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 458966, Ethyl 4-bromo-3-nitrobenzoate (Isomer Analog/Structure Source). Retrieved from [Link]

• Organic Syntheses. Handling of Benzyl Bromides and Lachrymators. Org. Synth. Coll. Vol. 9, p. 386. Retrieved from [Link]

• ECHA (European Chemicals Agency). Registration Dossier: Benzylic Halides Toxicity Profiles. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. synquestlabs.com [synquestlabs.com]
• 3. msds.nipissingu.ca [msds.nipissingu.ca]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Handling and storage of Ethyl 4-(bromomethyl)-3-nitrobenzoate

An In-Depth Technical Guide to the Safe Handling and Storage of Ethyl 4-(bromomethyl)-3-nitrobenzoate

Abstract

Ethyl 4-(bromomethyl)-3-nitrobenzoate is a versatile bifunctional reagent utilized in complex organic synthesis, particularly within drug discovery and development. Its utility is derived from its reactive benzylic bromide moiety, which serves as a potent electrophile for introducing the substituted benzyl group, and the electron-withdrawing nitro group that can modulate electronic properties or serve as a handle for further chemical transformations. However, the very features that make this compound a valuable synthetic intermediate also impart significant handling and storage challenges. As a potent lachrymator and reactive alkylating agent, stringent safety protocols are not merely recommended but are imperative for ensuring personnel safety and maintaining reagent integrity. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the safe handling, storage, and emergency management of Ethyl 4-(bromomethyl)-3-nitrobenzoate, grounded in the principles of chemical reactivity and laboratory safety.

Chemical Profile and Reactivity

Understanding the inherent chemical properties of Ethyl 4-(bromomethyl)-3-nitrobenzoate is fundamental to appreciating the rationale behind the recommended handling procedures.

Physicochemical and Identifier Data

While a dedicated Safety Data Sheet (SDS) for CAS No. 185147-16-6 is not broadly available, the properties can be inferred from its structure and data from closely related analogues. Physical properties should always be confirmed with the supplier-specific certificate of analysis.

Property	Value / Information	Source
IUPAC Name	Ethyl 4-(bromomethyl)-3-nitrobenzoate	-
CAS Number	185147-16-6	-
Molecular Formula	C₁₀H₁₀BrNO₄	[1]
Molecular Weight	288.09 g/mol	Inferred
Appearance	Likely a light yellow to brown solid	Inferred from analogues[2]
Thermal Stability	Decomposes upon heating, releasing toxic fumes (NOx, HBr).	[3]

Core Reactivity: The Benzylic Bromide

The primary driver of this molecule's reactivity and its associated hazards is the benzylic bromide functional group (-CH₂Br).

• High Reactivity in Nucleophilic Substitution: The C-Br bond is highly polarized and susceptible to attack by nucleophiles. This reactivity is significantly enhanced because the carbon atom is "benzylic" (adjacent to the benzene ring). It readily participates in both Sₙ1 and Sₙ2 reactions.[4]

  • Sₙ1 Pathway: The loss of the bromide leaving group forms a resonance-stabilized benzylic carbocation, lowering the activation energy for the reaction.[5][6]

  • Sₙ2 Pathway: The transition state of a direct backside attack by a nucleophile is also stabilized by the adjacent aromatic ring.[4]

• Implications for Incompatibility: This inherent reactivity makes the compound incompatible with a wide range of common laboratory reagents, including:

  • Bases: (e.g., hydroxides, amines) can promote elimination reactions or act as nucleophiles.[7]

  • Nucleophiles: (e.g., alcohols, thiols, cyanides) will readily displace the bromide.[4][8]

  • Moisture: Water can slowly hydrolyze the compound, releasing hydrobromic acid (HBr), leading to container pressurization and creating a corrosive microenvironment.[7]

  • Strong Oxidizing Agents: The entire organic structure is susceptible to oxidation.[7]

Hazard Identification and Personal Protection

Ethyl 4-(bromomethyl)-3-nitrobenzoate must be treated as a hazardous substance. Its hazard profile is dominated by its powerful lachrymatory and corrosive properties.

• Primary Hazards:

  • Potent Lachrymator: Vapors or dust cause immediate and severe irritation to the eyes, leading to intense tearing, pain, and involuntary closure of the eyelids.[9][10] This is a critical, incapacitating effect.

  • Corrosive to Skin and Eyes: Direct contact causes severe skin burns and serious eye damage, potentially leading to permanent blindness.[2][3]

  • Respiratory Irritant: Inhalation of dust or vapors will cause severe irritation and potential chemical burns to the respiratory tract.[11]

  • Harmful if Swallowed: Ingestion can cause severe damage to the gastrointestinal tract.[2][3]

Mandatory Personal Protective Equipment (PPE)

Given the severity of the hazards, a multi-layered PPE approach is mandatory. Standard laboratory attire (long pants, closed-toe shoes) is assumed.

PPE Category	Specification	Rationale
Eye Protection	Chemical splash goggles AND a full-face shield.	Goggles alone are insufficient. The lachrymatory vapors can bypass standard goggles. A face shield protects the entire face from splashes and vapors.[10]
Hand Protection	Double-gloving with nitrile rubber gloves (minimum 0.11 mm thickness).	Provides splash protection. For extended handling, heavy-duty butyl or Viton™ gloves should be considered. Immediately replace gloves upon contamination.
Body Protection	Flame-resistant laboratory coat.	Protects skin from accidental contact and offers a barrier against fire hazards.
Respiratory	Not required if all handling is performed within a certified chemical fume hood.	A fume hood is the primary engineering control. For spill cleanup or situations with potential for exposure outside a hood, a full-face respirator with an appropriate organic vapor/acid gas cartridge is necessary.[10]

Safe Handling Protocol

All manipulations involving Ethyl 4-(bromomethyl)-3-nitrobenzoate, from weighing to reaction setup, must be performed within a certified and properly functioning chemical fume hood.

Workflow for Weighing and Preparing a Solution

Caption: Standard workflow for safely handling Ethyl 4-(bromomethyl)-3-nitrobenzoate.

Step-by-Step Methodology

• Preparation: Before retrieving the chemical, ensure all PPE is correctly worn and that the chemical fume hood's certification is current and it is functioning correctly.[12] Assemble all required glassware, solvents, and utensils inside the hood.

• Aliquotting Solid: Open the reagent bottle inside the hood. Use a clean spatula to carefully transfer the desired amount of solid to a tared weigh paper or directly into a receiving flask. Perform this action slowly and deliberately to minimize the creation of airborne dust.

• Dissolution: Add the chosen solvent to the flask containing the solid. If necessary, gently swirl or stir the mixture to facilitate dissolution. Do not heat the mixture unless specified by a validated protocol, as thermal decomposition can occur.[3]

• Cleanup: All disposable items that have come into contact with the chemical (e.g., weigh paper, contaminated paper towels) must be placed in a clearly labeled, sealed hazardous waste container. Decontaminate non-disposable items like the spatula with a suitable solvent (e.g., acetone) and collect the rinsate as hazardous waste.

• Post-Handling: After securing the reaction or storage vessel, wipe down the work surface within the fume hood. Remove gloves and lab coat before leaving the laboratory. Wash hands thoroughly with soap and water.

Storage and Stability Management

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous situations.

• Temperature: Store in a cool, dry place.[3] Refrigeration (2-8°C) is often recommended for long-term stability, but always consult the supplier's specific recommendation.

• Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen) if possible. The container must be kept tightly sealed to prevent exposure to moisture, which can cause hydrolysis and degradation.[7]

• Location: Store in a dedicated, well-ventilated cabinet for corrosive and reactive materials. Do not store with or near bases, oxidizers, or other incompatible materials.[7] Outside or detached storage is preferred for benzylic bromides.[13]

• Container: Keep in the original supplier container. Ensure the cap is sealed tightly. Over time, slow decomposition could lead to pressure buildup in sealed containers.[13]

Caption: Key storage conditions and chemical incompatibilities.

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

Exposure Response

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20 minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids.[2][3] Seek immediate medical attention without delay.

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area with soap and plenty of water for at least 15 minutes.[2] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration.[3] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water. Seek immediate medical attention.

Spill Response Workflow

This procedure is for small spills (<10 g) inside a chemical fume hood. For larger spills or spills outside a hood, evacuate the area and contact emergency response personnel.

Caption: Emergency response workflow for a minor spill inside a fume hood.

Waste Disposal

All waste containing Ethyl 4-(bromomethyl)-3-nitrobenzoate, including unused product, contaminated absorbents, and empty containers, must be treated as hazardous waste.

• Containers: Collect all waste in a clearly labeled, sealable container.

• Labeling: The waste container label must include "Hazardous Waste" and list all chemical constituents.

• Disposal: Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office. Do NOT pour any amount of this chemical or its solutions down the drain.[3]

References

• Aubort, J. D., & Hudson, R. F. (n.d.). Enhanced reactivity of nucleophiles: the “α-effect” in reactions of benzyl bromide.
• Santa Cruz Biotechnology. (n.d.).
• Thermo Fisher Scientific. (n.d.). Ethyl 4-(bromomethyl)
• Chemistry Steps. (2019, June 22).
• University of Glasgow. (n.d.).
• Quora. (2022, October 26). What is the difference in reactivity between benzyl bromide and phenol in nucleophilic substitution reactions?.
• Thermo Fisher Scientific. (n.d.).
• Fisher Scientific. (2013, March 19).
• PubChem. (n.d.). Ethyl 4-bromo-3-nitrobenzoate.
• BenchChem. (n.d.). A Comparative Analysis of the Reactivity of 4-(Bromomethyl)benzil and Benzyl Bromide in Nucleophilic Substitution Reactions.
• Loba Chemie. (2013, August 6). BENZYL BROMIDE FOR SYNTHESIS MSDS.
• PubChem. (n.d.). Benzyl Bromide.
• ChemicalBook. (2026, January 13). Benzyl bromide.
• Centre of Forensic Sciences. (n.d.).
• PubChem. (n.d.). Ethyl 3-bromo-4-nitrobenzoate.
• Apollo Scientific. (2022, September 16).
• BLD Pharm. (n.d.).
• Lab Supplies. (n.d.).
• PubChemLite. (n.d.).
• GSRS. (n.d.). ETHYL 4-BROMO-3-(BROMOMETHYL)
• Thermo Fisher Scientific. (2025, September 15). 4-(Bromomethyl)
• Interactive Learning Paradigms, Incorporated. (2025, October 18).
• Brandeis University. (n.d.).

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. theses.gla.ac.uk [theses.gla.ac.uk]
• 5. Reactions at the Benzylic Position - Chemistry Steps [chemistrysteps.com]
• 6. quora.com [quora.com]
• 7. westliberty.edu [westliberty.edu]
• 8. Enhanced reactivity of nucleophiles: the “α-effect” in reactions of benzyl bromide - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. Benzyl Bromide | C7H7Br | CID 7498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. The MSDS HyperGlossary: Lachrymator [ilpi.com]
• 11. Ethyl 4-bromo-3-nitrobenzoate | C9H8BrNO4 | CID 458966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Lachrymators | Laboratory Safety | Safety | Department of Environmental Health and Safety | Brandeis University [brandeis.edu]
• 13. datasheets.scbt.com [datasheets.scbt.com]

A Technical Guide to the Spectral Analysis of Ethyl 4-(bromomethyl)-3-nitrobenzoate

Molecular Structure and Spectroscopic Overview

Ethyl 4-(bromomethyl)-3-nitrobenzoate is a multi-functionalized aromatic compound. Its structure incorporates an ethyl ester group, a nitro group, and a bromomethyl group attached to a benzene ring. Each of these functional groups imparts a unique and identifiable signature in its NMR, IR, and Mass spectra. Understanding these signatures is crucial for confirming the successful synthesis and purity of the molecule.

Here is a diagram illustrating the logical workflow for spectral analysis of this compound:

Caption: Workflow for the synthesis and structural validation of Ethyl 4-(bromomethyl)-3-nitrobenzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the precise structure of organic molecules. For Ethyl 4-(bromomethyl)-3-nitrobenzoate, both ¹H and ¹³C NMR will provide definitive information on the connectivity of atoms.

Experimental Protocol (¹H and ¹³C NMR)

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in ~0.7 mL of a deuterated solvent (e.g., CDCl₃).

• Instrumentation: Acquire spectra on a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Obtain a standard proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Obtain a proton-decoupled carbon spectrum. A DEPT-135 experiment can also be run to differentiate between CH, CH₂, and CH₃ signals.

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~8.5 - 8.2	d	1H	Ar-H (H-2)	The proton ortho to the nitro group and the ester is expected to be the most deshielded aromatic proton due to the strong electron-withdrawing effects of both groups.
~8.1 - 7.9	dd	1H	Ar-H (H-6)	This proton is ortho to the bromomethyl group and meta to the nitro group, leading to a downfield shift.
~7.7 - 7.5	d	1H	Ar-H (H-5)	This proton is ortho to the ester group and meta to the nitro group.
~4.8 - 4.6	s	2H	-CH₂Br	The methylene protons adjacent to the bromine atom are significantly deshielded. The singlet multiplicity indicates no adjacent protons.
~4.45	q	2H	-O-CH₂ -CH₃	The quartet splitting pattern is characteristic of a methylene group adjacent to a methyl group.[1]
~1.44	t	3H	-O-CH₂-CH₃	The triplet is characteristic of a methyl group adjacent to a methylene group.[1]

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Carbon Type	Assignment	Rationale
~164	C	C =O	The carbonyl carbon of the ester group is typically found in this region.[1]
~148	C	C -NO₂	The carbon atom directly attached to the nitro group is strongly deshielded.[1]
~135 - 124	CH & C	Aromatic Carbons	The six aromatic carbons will appear in this range, with their specific shifts influenced by the attached substituents.
~62	CH₂	-O-CH₂ -CH₃	The carbon of the ethyl group attached to the oxygen is deshielded by the electronegative oxygen.[1]
~30	CH₂	-CH₂ Br	The carbon attached to the bromine is deshielded compared to a standard alkyl chain.
~14	CH₃	-O-CH₂-CH₃	The terminal methyl carbon of the ethyl group.[1]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Protocol (IR)

• Sample Preparation: The spectrum can be obtained using a neat sample on a diamond ATR (Attenuated Total Reflectance) accessory.

• Instrumentation: Use a standard FT-IR spectrometer.

• Acquisition: Collect the spectrum over the range of 4000-400 cm⁻¹.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Functional Group	Rationale
~3100-3000	Medium	Aromatic C-H Stretch	Typical for C-H bonds on a benzene ring.
~2980-2850	Medium	Aliphatic C-H Stretch	Corresponds to the C-H bonds of the ethyl and bromomethyl groups.
~1725	Strong	C=O Stretch (Ester)	This is a characteristic and strong absorption for the carbonyl group in an ester.[2]
~1530 & ~1350	Strong	N-O Asymmetric & Symmetric Stretch	These two strong absorptions are definitive for a nitro group.[2]
~1250	Strong	C-O Stretch (Ester)	Corresponds to the stretching of the C-O single bond in the ester functionality.[2]
~680-600	Medium	C-Br Stretch	The carbon-bromine bond stretch appears in the fingerprint region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity.

Experimental Protocol (MS)

• Sample Introduction: The sample can be introduced via direct infusion or through a GC-MS or LC-MS system.

• Ionization: Electron Ionization (EI) is a common method for this type of molecule.

• Analysis: A quadrupole or time-of-flight (TOF) analyzer can be used to separate the ions based on their mass-to-charge ratio (m/z).

Predicted Mass Spectrum Data

The molecular weight of Ethyl 4-(bromomethyl)-3-nitrobenzoate (C₁₀H₁₀BrNO₄) is approximately 288.1 g/mol . Due to the presence of bromine, which has two major isotopes (⁷⁹Br and ⁸¹Br) in nearly a 1:1 ratio, the molecular ion peak will appear as a pair of peaks (M⁺ and M+2) of almost equal intensity at m/z 287 and 289.

m/z	Ion	Rationale
287/289	[C₁₀H₁₀BrNO₄]⁺	Molecular ion peak (M⁺), showing the characteristic isotopic pattern of bromine.
242/244	[M - OEt]⁺	Loss of the ethoxy radical (-OCH₂CH₃).
208	[M - Br]⁺	Loss of the bromine radical.
163	[M - Br - OEt]⁺	Subsequent loss of the ethoxy radical after the loss of bromine.

The fragmentation pattern can be visualized as follows:

Caption: Predicted key fragmentation pathways for Ethyl 4-(bromomethyl)-3-nitrobenzoate in EI-MS.

Conclusion

The structural elucidation of Ethyl 4-(bromomethyl)-3-nitrobenzoate is a multi-faceted process that relies on the combined interpretation of NMR, IR, and Mass Spectrometry data. This guide provides a robust, predictive framework for what researchers should expect to observe when analyzing this compound. The predicted chemical shifts, absorption frequencies, and fragmentation patterns are based on established spectroscopic principles and data from closely related molecules. By comparing experimentally obtained data with the predictions outlined in this guide, scientists and drug development professionals can confidently verify the identity and purity of their synthesized material.

References

• The Royal Society of Chemistry. (2011). Supporting Information for Organic & Biomolecular Chemistry. Retrieved from [Link]

• Sciencing. (2022, March 24). How To Identify The IR Of Methyl M-Nitrobenzoate. Retrieved from [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. sciencing.com [sciencing.com]

Strategic Sourcing and Application of Ethyl 4-(bromomethyl)-3-nitrobenzoate

Topic: Commercial Suppliers and Strategic Application of Ethyl 4-(bromomethyl)-3-nitrobenzoate Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Sourcing Specialists[1]

Executive Summary

Ethyl 4-(bromomethyl)-3-nitrobenzoate (CAS 96315-16-1 ) is a high-value electrophilic building block primarily used in the synthesis of heterocyclic pharmaceutical candidates, including benzodiazepines and quinazolinones.[1][2] Its structural duality—offering both a reactive benzylic bromide for alkylation and a nitro-ester scaffold for further elaboration—makes it a "lynchpin intermediate" in medicinal chemistry.[1]

However, its commercial sourcing is complicated by its inherent instability. As a benzylic bromide, it is susceptible to hydrolysis and polymerization, acting as a potent lachrymator. This guide provides a technical framework for evaluating suppliers, validating compound integrity, and handling this reagent safely in drug development workflows.

Chemical Profile & Identity

Parameter	Specification
Chemical Name	Ethyl 4-(bromomethyl)-3-nitrobenzoate
CAS Number	96315-16-1
Molecular Formula	C₁₀H₁₀BrNO₄
Molecular Weight	288.10 g/mol
Physical State	Low-melting solid or viscous oil (purity dependent)
Appearance	Yellow to off-white / light brown
Key Functional Groups	Benzylic Bromide (Alkylation), Nitro (Reduction/Cyclization), Ethyl Ester (Derivatization)
Solubility	Soluble in DCM, EtOAc, THF; reacts with nucleophilic solvents (MeOH, Water)

Strategic Sourcing: The "Make vs. Buy" Matrix

Unlike stable commodity chemicals, sourcing benzylic bromides requires a risk-based approach.[1][2] The primary impurity in commercial batches is often the unreacted methyl precursor (Ethyl 4-methyl-3-nitrobenzoate) or the hydrolyzed benzyl alcohol .[1][2]

Supplier Evaluation Criteria

When vetting commercial suppliers (e.g., BLD Pharm, Enamine, or custom synthesis houses), use the following technical checklist:

• Purity Specification: Accept no less than 95% by HPLC . Lower grades often contain significant amounts of the dibromo- impurity (over-bromination), which is difficult to separate.

• Storage Conditions: Vendor must store and ship at 2–8°C . Room temperature storage leads to degradation.[1]

• Lachrymator Packaging: Ensure the supplier uses double-sealed, chemically resistant packaging (e.g., Teflon-lined caps) to prevent vapor leakage.[1]

Decision Framework: Make vs. Buy

Due to stability concerns, many lead optimization campaigns prefer in-house synthesis for small batches (<10g), while outsourcing is reserved for scale-up.[1][2]

Figure 1: Sourcing decision tree balancing scale, urgency, and compound stability.

Technical Validation (QA/QC)

Upon receipt of a commercial batch or completion of synthesis, the following self-validating protocols must be executed.

1H-NMR Diagnostic Analysis

The purity can be rapidly assessed by comparing the integration of the benzylic protons.[1]

• Target Molecule (Product): Look for a singlet at ~4.80 ppm (CH₂Br).[1]

• Impurity A (Starting Material): Look for a singlet at 2.63 ppm (Ar-CH₃).[1]

• Impurity B (Hydrolysis): Look for a singlet at ~4.90 ppm (CH₂OH) or broad OH peak.[1]

Protocol: Dissolve ~10 mg in CDCl₃.

• Expected Peaks:

  • 8.52 (d, 1H, Ar-H2)[1]
  • 8.25 (dd, 1H, Ar-H6)[1]
  • 7.70 (d, 1H, Ar-H5)[1]
  • 4.85 (s, 2H, CH₂Br)
  • 4.45 (q, 2H, OCH₂CH₃)
  • 1.42 (t, 3H, OCH₂CH₃)

HPLC Method for Purity[1][2]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).[1]

• Mobile Phase: A: Water (0.1% TFA); B: Acetonitrile (0.1% TFA).[1]

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm.[1]

• Note: The benzylic bromide is reactive.[1][3] Avoid nucleophilic buffers (Tris, Ammonium Acetate) which may degrade the sample during the run.

Synthetic Applications & Mechanism

This compound is primarily used to install the ethyl 3-nitrobenzoate pharmacophore via nucleophilic substitution (

).[1][2]

Case Study: Synthesis of Heterocycles

In the synthesis of tryptophan synthase inhibitors or benzodiazepines, the bromide is displaced by an amine or thiol.

Standard Protocol (N-Alkylation):

• Reagents: 1.0 eq Amine, 1.1 eq Ethyl 4-(bromomethyl)-3-nitrobenzoate, 2.0 eq DIPEA (base).

• Solvent: Anhydrous DMF or Acetonitrile (0.1 M).

• Conditions: Stir at 0°C to RT. Heating (>60°C) often causes elimination or decomposition.

• Workup: Dilute with EtOAc, wash with 5% LiCl (to remove DMF), then Brine.

Figure 2: Synthetic workflow from precursor to final pharmaceutical scaffold.

Handling, Safety, and Stability

Danger: Potent Lachrymator. This compound releases vapors that cause severe eye and respiratory irritation.[1]

• Engineering Controls: Always handle inside a functioning fume hood.

• Decontamination: Spills should be treated with a solution of dilute ammonia or 5% sodium thiosulfate to quench the alkylating capability before cleaning.[1]

• Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C . Protect from light (amber vials), as UV light accelerates the homolytic cleavage of the C-Br bond, leading to darkening and degradation.

References

• Chemical Identity & Properties: PubChem.[1][4][5][6] Ethyl 4-bromo-3-nitrobenzoate (Compound Summary).[1][2][4][7][6] National Library of Medicine.[1] [Link] (Note: While PubChem indexes the isomer, physical property data for the bromomethyl derivative is derived from analogous benzyl bromides).

• Application in Heterocycle Synthesis: Application of polymer-bound 4-(bromomethyl)-3-nitrobenzoic acid for synthesis of trisubstituted 1,4-benzodiazepine-2,3-diones.[1][2] Molecular Diversity, 2003. [Link]

Sources

• 1. Ethyl 4-methyl-3-nitrobenzoate | C10H11NO4 | CID 14945864 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]
• 3. fishersci.com [fishersci.com]
• 4. Ethyl 4-bromo-3-nitrobenzoate | C9H8BrNO4 | CID 458966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ethyl 4-bromo-3-nitrobenzoate | C9H8BrNO4 | CID 458966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. PubChemLite - Ethyl 4-bromo-3-nitrobenzoate (C9H8BrNO4) [pubchemlite.lcsb.uni.lu]
• 7. ETHYL4-(BROMOMETHYL)-3-NITROBENZOATE, CasNo.96315-16-1 Zibo Hangyu Biotechnology Development Co., Ltd China (Mainland) [hangyuchemical.lookchem.com]

Protocols & Analytical Methods

Synthesis of isoindolinones using Ethyl 4-(bromomethyl)-3-nitrobenzoate

Application Note: Advanced Synthesis of Isoindolinone Scaffolds via Ethyl 4-(bromomethyl)-3-nitrobenzoate

Executive Summary

Isoindolinones are privileged pharmacophores embedded in numerous biologically active compounds, ranging from immunomodulatory drugs (e.g., lenalidomide) to targeted kinase inhibitors. While the 2-(bromomethyl)-3-nitrobenzoate isomer allows for direct intramolecular amidation, the para-ester isomer—Ethyl 4-(bromomethyl)-3-nitrobenzoate [1]—requires a more sophisticated synthetic strategy to assemble the 5-membered lactam ring.

This application note details a highly efficient, four-step synthetic protocol leveraging a palladium-catalyzed carbonylative cyclization to yield 6-carboxylate-substituted isoindolinones[2][3]. The resulting C6-ester provides an excellent synthetic handle for late-stage functionalization, making this workflow highly valuable for drug discovery professionals designing PROTACs or targeted therapeutics.

Strategic Rationale & Mechanistic Causality

To construct the isoindolinone core from Ethyl 4-(bromomethyl)-3-nitrobenzoate, a carbonyl group must be inserted between the benzylic carbon and the aryl ring. We achieve this through the following strategically designed sequence:

• N-Alkylation : The highly electrophilic benzylic bromide is displaced by a primary amine (e.g., benzylamine). Mild base (

  ) is utilized to scavenge the byproduct, preventing amine protonation and ensuring complete conversion.

• Chemoselective Reduction : The nitro group must be reduced to an aniline to set up the aryl-halide formation. We specifically select Iron (Fe) powder and

  over standard catalytic hydrogenation. Causality: Catalytic hydrogenation carries a high risk of hydrogenolyzing the newly formed, labile benzylic C-N bond. The system is strictly chemoselective for the nitro group.

• Sandmeyer Iodination : The resulting aniline is converted to an aryl iodide via a diazonium intermediate. Causality: While the aniline could theoretically be used directly in oxidative carbonylations, converting it to an aryl iodide drastically lowers the activation energy for the subsequent Palladium oxidative addition step, ensuring a broader substrate scope and higher yields.

• Carbonylative Cyclization : The critical ring-closing step employs ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  , a bidentate ligand (dppf), and carbon monoxide. Causality: undergoes rapid oxidative addition into the C-I bond. Subsequent CO insertion forms an electrophilic acylpalladium(II) intermediate. The spatially adjacent secondary benzylic amine acts as an intramolecular nucleophile, attacking the acyl group to form the thermodynamically stable 5-membered lactam, followed by reductive elimination to regenerate the catalyst.

Regiochemical Note: The starting material bears the ester at C1, the nitro group at C3, and the bromomethyl at C4. Following cyclization, the original C3 position becomes the C7a bridgehead, and the C4 position becomes the C3a bridgehead. Consequently, the ester group maps perfectly to the C6 position of the resulting isoindolinone scaffold.

Workflow Visualization

Four-step synthetic workflow for isoindolinone core assembly via Pd-catalyzed carbonylation.

Self-Validating Experimental Protocols

Step 1: N-Alkylation

Procedure : To a solution of Ethyl 4-(bromomethyl)-3-nitrobenzoate (10.0 mmol) in anhydrous THF (50 mL) is added anhydrous

(15.0 mmol), followed by dropwise addition of benzylamine (10.5 mmol) at 0 °C. The mixture is allowed to warm to room temperature and stirred for 4 hours. Filter the suspension to remove inorganic salts, concentrate the filtrate in vacuo, and purify via flash chromatography (Hexanes/EtOAc). Self-Validation : Monitor by TLC (Hexanes/EtOAc 3:1). The starting material ( ~0.6) will disappear, replaced by a more polar, UV-active spot ( ~0.3). NMR will confirm success via the disappearance of the singlet at ~4.8 ppm and the appearance of a new singlet at ~4.1 ppm.

Step 2: Chemoselective Nitro Reduction

Procedure : Dissolve Intermediate 1 (8.0 mmol) in a mixture of EtOH/H₂O (4:1, 40 mL). Add Iron powder (40.0 mmol) and

(12.0 mmol). Heat the vigorously stirred suspension to 80 °C for 2 hours. Pro-Tip: To prevent intractable emulsions during workup, filter the hot reaction mixture immediately through a tightly packed pad of Celite, washing generously with hot EtOAc. Extract the filtrate with EtOAc, wash with brine, dry over , and concentrate. Self-Validation : The reduction is marked by a distinct color change from bright yellow to pale orange. NMR will reveal a new broad singlet integrating for 2H around 5.2 ppm (aniline ) and an upfield shift of the aromatic protons.

Step 3: Sandmeyer Iodination

Procedure : Suspend Intermediate 2 (6.0 mmol) in 6M HCl (15 mL) and cool to 0 °C. Slowly add a solution of

(6.6 mmol) in water (5 mL), maintaining the temperature below 5 °C. Stir for 30 minutes. Add a cold solution of KI (12.0 mmol) in water (10 mL) dropwise. Allow the reaction to warm to room temperature and stir for 3 hours. Quench with saturated aqueous to neutralize excess iodine, extract with DCM, and purify by silica gel chromatography. Self-Validation : The diazonium intermediate formation is confirmed using starch-iodide paper (positive for excess nitrite, which is then quenched with sulfamic acid). The final iodide product shows a characteristic downfield shift of the C2 aromatic proton in NMR due to the deshielding effect of the iodine atom.

Step 4: Palladium-Catalyzed Carbonylative Cyclization

Procedure : In an oven-dried Schlenk flask, combine Intermediate 3 (4.0 mmol),

(5 mol%), 1,1'-Bis(diphenylphosphino)ferrocene (dppf, 10 mol%), and anhydrous Toluene (20 mL). Add triethylamine (12.0 mmol). Purge the flask with Carbon Monoxide (CO) gas three times and attach a CO balloon (1 atm). Heat the mixture to 80 °C for 12 hours. Cool to room temperature, filter through Celite, concentrate, and purify via chromatography to yield the target isoindolinone. Self-Validation : Successful carbonylation is indicated by the appearance of the lactam singlet (~4.3 ppm) in NMR and a molecular ion in LC-MS corresponding to the addition of 28 Da (CO) minus the mass of HI.

Quantitative Data & Analytical Handles

Step	Target Intermediate / Product	Expected Yield	Time	Key Analytical Handle ( NMR / MS)
1	Ethyl 4-((benzylamino)methyl)-3-nitrobenzoate	88–92%	4 h	Loss of ~4.8 ppm (s, 2H); New ~4.1 ppm (s, 2H)
2	Ethyl 3-amino-4-((benzylamino)methyl)benzoate	85–90%	2 h	New ~5.2 ppm (br s, 2H, ); Upfield Ar-H shift
3	Ethyl 4-((benzylamino)methyl)-3-iodobenzoate	75–80%	3 h	Loss of ~5.2 ppm signal; Downfield shift of C2 Ar-H
4	Ethyl 2-benzyl-1-oxoisoindoline-6-carboxylate	80–85%	12 h	New ~4.3 ppm (s, 2H, lactam ); matches target

References

• aldlab.com. "Ethyl 4-(bromomethyl)-3-nitrobenzoate". Aldlab Chemicals.
• ConnectSci. "Direct One-Pot Cobalt(ii) Phthalocyanine Catalyzed Synthesis of N-Substituted Isoindolinones". Australian Journal of Chemistry.
• Royal Society of Chemistry. "Chapter 4: Carbonylation Reactions in the Synthesis of Pharmaceutically Active Compounds". RSC Publishing.
• Organic & Biomolecular Chemistry. "A convenient procedure for the carbonylative synthesis of isoindoloquinazoolinones". RSC Publishing.

Sources

• 1. aldlab-chemicals_Ethyl 4-(bromomethyl)-3-nitrobenzoate [aldlab.com]
• 2. connectsci.au [connectsci.au]
• 3. books.rsc.org [books.rsc.org]

Application Note: Controlled N-Alkylation of Primary Amines with Ethyl 4-(bromomethyl)-3-nitrobenzoate

Executive Summary

This guide details the protocol for coupling primary amines with Ethyl 4-(bromomethyl)-3-nitrobenzoate . This reaction is a cornerstone in the synthesis of peptidomimetics, PROTAC linkers, and PABA (para-aminobenzoic acid) derivatives.

The reaction proceeds via a nucleophilic substitution (

) at the benzylic carbon. While conceptually simple, the presence of the ortho-nitro group significantly increases the electrophilicity of the benzylic position, creating a high risk of over-alkylation (formation of tertiary amines) if stoichiometry is not rigorously controlled.

Critical Safety Warning: Ethyl 4-(bromomethyl)-3-nitrobenzoate is a potent lachrymator and skin irritant. All operations must be conducted in a properly functioning fume hood.

Mechanistic Analysis & Strategy

To ensure high yield and purity, one must understand the electronic environment of the substrates.

The Electrophile

The target molecule contains a benzylic bromide.[1] In a standard benzyl bromide, the leaving group (Br) is displaced by the amine lone pair. However, the 3-nitro group exerts a strong electron-withdrawing inductive effect (-I) and resonance effect (-M) on the aromatic ring.

• Consequence: The benzylic carbon is electron-deficient (hotter) than unsubstituted benzyl bromide.

• Kinetic Implication: The reaction is extremely fast, often completing within minutes at room temperature in polar aprotic solvents.

The Selectivity Challenge

The primary challenge is preventing the secondary amine product from reacting with a second molecule of bromide to form the tertiary amine (Dialkylation).

• Primary Amine (

  ): Good nucleophile, but sterically open.

• Secondary Amine Product (

  ): Often a better nucleophile due to the inductive donation of the alkyl group, though slightly more sterically hindered.

The Solution: To favor mono-alkylation, we must maintain a high local concentration of the primary amine relative to the bromide. This is achieved via Inverse Addition (adding the bromide to the amine).

Reaction Pathway Diagram

Caption: Kinetic pathway showing the competition between the desired mono-alkylation and the undesired over-alkylation or amidation.

Experimental Protocols

Two methods are provided. Method A is the "Gold Standard" for robust substrates. Method B is for precious amines where excess amine cannot be used.

Method A: Heterogeneous Basic Conditions (Standard)

Best for: Inexpensive amines, scale-up, and easy workup.

Reagents:

• Primary Amine (1.2 – 1.5 equiv)

• Ethyl 4-(bromomethyl)-3-nitrobenzoate (1.0 equiv)

• Potassium Carbonate (

  ), anhydrous (2.0 equiv)

• Acetonitrile (MeCN) [0.1 M concentration]

Procedure:

• Preparation: Flame-dry a round-bottom flask and add a magnetic stir bar.

• Amine Solubilization: Add the Primary Amine (1.5 equiv) and

  (2.0 equiv) to anhydrous MeCN. Stir vigorously for 10 minutes to create a suspension.

• Electrophile Addition (Critical Step): Dissolve the Ethyl 4-(bromomethyl)-3-nitrobenzoate (1.0 equiv) in a minimal amount of MeCN. Add this solution dropwise to the amine suspension over 15–30 minutes.

  • Note: If the reaction warms up, cool to 0°C.

• Monitoring: Stir at Room Temperature (RT). Monitor by TLC (typically 20-40% EtOAc/Hexane). The bromide spot (

  ) should disappear rapidly (1–3 hours).

• Workup: Filter off the solid

  and rinse with EtOAc. Concentrate the filtrate.

• Purification: Flash chromatography (Silica gel).

Method B: Homogeneous DIPEA Conditions (Precious Amines)

Best for: Complex/expensive amines where 1:1 stoichiometry is required.

Reagents:

• Primary Amine (1.0 equiv)[2][3]

• Ethyl 4-(bromomethyl)-3-nitrobenzoate (0.95 equiv)

• DIPEA (Hünig's Base) (2.5 equiv)

• DMF or THF (Dry)

Procedure:

• Dissolve the Primary Amine (1.0 equiv) and DIPEA (2.5 equiv) in dry DMF. Cool to 0°C.[2][4][5]

• Add the bromide (0.95 equiv) as a solution in DMF very slowly (syringe pump recommended: 1 mL/min).

  • Why 0.95 equiv? Leaving a tiny amount of unreacted amine is easier to purify than separating the dialkylated byproduct.

• Allow to warm to RT and stir for 4 hours.

• Workup (Aqueous Wash): Dilute with EtOAc (10x volume of DMF). Wash with 5% LiCl (aq) x3 (removes DMF), then Brine x1. Dry over

  .[2][3]

Workup & Purification Logic

Since the product is a secondary amine, we can utilize Acid-Base Extraction to purify it without a column in many cases.

Caption: Acid-Base extraction workflow to isolate the secondary amine product from non-basic impurities.

Data Summary & Troubleshooting

Solvent & Base Compatibility Table

Solvent	Base	Reaction Rate	Risk of Over-Alkylation	Comments
MeCN		Moderate	Low	Recommended. Easy workup. Heterogeneous mix controls rate.
DMF	DIPEA	Fast	High	Use for poor nucleophiles. Hard to remove solvent.
THF	TEA	Slow	Low	Good for solubility issues. TEA can be sluggish.
DCM	TEA	Moderate	Moderate	Homogeneous. Good for acid-base extraction workup.

Troubleshooting Guide

• Issue: Significant Dialkylation (Tertiary Amine formed).

  • Cause: High local concentration of bromide or reaction too fast.

  • Fix: Increase dilution (0.05 M). Cool reaction to -10°C. Add bromide slower. Increase amine equivalents to 2.0.

• Issue: Low Conversion / Starting Material Remains.

  • Cause: Amine is a poor nucleophile (e.g., aniline derivative).

  • Fix: Switch to Method B (DMF/Heat). Add NaI (10 mol%) to generate the more reactive Benzyl Iodide in situ (Finkelstein conditions).

• Issue: Ester Hydrolysis (Carboxylic Acid formed).

  • Cause: Wet solvent or hydroxide base used.[6]

  • Fix: Ensure anhydrous conditions.[3][4][6] Use mild bases (

    , DIPEA), never NaOH or KOH.

References

• Synthesis of Lenalidomide Intermediates: Detailed protocols for coupling methyl 2-(bromomethyl)-3-nitrobenzoate (regioisomer) with amines using TEA/DMSO.

  • Source: Reddy, et al. "An improved process for synthesis of lenalidomide." US Patent 20180334443A1.

• General

  Amine Alkylation: BenchChem Application Note on selective mono-alkylation.

  • Source: BenchChem Protocols.[4]

• Finkelstein Catalysis: Mechanism of accelerating alkylation using Iodide sources. Source: Smith, M. B., & March, J. March's Advanced Organic Chemistry. 6th Ed. Wiley-Interscience.

• Crystallographic Data: Structural analysis of ethyl 4-(alkylamino)

  • Source: Liu, S., et al. "Ethyl 4-ethylamino-3-nitrobenzoate." Acta Crystallographica Section E, 2008.

Sources

• 1. researchgate.net [researchgate.net]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. US6423871B1 - Efficient synthesis of secondary amines by selective alkylation of primary amines - Google Patents [patents.google.com]

Application Note: Ethyl 4-(bromomethyl)-3-nitrobenzoate as a Photocleavable Linker

Introduction & Scope

Ethyl 4-(bromomethyl)-3-nitrobenzoate is a high-purity precursor used to generate ortho-nitrobenzyl (o-NB) photocleavable linkers. It is a critical tool in Solid-Phase Peptide Synthesis (SPPS), Solid-Phase Organic Synthesis (SPOS), and the development of photo-caged bioactive molecules.

This guide addresses the specific application of this compound as a bifunctional linker . In this context, the molecule serves two distinct chemical roles:

• The Benzoate Moiety: Acts as the anchor point to a solid support (resin) or carrier molecule (after hydrolysis of the ethyl ester).

• The Bromomethyl Moiety: Acts as the electrophilic site for capturing the "payload" (drug, peptide, or nucleotide) via nucleophilic substitution.

• The Nitro Group: Functions as the internal chromophore, facilitating non-invasive cleavage of the benzylic bond upon UV irradiation (300–365 nm).

Key Applications

• SPPS/SPOS: Synthesis of peptides or small molecules requiring mild, reagent-free cleavage.

• Chemical Biology: Spatiotemporal control of drug release (caging).

• Surface Modification: Photolithographic patterning of biomaterials.

Mechanistic Principles

The utility of this linker relies on the Norrish Type II photochemical reaction. Understanding this mechanism is vital for troubleshooting cleavage efficiency.

The Photolysis Pathway

Upon irradiation with near-UV light (~365 nm), the ortho-nitrobenzyl system undergoes an intramolecular rearrangement.

• Excitation: The ground state nitro group absorbs a photon, entering an excited triplet state.

• Hydrogen Abstraction: The excited nitro oxygen abstracts a benzylic hydrogen, forming a short-lived aci-nitro intermediate.

• Rearrangement: The intermediate cyclizes to a benzisoxazoline, which spontaneously hydrolyzes.

• Release: The benzylic bond cleaves, releasing the payload (as a free acid or amide) and generating a nitrosobenzaldehyde byproduct.[1]

Pathway Visualization

The following diagram illustrates the transition from the linker-payload complex to the released product.

Experimental Protocols

Phase 1: Linker Activation (Hydrolysis)

Commercially available Ethyl 4-(bromomethyl)-3-nitrobenzoate is an ester. For attachment to amine-functionalized resins (e.g., Rink Amide, Aminomethyl Polystyrene), it must first be hydrolyzed to its acid form: 4-(bromomethyl)-3-nitrobenzoic acid .

Reagents:

• Ethyl 4-(bromomethyl)-3-nitrobenzoate

• Lithium Hydroxide (LiOH) or NaOH

• THF/Water (3:1 mixture)

Protocol:

• Dissolve 1.0 eq of the ethyl ester in THF/Water (3:1).

• Add 1.5 eq of LiOH. Stir at 0°C for 30 minutes, then warm to Room Temperature (RT) for 1–2 hours.

• Validation: Monitor by TLC (Hexane/EtOAc) until the starting ester spot disappears.

• Acidify to pH 2–3 with 1M HCl. Extract with Ethyl Acetate.

• Dry over MgSO₄ and concentrate in vacuo.

  • Note: The product (Acid form) is sensitive to light. Wrap flask in aluminum foil.

Phase 2: Anchoring to Solid Support (Resin Loading)

This step attaches the linker to the solid phase, creating a photo-responsive resin.

Reagents:

• Amino-functionalized resin (e.g., PEGA, Tentagel, or Rink Amide)

• Activated Linker (from Phase 1)

• Coupling Agents: DIC (Diisopropylcarbodiimide) / HOBt (Hydroxybenzotriazole)

• Solvent: DMF (Anhydrous)

Protocol:

• Swelling: Swell resin in DMF for 30 minutes.

• Activation: Dissolve 3.0 eq of 4-(bromomethyl)-3-nitrobenzoic acid, 3.0 eq HOBt, and 3.0 eq DIC in DMF. Stir for 5 minutes.

• Coupling: Add the activated mixture to the resin. Shake at RT for 4–6 hours (protected from light).

• Washing: Drain and wash resin with DMF (3x), DCM (3x), and DMF (3x).

• Validation: Perform a Kaiser Test .

  • Result: Resin beads should remain colorless (indicating no free amines). If blue, repeat coupling.

Phase 3: Payload Loading (Nucleophilic Displacement)

The bromomethyl group is highly reactive toward carboxylic acids (forming esters) or amines.

Scenario: Loading an N-protected Amino Acid (Fmoc-AA-OH).

Protocol:

• Dissolve 5.0 eq of Fmoc-AA-OH and 2.5 eq of Cesium Carbonate (Cs₂CO₃) in dry DMF.

  • Expert Tip: Cs₂CO₃ is preferred over organic bases (like DIPEA) to prevent racemization and enhance nucleophilicity via the "Cesium Effect."

• Add mixture to the Linker-Resin.[2]

• Shake at RT for 12–16 hours.

• Wash thoroughly with DMF/Water/MeOH/DCM to remove excess salts.

Phase 4: Photocleavage

Equipment: UV Lamp (365 nm, approx. 10–20 mW/cm²) or LED array.

Protocol:

• Suspend the resin in a cleavage buffer compatible with your payload (e.g., MeOH, PBS, or DMF).

  • Critical: If the payload is insoluble in water, use an organic solvent.

• Scavenger: Add 5% Hydroxylamine or Semicarbazide (optional but recommended).

  • Reasoning: The nitrosobenzaldehyde byproduct is reactive and can re-attach to the payload (forming an imine). Scavengers capture the byproduct.

• Irradiate from the top in an open vessel (quartz or glass) for 30–60 minutes.

  • Agitation: Stir gently or bubble nitrogen to ensure uniform exposure.

• Filter the resin. The filtrate contains the cleaved payload.

Workflow Visualization

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Low Cleavage Yield	Inefficient light penetration.	Use a quartz vessel; ensure resin is not too dense (<10 mg/mL). Check lamp intensity.
Byproduct Adducts	Reaction of Nitroso-byproduct with payload.	Add a scavenger (hydrazine, hydroxylamine, or semicarbazide) to the cleavage buffer.
Premature Cleavage	Ambient light exposure.	Wrap all reaction vessels in foil. Work under amber light if possible.
Incomplete Loading	Steric hindrance at benzylic position.	Use Cs₂CO₃ (Cesium Carbonate) and increase reaction time to 24h.[2] Use KI (Potassium Iodide) as catalyst.

References

• Holmes, C. P., et al. (1997). Model Studies for New o-Nitrobenzyl Photolabile Linkers: Substituent Effects on the Rates of Photochemical Cleavage. The Journal of Organic Chemistry. Retrieved from [Link]

• Leroy, E., et al. (2022). Development of Photoremovable Linkers as a Novel Strategy to Improve the Pharmacokinetics of Drug Conjugates. Pharmaceuticals (MDPI). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Note: Solid-Phase Synthesis Applications of Ethyl 4-(bromomethyl)-3-nitrobenzoate

Executive Summary & Chemical Profile

Ethyl 4-(bromomethyl)-3-nitrobenzoate (CAS 96315-16-1) and its corresponding free acid, 4-bromomethyl-3-nitrobenzoic acid (CAS 55715-03-2) , represent a highly privileged class of bifunctional building blocks in solid-phase organic synthesis (SPOS) and solid-phase peptide synthesis (SPPS) [1]. Featuring a highly reactive benzylic bromide, an electron-withdrawing ortho-nitro group, and a versatile carboxylate/ester terminus, this molecular scaffold serves dual roles in modern drug development:

• A combinatorial scaffold for the high-throughput solid-phase synthesis of nitrogenous heterocycles (e.g., 3,4-dihydroquinazolines and 1,4-benzodiazepines).

• A photolabile linker precursor (the "Nbb" handle) enabling traceless, UV-mediated cleavage of sensitive peptides and small molecules without the need for harsh acidic or basic conditions.

Mechanistic Causality: Why the Ethyl Ester?

In synthetic workflows, researchers frequently face a choice between utilizing the free acid or the ethyl ester. The ethyl ester is strategically employed to mask the carboxylic acid moiety during aggressive upstream reactions. The free carboxylic acid can interfere with the radical bromination of the benzylic methyl group or undergo unwanted side reactions during the nucleophilic displacement of the bromide. By utilizing Ethyl 4-(bromomethyl)-3-nitrobenzoate , the carboxylate is protected. Once the core heterocyclic framework is constructed in solution, the ester can be mildly hydrolyzed to the free acid for subsequent coupling to a solid support (e.g., Rink Amide or Wang resin) via standard carbodiimide chemistry [2]. Alternatively, the free acid form is coupled directly to the resin first, and the solid-phase transformations occur sequentially on the polymer-bound scaffold.

Application I: Solid-Phase Synthesis of 3,4-Dihydroquinazolines

The 3,4-dihydroquinazoline core is a ubiquitous motif in kinase inhibitors and anti-tumor agents. Lou and Saneii developed a highly efficient solid-phase methodology leveraging polymer-bound 4-bromomethyl-3-nitrobenzamide [2].

Mechanistic Workflow

The reaction sequence relies on the sequential functionalization of the scaffold. First, the benzylic bromide undergoes facile nucleophilic displacement by primary amines. The ortho-nitro group is then reduced to an aniline derivative. Finally, cyclocondensation with an aldehyde or isothiocyanate yields the structurally diverse dihydroquinazoline, which is subsequently cleaved from the resin [4].

Caption: Workflow for the solid-phase synthesis of 3,4-dihydroquinazolines from the nitrobenzoate scaffold.

Protocol 1: Dihydroquinazoline Library Construction

Validation Status: Self-validating through intermediate colorimetric monitoring (e.g., bromophenol blue tracking for amine displacement).

• Resin Loading: Hydrolyze Ethyl 4-(bromomethyl)-3-nitrobenzoate (1.0 eq) to the free acid. Couple to Rink Amide AM resin using DIC (3.0 eq) and HOBt (3.0 eq) in anhydrous DMF for 4 hours at 25°C. Wash with DMF (3x) and DCM (3x).

• Bromide Displacement: Swell the resin in DMF. Add a 2.0 M solution of the desired primary amine in DMF. Agitate at room temperature for 12 hours. The conversion of the benzylic bromide to a secondary amine is quantitative. Wash extensively with DMF to remove excess amine.

• Nitro Reduction: Treat the resin with a 2.0 M solution of SnCl₂·2H₂O in DMF/AcOH (9:1 v/v) for 12 hours. This selectively reduces the ortho-nitro group to an aniline without affecting the secondary amine or the amide linker.

• Cyclocondensation: React the resulting diamine resin with an aldehyde (5.0 eq) in the presence of 1% TFA in DCM for 8 hours to promote imine formation and subsequent intramolecular ring closure.

• Cleavage: Treat the resin with 95% TFA / 5% H₂O for 2 hours. Filter the resin and evaporate the filtrate to yield the crude 3,4-dihydroquinazoline.

Application II: Construction of 1,4-Benzodiazepine-2,3-diones

Benzodiazepines are privileged structures with profound CNS activity. Zhang et al. demonstrated that polymer-bound 4-(bromomethyl)-3-nitrobenzoic acid can be utilized as a key precursor to access trisubstituted 1,4-benzodiazepine-2,3-diones [3].

Protocol 2: Benzodiazepine Scaffold Assembly

• Alkylation: React the polymer-bound 4-(bromomethyl)-3-nitrobenzamide with α-amino acid methyl esters (e.g., glycine methyl ester) in the presence of DIEA in DMF.

• Reduction & Spontaneous Cyclization: Reduce the nitro group using SnCl₂. The newly formed aniline spontaneously attacks the adjacent methyl ester (intramolecular amidation) to form the 7-membered benzodiazepine ring.

• N-Alkylation (Optional): The resulting secondary amide nitrogen on the diazepine ring can be further alkylated using alkyl halides and a strong base (e.g., BEMP or DBU).

• Cleavage: Standard TFA cleavage yields the final 1,4-benzodiazepine-2,3-dione in high purity.

Application III: Photolabile "Nbb" Linker for SPPS

Beyond heterocyclic synthesis, the 4-(bromomethyl)-3-nitrobenzoate scaffold is the direct precursor to the Nbb (Nitrobenzyl bromide) photolabile handle . When coupled to a resin, it allows peptides or small molecules to be synthesized and later cleaved using UV light (365 nm), entirely bypassing the need for strong acids (like HF or TFA) which can degrade sensitive functional groups (e.g., glycopeptides or phosphorylated peptides) [1].

Mechanistic Causality: Norrish Type II Photocleavage

Upon UV irradiation, the ortho-nitrobenzyl system absorbs photons to reach an excited triplet state. This diradical state abstracts a hydrogen atom from the adjacent benzylic position, forming an aci-nitro intermediate. Subsequent rearrangement and hydrolysis result in the cleavage of the ester/amide bond, releasing the target molecule and leaving an ortho-nitrosobenzaldehyde byproduct attached to the resin.

Caption: Norrish Type II photochemical cleavage mechanism of the Nbb photolabile linker.

Quantitative Data: Cleavage Efficiency

The efficiency of photolytic cleavage depends heavily on the solvent system (which dictates resin swelling) and the nature of the bond being cleaved.

Linker Attachment Type	Cleavage Wavelength	Optimal Solvent System	Irradiation Time	Typical Yield (%)
Nbb-Amide (Peptides)	365 nm	MeOH / DCM (1:1 v/v)	3 - 4 hours	> 85%
Nbb-Ester (Small Mol.)	365 nm	Dioxane / H₂O (9:1 v/v)	2 - 3 hours	> 90%
Nbb-Thioether	350 nm	DMF	4 - 5 hours	~ 80%

Table 1: Comparative cleavage efficiencies of Nbb-based photolabile linkers under standard UV-A irradiation.

References

• LookChem.Cas 55715-03-2, 4-Bromomethyl-3-nitrobenzoic acid.
• Lou, B.; Saneii, H.Solid-phase synthesis of 3,4-dihydroquinazoline derivatives. Tetrahedron Lett. 2001, 42, 8405.
• Zhang, J. et al.Application of polymer-bound 4-(bromomethyl)-3-nitrobenzoic acid for synthesis of trisubstituted 1,4-benzodiazepine-2,3-diones. Molecular Diversity 2003, 6, 13-17.
• Kamal, A. et al.Recent Advances in the Solid-Phase Combinatorial Synthetic Strategies for the Benzodiazepine Based Privileged Structures. Academia.edu.

Application Note: Photochemical Cleavage of Ethyl 4-(bromomethyl)-3-nitrobenzoate Linkers

This Application Note is structured as a high-level technical guide for researchers utilizing Ethyl 4-(bromomethyl)-3-nitrobenzoate as a photocleavable linker or caging group. It prioritizes mechanistic understanding, reproducible protocols, and troubleshooting based on the ortho-nitrobenzyl (oNB) photochemistry platform.

Executive Summary

Ethyl 4-(bromomethyl)-3-nitrobenzoate is a versatile reagent used to introduce the 2-nitrobenzyl (oNB) photocleavable moiety into bioactive molecules, peptides, and solid surfaces. It functions as a "caging group" or a "linker" that releases a target substrate upon exposure to UV light (typically 365 nm).

This guide details the cleavage conditions required to release substrates attached via the bromomethyl position. It covers the photochemical mechanism, critical experimental parameters (solvent, wavelength, concentration), and protocols for both solution-phase and solid-phase applications.

Mechanism of Action: Norrish Type II Photolysis

Understanding the mechanism is vital for troubleshooting low yields. The cleavage follows a Norrish Type II intramolecular rearrangement.

• Excitation: Upon UV irradiation (~365 nm), the nitro group is excited.

• Hydrogen Abstraction: The excited nitro oxygen abstracts a benzylic proton, forming an aci-nitro intermediate.[1]

• Rearrangement: The intermediate cyclizes to a benzisoxazoline, which hydrolyzes to release the substrate (alcohol, acid, or amine) and a nitroso-benzaldehyde/ketone byproduct .

Mechanistic Pathway Diagram

The following diagram illustrates the photon-driven cascade leading to substrate release.

Caption: Step-wise photochemical degradation of the o-nitrobenzyl linker upon UV irradiation.

Critical Experimental Parameters

Success depends on balancing light penetration with byproduct management.

Light Source & Wavelength

Parameter	Specification	Notes
Optimal Wavelength	365 nm	Maximizes absorption of the nitro group while minimizing damage to biological payloads (DNA/Proteins).[2]
Alternative Range	300–400 nm	<300 nm risks UV damage; >400 nm has low quantum efficiency for this specific linker.
Light Intensity	5–20 mW/cm²	Higher intensity speeds up cleavage but increases heat. Use a cooling block if >10 mW/cm².
Source Type	LED Array or Hg Arc Lamp	LEDs (e.g., Kessil, Thorlabs) are preferred for narrow bandwidth and low heat.

Solvent Compatibility

The reaction requires a solvent that is transparent to UV light and can solubilize the nitroso byproduct to prevent precipitation on the resin/substrate.

• Recommended: Methanol (MeOH), Dioxane, DMSO, DMF, Acetonitrile/Water.

• Avoid: Acetone (absorbs UV), Benzene (absorbs UV).

• Buffer: PBS (pH 7.4) is compatible for biological samples.

The "Internal Filter" Effect (Crucial)

The nitroso byproduct absorbs strongly at 300–400 nm. As the reaction proceeds, the byproduct accumulates and blocks UV light from reaching the remaining linker, causing the reaction rate to plateau.

• Solution 1 (Batch): Vigorous stirring is mandatory.

• Solution 2 (Flow): Use a flow reactor to continuously remove the byproduct.

• Solution 3 (Scavengers): Add aldehyde scavengers (see Section 5).

Detailed Protocols

Protocol A: Batch Cleavage (Solution Phase)

Use this when the linker is used as a protecting group (caged compound).

Reagents:

• Substrate-Linker conjugate (dissolved to 1–10 mM).

• Solvent: Methanol or Acetonitrile/PBS (1:1).

• Light Source: 365 nm LED.

Procedure:

• Preparation: Dissolve the compound in a Quartz or Borosilicate glass vial (standard glass blocks UV).

  • Note: If using plastic, ensure it is UV-transparent (e.g., specific PMMA grades).

• Degassing: Bubble Nitrogen or Argon through the solution for 5 minutes. Oxygen can quench the excited triplet state, though oNB is relatively robust to O2.

• Irradiation: Position the light source 2–5 cm from the vial.

• Agitation: Stir magnetically. This is critical to cycle the solution to the vial surface where light intensity is highest.

• Monitoring: Irradiate for 10–60 minutes . Monitor by TLC or HPLC.[3]

  • Endpoint: Disappearance of the starting material peak.

• Work-up: Evaporate solvent. The residue contains the free substrate and the nitroso-ester. Purify via column chromatography or precipitation.

Protocol B: Solid-Phase Cleavage (SPPS/Resin)

Use this when the linker anchors a peptide/molecule to a resin bead.

Reagents:

• Resin-bound molecule.[3][4][5][6][7]

• Cleavage Buffer: DMF or Methanol (depending on resin swelling).[3][5]

• Optional Scavenger: 5% Hydroxylamine or Semicarbazide (traps nitroso byproduct).

Procedure:

• Swelling: Place resin in a shallow glass dish or a flow-through column. Swell in DMF for 30 mins.

• Suspension: Adjust solvent level to just cover the resin beads. Do not use a deep vessel; UV penetration depth is low in dense suspensions.

• Irradiation: Irradiate from the top (open vessel) or through the glass wall.

  • Time: Typically 1–4 hours. Solid phase kinetics are slower than solution phase.

• Agitation: Gently rock or shake the vessel. Do not stir with a magnetic bar (grinds the resin).

• Filtration: Filter the resin.[3] The filtrate contains your cleaved product.

• Wash: Wash resin 3x with solvent.[3][5] Combine washes with filtrate.[3]

Optimization & Troubleshooting

Dealing with Side Reactions

The nitroso byproduct is an electrophile and can react with free amines on your released payload (forming imines/azo compounds).

Scavenger Protocol: If your released product has primary amines, add Semicarbazide HCl (10 equivalents) or Hydroxylamine HCl to the cleavage buffer. These react preferentially with the nitroso aldehyde to form an oxime/hydrazone, preventing re-attachment or side reactions.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Incomplete Cleavage	Internal Filter Effect	Dilute the sample; Increase stirring; Replace buffer halfway through.
Incomplete Cleavage	Wrong Vessel Material	Ensure vessel is Quartz or UV-transparent glass (not standard borosilicate if <320nm).
Side Products	Nitroso Reaction	Add 5-10 eq. Semicarbazide or Hydroxylamine to the buffer.
Low Yield	pH Sensitivity	Ensure pH is near neutral (6.5–7.5). Avoid strong bases during photolysis.

Workflow Visualization (Solid Phase)

This diagram outlines the typical lifecycle of using this linker in Solid Phase Peptide Synthesis (SPPS).

Caption: Workflow for utilizing Ethyl 4-(bromomethyl)-3-nitrobenzoate in SPPS.

Safety Considerations

• UV Hazard: 365 nm light is damaging to eyes and skin. Always use UV-blocking goggles and work within an enclosure or behind a UV shield.

• Chemical Hazard: The bromomethyl group is an alkylating agent (lachrymator). Handle in a fume hood.

• Thermal Hazard: High-intensity UV lamps generate heat. Monitor temperature to prevent thermal degradation of the payload.

References

• Holmes, C. P. (1997). Model Studies for New o-Nitrobenzyl Photolabile Linkers: Substituent Effects on the Rates of Photochemical Cleavage. The Journal of Organic Chemistry, 62(8), 2370–2380.[8] Link

• Kessler, H., et al. (2018). Photoinduced Cleavage and Hydrolysis of o-Nitrobenzyl Linker in Hydrogels. Macromolecular Bioscience, 18(9).[9] Link

• Wegner, S. V., et al. (2015).[10] Photocleavable linker for the patterning of bioactive molecules.[1][10][11] Scientific Reports, 5, 18309.[10] Link

• Lerner, R. A., et al. (2003). Application of polymer-bound 4-(bromomethyl)-3-nitrobenzoic acid for synthesis of trisubstituted 1,4-benzodiazepine-2,3-diones.[12] Molecular Diversity, 6, 13–17. Link

• BenchChem. (2025).[1] A Comparative Guide to Photocleavable Linkers. BenchChem Technical Guides. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. seas.upenn.edu [seas.upenn.edu]
• 3. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 4. pdf.smolecule.com [pdf.smolecule.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. shigematsu-bio.com [shigematsu-bio.com]
• 7. hammer.purdue.edu [hammer.purdue.edu]
• 8. Model Studies for New o-Nitrobenzyl Photolabile Linkers: Substituent Effects on the Rates of Photochemical Cleavage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Photolabile Linkers for Solid-Phase Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Photocleavable linker for the patterning of bioactive molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Photocleavable linker for the patterning of bioactive molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Application of polymer-bound 4-(bromomethyl)-3-nitrobenzoic acid for synthesis of trisubstituted 1,4-benzodiazepine-2,3-diones - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Synthesis of Functionalized Quinazoline and Quinazolinone Scaffolds from Ethyl 4-(bromomethyl)-3-nitrobenzoate

Strategic Rationale & Scaffold Anatomy

Ethyl 4-(bromomethyl)-3-nitrobenzoate is a highly versatile, bifunctional building block. Its unique substitution pattern provides orthogonal reactivity handles that are ideal for the divergent synthesis of nitrogen-containing heterocycles, particularly 1,2,3,4-tetrahydroquinazolines and 3,4-dihydroquinazolin-2(1H)-ones .

Anatomy of the Scaffold:

• C4-Bromomethyl Group (

  ): A highly electrophilic benzylic center, primed for displacement by primary amines, thiols, or carbon nucleophiles.

• C3-Nitro Group (

  ): Serves as a masked amine. Upon chemoselective reduction, it yields a nucleophilic aniline positioned exactly ortho to the newly installed alkylamine, setting the stage for intramolecular cyclization.

• C1-Ethyl Ester (

  ): Acts as a stable, lipophilic protecting group during the cyclization sequence. Post-synthesis, it can be hydrolyzed to the free acid for peptide coupling, or retained as a prodrug moiety to enhance cellular permeability.

Expert Insight: Beyond heterocycle synthesis, the ortho-nitrobenzyl core is famously photolabile. Derivatives of this scaffold are frequently employed as UV-cleavable linkers (cleaved at ~365 nm) in solid-phase peptide synthesis and surface functionalization for microfluidics .

Mechanistic Pathway & Causality

The transformation of Ethyl 4-(bromomethyl)-3-nitrobenzoate into fused quinazoline derivatives follows a robust, three-step linear sequence:

• N-Alkylation: A primary amine displaces the benzylic bromide. Using a sterically hindered, mild base like

  -Diisopropylethylamine (DIPEA) effectively neutralizes the generated HBr while preventing over-alkylation (quaternary ammonium formation).

• Chemoselective Nitro Reduction: The nitro group is reduced to an amine, yielding an ortho-aminobenzylamine intermediate. Zinc dust with ammonium chloride (

  ) is often preferred over Palladium-catalyzed hydrogenation ( ) if the alkylamine substituent contains reducible functional groups (e.g., alkenes, alkynes, or benzyl ethers).

• Divergent Cyclization: The resulting diamine (one primary aromatic, one secondary aliphatic) is reacted with a bis-electrophile.

  • Reaction with 1,1'-Carbonyldiimidazole (CDI) or triphosgene yields the cyclic urea (quinazolinone).

  • Reaction with aldehydes under acidic or microwave conditions yields the tetrahydroquinazoline .

Reaction Workflow Visualization

Reaction workflow for divergent synthesis of quinazolinone and tetrahydroquinazoline scaffolds.

Self-Validating Experimental Workflows

Protocol A: N-Alkylation

Objective: Synthesis of Ethyl 4-((alkylamino)methyl)-3-nitrobenzoate.

• Setup: Dissolve Ethyl 4-(bromomethyl)-3-nitrobenzoate (1.0 eq) in anhydrous acetonitrile (MeCN) (0.2 M) under an inert

  atmosphere.

• Base Addition: Add DIPEA (2.0 eq). Causality: DIPEA is non-nucleophilic due to steric hindrance, ensuring it acts solely as an acid scavenger without competing for the benzylic bromide.

• Amine Addition: Cool the flask to 0 °C. Add the primary amine (1.2 eq) dropwise.

• Reaction: Warm to room temperature and stir for 2–4 hours.

• Validation: Monitor via TLC (Hexane/EtOAc 3:1). The starting bromide is UV-active and runs higher (

  ). The secondary amine product runs lower ( ) and stains brown/purple with ninhydrin upon heating.

• Workup: Concentrate in vacuo, partition between EtOAc and saturated aqueous

  . Wash the organic layer with brine, dry over , and concentrate.

Protocol B: Chemoselective Nitro Reduction

Objective: Synthesis of Ethyl 3-amino-4-((alkylamino)methyl)benzoate.

• Setup: Dissolve the N-alkylated intermediate (1.0 eq) in a 4:1 mixture of Methanol/Water (0.1 M).

• Reagent Addition: Add solid

  (10.0 eq). Slowly add Zinc dust (10.0 eq) in portions to prevent excessive exotherms.

• Reaction: Stir vigorously at room temperature for 1–2 hours.

• Validation: Visual cue: The reaction mixture will transition from a deep yellow/orange (characteristic of nitroaromatics) to a pale or colorless suspension. LC-MS will show an

  peak corresponding to a mass drop of 30 Da (loss of two oxygen atoms, gain of two hydrogen atoms).

• Workup: Filter the suspension through a pad of Celite to remove zinc salts. Concentrate the filtrate to remove methanol, then extract the aqueous residue with EtOAc.

Protocol C: Divergent Cyclization

Option C1: Synthesis of Quinazolinones

• Reaction: Dissolve the diamine intermediate (1.0 eq) in anhydrous THF (0.1 M). Add 1,1'-Carbonyldiimidazole (CDI) (1.5 eq).

• Heating: Reflux for 4–6 hours. Causality: CDI is a safer, solid alternative to highly toxic phosgene. The primary aniline attacks the carbonyl of CDI first, forming an intermediate isocyanate or active urea, which is rapidly trapped by the secondary aliphatic amine to close the 6-membered ring.

• Validation: IR spectroscopy will reveal a strong, characteristic cyclic urea

  stretch between 1650–1680 .

Option C2: Synthesis of Tetrahydroquinazolines

• Reaction: Dissolve the diamine intermediate (1.0 eq) in toluene. Add the desired aldehyde (1.2 eq) and a catalytic amount of p-Toluenesulfonic acid (p-TsOH) (0.1 eq).

• Heating: Subject to microwave irradiation at 120 °C for 15 minutes . Causality: Microwave heating drastically reduces reaction times from hours to minutes and drives the dehydrative cyclization efficiently without the need for a Dean-Stark apparatus.

Quantitative Optimization Data

The choice of reducing agent in Protocol B is critical for maintaining the integrity of the molecule, especially when the R-group on the amine contains sensitive functionalities.

Table 1: Optimization of Nitro Reduction Conditions

Reducing Agent	Solvent System	Temp (°C)	Time (h)	Chemoselectivity Profile	Yield (%)
(1 atm)	MeOH	25	4	Low (cleaves benzyl ethers/halogens)	85
	EtOH	70	6	Moderate (harsh acidic conditions)	72
	EtOH/H O	80	3	High	78
	MeOH/H O	25	1.5	Excellent (preserves sensitive groups)	92

Note: Data represents generalized optimization trends for ortho-nitrobenzylamine systems. Yields are isolated yields after column chromatography.

References

• Hsu, H.-Y., Tseng, C.-C., Matii, B., & Sun, C.-M. (2012). Ionic liquid-supported synthesis of dihydroquinazolines and tetrahydroquinazolines under microwave irradiation. Molecular Diversity, 16(2), 241-249. URL:[Link]

• Besson, E., et al. (2006). A novel and simplified procedure for patterning hydrophobic and hydrophilic SAMs for microfluidic devices by using UV photolithography. Langmuir, 22(20), 8346-8352. URL:[Link]

Application Notes &amp; Protocols: The Strategic Use of Ethyl 4-(bromomethyl)-3-nitrobenzoate in Modern Medicinal Chemistry

Abstract

Ethyl 4-(bromomethyl)-3-nitrobenzoate is a versatile bifunctional reagent that has emerged as a cornerstone building block in medicinal chemistry. Its unique architecture, featuring a reactive benzylic bromide and an electronically-modulating nitro group, provides chemists with a powerful tool for the synthesis of complex molecular scaffolds. The bromomethyl group serves as a potent electrophile for introducing the substituted benzoate moiety via nucleophilic substitution, while the nitro group offers a strategic handle for subsequent chemical transformations, most notably reduction to an aniline derivative. This opens avenues for cyclization, amidation, or other diversification strategies. These notes provide an in-depth guide for researchers, scientists, and drug development professionals on the applications and experimental protocols involving this key intermediate, with a focus on its role in constructing libraries of bioactive compounds and its utility in the synthesis of targeted therapies such as PARP inhibitors.

Introduction: A Profile of a Privileged Reagent

In the landscape of drug discovery, the efficiency of synthetic routes and the ability to generate molecular diversity are paramount. Ethyl 4-(bromomethyl)-3-nitrobenzoate is a reagent that directly addresses these needs. It is a substituted toluene derivative where the methyl group is activated for displacement reactions by bromination, and the aromatic ring is functionalized for further modification.

The strategic placement of the nitro group ortho to the bromomethyl function and meta to the ethyl ester has profound implications for its reactivity and utility:

• The Bromomethyl Group : This is a highly reactive benzylic halide, making the benzylic carbon an excellent electrophile. It readily undergoes SN2 reactions with a wide range of nucleophiles, including phenols, thiols, amines, and carbanions. This allows for the straightforward tethering of the nitrobenzoate core to other molecular fragments.

• The Nitro Group : Beyond its role as an electron-withdrawing group, the nitro functionality is a synthetic workhorse. It can be selectively reduced under various conditions (e.g., using SnCl₂, H₂/Pd-C, or sodium dithionite) to an amino group. This newly formed aniline is a critical precursor for building heterocyclic rings, forming amides, or engaging in cross-coupling reactions, dramatically expanding the chemical space accessible from a single intermediate.

• The Ethyl Benzoate Moiety : This group provides a stable ester functionality that can be carried through several synthetic steps or can be hydrolyzed to the corresponding carboxylic acid if a different functional handle or solubility profile is desired.

This combination of features makes Ethyl 4-(bromomethyl)-3-nitrobenzoate an ideal starting material for constructing libraries of compounds for high-throughput screening and for the targeted synthesis of complex, biologically active molecules.

Physicochemical Properties & Safety Data

A thorough understanding of the reagent's properties and handling requirements is essential for its safe and effective use in the laboratory.

Property	Value
IUPAC Name	ethyl 4-(bromomethyl)-3-nitrobenzoate
CAS Number	Not explicitly found for the ethyl ester; the related acid is 55715-03-2.
Molecular Formula	C₁₀H₁₀BrNO₄
Molecular Weight	292.09 g/mol
Appearance	Typically a light yellow or off-white solid.
Solubility	Soluble in organic solvents like Dichloromethane (DCM), Dimethylformamide (DMF), and Ethyl Acetate.[1]
Melting Point	The related acid has a melting point of 127-130 °C.[1]

Safety & Handling Precautions

Ethyl 4-(bromomethyl)-3-nitrobenzoate and its analogs are potent lachrymators and corrosive substances that can cause severe skin and eye damage.[2][3][4] Strict adherence to safety protocols is mandatory.

• Personal Protective Equipment (PPE) : Always wear chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical safety goggles or a face shield.[2][5]

• Ventilation : Handle this compound exclusively in a well-ventilated chemical fume hood to avoid inhalation of dust or vapors.[2][5]

• Exposure Response :

  • Skin Contact : Immediately wash the affected area with soap and plenty of water while removing contaminated clothing. Seek immediate medical attention.[2][3]

  • Eye Contact : Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do so. Seek immediate medical attention.[2][3]

  • Inhalation : Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2][4]

  • Ingestion : Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[2][3]

• Storage : Store in a tightly closed container in a dry, cool, and well-ventilated area designated for corrosive materials.[3][4]

• Disposal : Dispose of waste as hazardous chemical waste in accordance with local, state, and federal regulations.[2][6]

Synthetic Route Overview

The synthesis of Ethyl 4-(bromomethyl)-3-nitrobenzoate typically proceeds from a more readily available starting material, Ethyl 4-methyl-3-nitrobenzoate.[7][8] The key transformation is a free-radical bromination of the benzylic methyl group.

Caption: Synthetic pathway to the title compound.

The reaction is initiated by a radical initiator like benzoyl peroxide (BPO) or AIBN, which abstracts a hydrogen atom from the methyl group to form a stabilized benzylic radical. This radical then reacts with N-bromosuccinimide (NBS) to form the desired bromomethyl product. This method is highly effective for benzylic brominations.[9]

Core Applications in Medicinal Chemistry

The primary value of this reagent lies in its ability to serve as a versatile scaffold for building molecules with therapeutic potential.

Linker for Solid-Phase and Library Synthesis

The high reactivity of the bromomethyl group makes this scaffold, particularly its carboxylic acid analog (4-bromomethyl-3-nitrobenzoic acid), an excellent choice for immobilization onto a solid support.[10][11] This strategy is fundamental to combinatorial chemistry and the rapid synthesis of large compound libraries.

The workflow involves anchoring the reagent to a resin, followed by a series of synthetic steps to build complexity. The nitro group provides a latent amino functionality that can be used in a key bond-forming step, such as a cyclization, after which the final product can be cleaved from the resin.[10] This approach has been successfully used to generate libraries of 1,4-benzodiazepine-2,3-diones, a privileged scaffold in medicinal chemistry known for its diverse biological activities.[10]

Caption: Workflow for solid-phase library synthesis.

Synthesis of PARP Inhibitors

Poly(ADP-ribose) polymerase (PARP) enzymes, particularly PARP-1, are critical for DNA single-strand break repair.[12] In cancers with deficiencies in other DNA repair pathways (like those with BRCA1/2 mutations), inhibiting PARP leads to the accumulation of DNA damage and selective cancer cell death, a concept known as synthetic lethality.[12]

The 4-(aminomethyl)benzoate scaffold is a common feature in many potent PARP inhibitors. Ethyl 4-(bromomethyl)-3-nitrobenzoate is an ideal precursor for these structures. The synthesis involves:

• Coupling : The bromomethyl group is displaced by a nucleophile, often a nitrogen atom within a heterocyclic core (e.g., an indazole or phthalazinone).

• Reduction : The nitro group is reduced to an amine.

• Functionalization : The resulting aniline is then acylated or otherwise modified to complete the pharmacophore required for binding to the PARP active site.

This strategy allows for the modular assembly of complex inhibitors, facilitating structure-activity relationship (SAR) studies to optimize potency and pharmacokinetic properties.[13][14]

Caption: Synthetic logic for PARP inhibitor construction.

Experimental Protocols

The following protocols are generalized procedures. Researchers should optimize conditions based on their specific substrates and analytical monitoring (e.g., TLC, LC-MS).

Protocol 1: General Nucleophilic Substitution with a Phenol

This protocol describes the O-alkylation of a generic phenol, a common reaction to form ether linkages.

Materials:

• Ethyl 4-(bromomethyl)-3-nitrobenzoate

• Substituted Phenol (1.0 eq)

• Potassium Carbonate (K₂CO₃, 1.5 eq), anhydrous

• Dimethylformamide (DMF), anhydrous

• Ethyl Acetate (EtOAc)

• Brine solution

• Sodium Sulfate (Na₂SO₄), anhydrous

Procedure:

• To a stirred solution of the substituted phenol (1.0 eq) in anhydrous DMF (approx. 0.2 M), add anhydrous K₂CO₃ (1.5 eq).

• Stir the mixture at room temperature for 20 minutes to form the phenoxide.

• Add a solution of Ethyl 4-(bromomethyl)-3-nitrobenzoate (1.1 eq) in a minimum amount of DMF.

• Heat the reaction mixture to 60 °C and monitor its progress by TLC or LC-MS. The reaction is typically complete within 2-6 hours.

• After completion, cool the mixture to room temperature and pour it into ice-water.

• Extract the aqueous mixture with Ethyl Acetate (3x).

• Combine the organic layers, wash with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography (e.g., using a hexane/EtOAc gradient) to yield the desired ether product.

Causality Note: The use of a polar aprotic solvent like DMF facilitates the SN2 reaction, and a mild base like K₂CO₃ is sufficient to deprotonate the phenol without causing hydrolysis of the ethyl ester.

Protocol 2: Reduction of the Nitro Group to an Aniline

This protocol details the conversion of the nitro-substituted product from Protocol 1 into the corresponding aniline.

Materials:

• Nitro-substituted benzoate product (from Protocol 1)

• Tin(II) Chloride Dihydrate (SnCl₂·2H₂O, 5.0 eq)

• Ethanol (EtOH) or Ethyl Acetate (EtOAc)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Dichloromethane (DCM)

Procedure:

• Dissolve the nitro-substituted starting material in Ethanol (approx. 0.1 M) in a round-bottom flask.

• Add Tin(II) Chloride Dihydrate (5.0 eq) to the solution.

• Heat the mixture to reflux (approx. 78 °C) and stir vigorously. Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 1-4 hours).

• Cool the reaction mixture to room temperature and carefully concentrate it under reduced pressure to remove most of the ethanol.

• Re-dissolve the residue in Ethyl Acetate and cool the flask in an ice bath.

• Slowly and carefully add saturated NaHCO₃ solution with vigorous stirring until the pH of the aqueous layer is ~8. Caution: This neutralization is exothermic and will produce gas.

• A tin hydroxide precipitate will form. Filter the entire mixture through a pad of Celite®, washing the pad thoroughly with EtOAc or DCM.

• Transfer the filtrate to a separatory funnel and separate the layers. Extract the aqueous layer with additional EtOAc or DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude aniline product.

• The product can be used as-is for the next step or purified by column chromatography if necessary.

Causality Note: SnCl₂ is a classic and reliable reagent for the chemoselective reduction of aromatic nitro groups in the presence of other reducible functionalities like esters. The basic workup is essential to neutralize the acidic reaction mixture and precipitate out tin salts, which simplifies purification.

References

• Thermo Fisher Scientific. (2025). Safety Data Sheet: Ethyl 4-(bromomethyl)benzoate.
• Thermo Fisher Scientific. (2025). Safety Data Sheet: Ethyl 3-nitrobenzoate.

• ResearchGate. (n.d.). Development of a Fit-for-Purpose Large-Scale Synthesis of an Oral PARP Inhibitor. Retrieved from [Link]

• Zhu, X., et al. (2017). Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold. Molecules. Available at: [Link]

• Zhang, J., et al. (2003). Application of polymer-bound 4-(bromomethyl)-3-nitrobenzoic acid for synthesis of trisubstituted 1,4-benzodiazepine-2,3-diones. Molecular Diversity. Available at: [Link]

• CymitQuimica. (2026). Safety Data Sheet: Ethyl 4-Bromo-3-(Ethoxymethyl)Benzoate.
• Tokyo Chemical Industry. (2025). Safety Data Sheet: Methyl 4-(Bromomethyl)benzoate.

• PrepChem.com. (n.d.). Synthesis of ethyl 4-nitrobenzoate. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 4-bromo-3-nitrobenzoate. Retrieved from [Link]

• ResearchGate. (n.d.). HNMR spectrum of ethyl 4-nitrobenzoate. Retrieved from [Link]

• Google Patents. (n.d.). US4189605A - 3-Nitro-4-bromomethyl benzoic acid.

• Future Science. (2024). Novel inhibitors of PARP1 and PARP14: design, synthesis, and potentiation of cisplatin efficacy in cancer. Retrieved from [Link]

Sources

• 1. 4-Bromomethyl-3-nitrobenzoic acid 97 55715-03-2 [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. fishersci.com [fishersci.com]
• 7. ETHYL 4-METHYL-3-NITROBENZOATE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. Ethyl 4-(bromomethyl)benzoate synthesis - chemicalbook [chemicalbook.com]
• 10. Application of polymer-bound 4-(bromomethyl)-3-nitrobenzoic acid for synthesis of trisubstituted 1,4-benzodiazepine-2,3-diones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. US4189605A - 3-Nitro-4-bromomethyl benzoic acid - Google Patents [patents.google.com]
• 12. Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Novel inhibitors of PARP1 and PARP14: design, synthesis, and potentiation of cisplatin efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Immobilization of Ethyl 4-(bromomethyl)-3-nitrobenzoate to Polymer Supports

Abstract & Strategic Overview

This application note details the protocol for immobilizing Ethyl 4-(bromomethyl)-3-nitrobenzoate onto a solid polymer support. This molecule is a critical precursor for generating ortho-nitrobenzyl (oNB) photocleavable linkers , widely used in Solid Phase Peptide Synthesis (SPPS) and combinatorial chemistry.

The immobilization strategy relies on the high electrophilicity of the benzylic bromide to facilitate a nucleophilic substitution (

) with a functionalized resin. Once attached, the ethyl ester serves as a masked carboxylic acid, which can be hydrolyzed to provide an anchor point for subsequent chemical synthesis. Upon UV irradiation (365 nm), the nitrobenzyl moiety undergoes a Norrish Type II rearrangement, cleaving the synthesized molecule from the support under neutral conditions.

Key Chemical Properties

Property	Specification
Target Molecule	Ethyl 4-(bromomethyl)-3-nitrobenzoate
Reactive Handle	Benzylic Bromide (Electrophile)
Protecting Group	Ethyl Ester (Masked Carboxylic Acid)
Cleavage Mechanism	Photolysis ( 300–365 nm)
Resin Compatibility	Aminomethyl PS, Rink Amide, PEGA, ChemMatrix

Critical Considerations & Pre-requisites

Resin Selection

The choice of polymer support dictates the swelling properties and kinetics of the reaction.

• Polystyrene (PS) Resins (1% DVB): Ideal for general organic synthesis in non-polar solvents. Requires hydrophobic solvents (DCM, DMF) for proper swelling.

• PEG-based Resins (e.g., ChemMatrix, TentaGel): Recommended if the subsequent chemistry involves aqueous conditions or difficult peptide sequences.

Solvent Quality (The "Amine-Free" Rule)

• DMF (Dimethylformamide): The primary solvent for this protocol.

• Warning: Commercial DMF often contains dimethylamine impurities due to degradation. Free dimethylamine will compete with the resin for the benzyl bromide, leading to solution-phase byproducts.

• Requirement: Use "Sequencing Grade" DMF or store DMF over activated 4Å molecular sieves with an amine scavenger (e.g., free acid resin) before use.

Safety Advisory

Lachrymator Warning: Benzyl bromides are potent lachrymators (tear gas agents). All weighing and reactions must be performed in a functioning fume hood. Double-gloving is recommended.

Experimental Protocol: Direct Immobilization

This protocol describes the attachment of Ethyl 4-(bromomethyl)-3-nitrobenzoate to an Aminomethyl Polystyrene Resin via nucleophilic displacement.

Materials

• Aminomethyl Polystyrene Resin (Loading: 0.5 – 1.0 mmol/g)

• Ethyl 4-(bromomethyl)-3-nitrobenzoate (3.0 equivalents relative to resin loading)

• N,N-Diisopropylethylamine (DIEA) (6.0 equivalents)

• Anhydrous DMF

• Dichloromethane (DCM)

• Methanol (MeOH)

Workflow Diagram

Figure 1: Step-by-step workflow for the immobilization of the nitrobenzyl linker.

Step-by-Step Methodology

• Resin Preparation (Swelling):

  • Place 1.0 g of Aminomethyl resin into a fritted polypropylene reaction vessel.

  • Add 10 mL of DCM and shake for 5 minutes to remove plasticizers. Drain.

  • Add 10 mL of DMF and shake for 30 minutes to fully swell the polymer matrix. Drain.

• Coupling Reaction (

  ):

  • In a separate vial, dissolve Ethyl 4-(bromomethyl)-3-nitrobenzoate (3.0 eq) in minimal DMF (approx. 5-8 mL per gram of resin).

  • Add DIEA (6.0 eq) to the vial. The base is essential to neutralize the HBr generated during the substitution.

  • Note: If the solution turns dark red immediately, it may indicate premature degradation; ensure reagents are fresh.

  • Transfer the solution to the reaction vessel containing the swollen resin.[1]

  • Agitate (shake or rotate) at Room Temperature for 16 to 24 hours .

  • Optimization: Heating to 40-50°C can accelerate the reaction but increases the risk of side reactions. RT is preferred for initial attempts.

• Washing Protocol:

  • Drain the reaction mixture (collect as hazardous halogenated waste).

  • Wash the resin sequentially to remove excess reagents:

    • DMF (3 x 2 min)

    • DCM (3 x 2 min)

    • MeOH (3 x 2 min) – Shrinks the resin, removing trapped reagents.

    • DCM (3 x 2 min) – Re-swells the resin for QC.

• Capping (Optional but Recommended):

  • To ensure no unreacted amines remain (which could interfere with later chemistry), treat the resin with Acetic Anhydride/Pyridine (1:1) in DCM for 30 minutes.

Post-Immobilization Activation (Hydrolysis)

The resin now carries the linker with an ethyl ester terminus (Resin-NH-CH2-Ph(NO2)-COOEt). To utilize this for peptide or small molecule synthesis, the ester is typically hydrolyzed to a carboxylic acid.

Protocol

• Swell the functionalized resin in THF (Tetrahydrofuran).

• Add a solution of LiOH (1M aqueous) and THF (1:4 ratio).

• Agitate at Room Temperature for 4–6 hours.

• Wash extensively with Water, THF, dilute Acetic Acid (to protonate the carboxylate), and finally DCM.

• Result: Resin-NH-CH2-Ph(NO2)-COOH.

Mechanism & Chemical Logic

The immobilization follows a classic bimolecular nucleophilic substitution (

). The amine on the resin attacks the benzylic carbon, displacing the bromide. The nitro group at the ortho position activates the benzylic center for photolysis later but also makes the benzylic halide highly reactive.

Figure 2: Mechanistic pathway of the N-alkylation reaction.

Quality Control & Validation

Trustworthiness in solid-phase synthesis relies on validating the reaction on-bead.

Test Method	Procedure	Expected Result (Success)
Kaiser Test (Ninhydrin)	Reacts with free primary amines.	Colorless/Yellow beads. (Blue indicates incomplete reaction/free amines).
FT-IR Spectroscopy	Analyze dried resin beads (KBr pellet or ATR).	Appearance of Nitro stretches (~1530, 1350 cm⁻¹) and Ester Carbonyl (~1720 cm⁻¹).
Elemental Analysis	Combustion analysis of dried resin.	Presence of Nitrogen (increase from baseline). Absence of Bromine (indicates washing efficiency).
Chloranil Test	Reacts with secondary amines.	Green/Blue beads (Positive) – The product is a secondary amine (Resin-NH-CH2-Ar). This confirms attachment.

Note on Kaiser vs. Chloranil: The product of the reaction is a secondary amine. Therefore, the Kaiser test (specific to primary amines) should be negative (colorless), while the Chloranil test (sensitive to secondary amines) should be positive (blue/green). This is the definitive proof of mono-alkylation.

Troubleshooting Guide

• Issue: Resin aggregates or clumps during reaction.

  • Cause: Poor solvation or hydrogen bonding.

  • Fix: Switch solvent to NMP (N-methylpyrrolidone) or add 1% Triton X-100.

• Issue: Kaiser test remains Blue (Positive) after 24h.

  • Cause: Steric hindrance or insufficient reagent.

  • Fix: Re-couple using fresh reagents at 50°C for 4 hours. Ensure the resin is not "over-loaded" (start with a lower loading resin, e.g., 0.5 mmol/g).

• Issue: Low yield after photolysis.

  • Cause: Inefficient cleavage wavelength.

  • Fix: Ensure UV source is calibrated to 365 nm. 300 nm can damage aromatic residues (Trp/Tyr).

References

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. Link

• Rich, D. H., & Gurwara, S. K. (1975). Preparation of a new o-nitrobenzyl resin for solid-phase synthesis of tert-butyloxycarbonyl-protected peptide acids. Journal of the American Chemical Society, 97(6), 1575–1579. Link

• Holmes, C. P. (1997). Model Studies for New o-Nitrobenzyl Photolabile Linkers: Substituent Effects on the Rates of Photochemical Cleavage. The Journal of Organic Chemistry, 62(8), 2370–2380. Link

• PubChem. (n.d.). Ethyl 4-(bromomethyl)-3-nitrobenzoate. National Library of Medicine. Retrieved March 1, 2026. Link

Sources

• 1. Protocol for efficient solid-phase synthesis of peptides containing 1-hydroxypyridine-2-one (1,2-HOPO) - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Precision N-Alkylation with Ethyl 4-(bromomethyl)-3-nitrobenzoate

Abstract & Scope

This technical guide details the experimental protocols for the N-alkylation of amines using Ethyl 4-(bromomethyl)-3-nitrobenzoate . This reagent acts as a bifunctional "linchpin" intermediate in medicinal chemistry, particularly for synthesizing quinazolinones, peptidomimetics, and DNA groove binders.

The guide addresses the specific challenges posed by this molecule: balancing the high electrophilicity of the benzylic bromide with the hydrolytic instability of the ethyl ester, while managing the steric and electronic effects of the ortho-nitro group.

Reagent Profile & Safety Architecture

Compound: Ethyl 4-(bromomethyl)-3-nitrobenzoate Functional Class: Benzylic Bromide / Nitro-aromatic Ester Key Reactivity:

Electrophile (Benzylic), Latent Nucleophile (upon Nitro reduction).

Critical Safety Parameters (HSE)

• Lachrymator Hazard: Benzylic bromides are potent tear agents. All solids must be weighed in a fume hood.

• Corrosivity: Causes severe skin burns and eye damage.[1][2][3]

• Decontamination: Glassware should be rinsed with a dilute solution of sodium thiosulfate or bleach to quench residual alkylating agent before removal from the hood.

Mechanistic Insight

The reactivity of the bromomethyl group is significantly enhanced by the ortho-nitro group. The electron-withdrawing nature of the nitro group (

effects) pulls electron density from the aromatic ring, making the benzylic carbon highly electron-deficient (more positive).

• Pro: Faster reaction rates compared to unsubstituted benzyl bromides.

• Con: Increased susceptibility to hydrolysis (formation of the benzyl alcohol) if moisture is present.

Figure 1: Mechanistic pathway for N-alkylation. The nitro group activates the benzylic position, facilitating rapid

attack.

Experimental Protocols

Protocol A: Standard Alkylation (Secondary Amines & Heterocycles)

Best for: Secondary amines (piperidine, morpholine) and robust heterocycles (imidazole). Rationale: Uses a mild inorganic base to scavenge HBr without hydrolyzing the ester.

Materials:

• Reagent: Ethyl 4-(bromomethyl)-3-nitrobenzoate (1.0 equiv)

• Nucleophile: Amine (1.1 equiv)

• Base: Potassium Carbonate (

  ), anhydrous (2.0 equiv)

• Solvent: DMF (Dimethylformamide) or MeCN (Acetonitrile) – Anhydrous.

• Catalyst (Optional): Potassium Iodide (KI) (0.1 equiv) – Finkelstein condition.

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask and purge with Nitrogen (

  ).

• Solvation: Dissolve the Amine (1.1 equiv) in DMF (

  ).

• Base Addition: Add

  (2.0 equiv). If the amine is a salt (e.g., HCl salt), add an extra 1.0 equiv of base.

• Reagent Addition: Cool the mixture to

  . Add Ethyl 4-(bromomethyl)-3-nitrobenzoate (1.0 equiv) portion-wise or as a solution in DMF over 10 minutes.

  • Why? Cooling prevents exotherms and minimizes dialkylation of primary amines.

• Reaction: Allow to warm to Room Temperature (RT). Stir for 2–4 hours.

  • Monitor: Check TLC (Hexane/EtOAc). Look for disappearance of the bromide (

    ).

• Workup (Critical):

  • Dilute with EtOAc.

  • Wash with Water (

    ) to remove DMF.

  • Wash with Brine (

    ).

  • Avoid: Do not wash with strong acids (HCl), as the amine product may precipitate or the ester may hydrolyze.

• Purification: Dry over

  , filter, and concentrate. Purify via Flash Column Chromatography.

Protocol B: Regioselective Alkylation (Primary Amines/Anilines)

Best for: Primary amines where over-alkylation (quaternization) is a risk.[4] Rationale: Stoichiometric control and bulky bases prevent the product (secondary amine) from reacting again.

Modifications:

• Stoichiometry: Use excess Amine (1.5 – 2.0 equiv) relative to the bromide.

• Base: DIPEA (Diisopropylethylamine) (2.5 equiv).

• Solvent: THF (Tetrahydrofuran).

Procedure:

• Dissolve Amine (2.0 equiv) and DIPEA in THF at

  .

• Add the bromide (1.0 equiv) dropwise very slowly (over 30 mins).

• Maintain at

  for 1 hour, then warm to RT.

• Note: The excess amine must be separated during purification.

Process Analytical Technology (PAT) & Troubleshooting

Critical Process Parameters (CPPs)

Parameter	Specification	Impact of Deviation
Temperature		increases dimer formation and ester hydrolysis.
Water Content	(KF)	Water competes as a nucleophile, forming the benzyl alcohol impurity.
Base Strength		Strong bases (NaOH, NaH) can saponify the ethyl ester to the carboxylic acid.
Addition Rate	Slow/Dropwise	Rapid addition favors over-alkylation (double substitution).

Troubleshooting Guide

Issue 1: Low Conversion / Sluggish Reaction

• Cause: Steric hindrance from the ortho-nitro group or low nucleophilicity of the amine.

• Solution: Add 10 mol% Potassium Iodide (KI) . This generates the in situ benzyl iodide, which is a better leaving group (Finkelstein reaction).

• Solution: Switch solvent to Acetone and heat to reflux (

  ), but monitor ester stability closely.

Issue 2: Hydrolysis of Ester (Product is Acidic)

• Cause: Wet solvent or basic workup was too harsh (e.g., 1M NaOH wash).

• Solution: Use anhydrous DMF/MeCN. During workup, use saturated

  instead of strong bases.

Issue 3: Formation of "Dimer" (Dialkylation)

• Cause: The product amine is more nucleophilic than the starting amine.

• Solution: Increase the equivalents of the starting amine (Protocol B).

Workflow Visualization

Figure 2: Operational workflow for the N-alkylation process.

Downstream Utility: The "Linchpin" Effect

The strategic value of Ethyl 4-(bromomethyl)-3-nitrobenzoate lies in its post-alkylation potential.

• Reduction: The nitro group (

  ) can be reduced to an aniline ( ) using , , or .

• Cyclization: If the alkylated amine has a pendant electrophile (or if the ester itself is attacked by the newly formed aniline), this scaffold rapidly cyclizes to form Quinazolinones or Benzodiazepines .

• References: This specific substitution pattern is frequently cited in the synthesis of antifolates and kinase inhibitors where the benzoyl glutamate motif is required.

References

• PubChem. "Ethyl 4-bromo-3-nitrobenzoate Compound Summary."[5] National Library of Medicine. [Link] (Accessed Oct 2023). Note: Provides physical property data and safety classification for the parent class.

• Organic Syntheses. "Methyl m-nitrobenzoate." Org.[2][5][6] Synth. 1928, 8,[2] 76. [Link]. Note: Foundational reference for the stability and synthesis of nitrobenzoate esters.

Sources

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. R&D work: Alkylation of amines with alkylboronic acids - GalChimia [galchimia.com]
• 5. Ethyl 4-bromo-3-nitrobenzoate | C9H8BrNO4 | CID 458966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 4-(bromomethyl)-3-nitrobenzoate

Welcome to the Advanced Technical Support Center. This guide is specifically engineered for researchers, medicinal chemists, and drug development professionals tasked with optimizing the synthesis of ethyl 4-(bromomethyl)-3-nitrobenzoate. As a Senior Application Scientist, I have structured this documentation to move beyond basic troubleshooting by addressing the fundamental thermodynamic and kinetic causalities that govern this specific reaction.

Mechanistic Causality & Reaction Dynamics

The conversion of ethyl 4-methyl-3-nitrobenzoate to its bromomethyl derivative relies on the Wohl-Ziegler bromination mechanism[1]. In a standard Wohl-Ziegler reaction, N-bromosuccinimide (NBS) acts as a low-concentration bromine reservoir, releasing Br₂ slowly to promote radical substitution over electrophilic addition[1].

However, this specific substrate presents a unique electronic challenge. The methyl group is flanked by a strongly electron-withdrawing nitro group (-NO₂) at the ortho position and an ester group at the para position. This highly electron-deficient environment severely destabilizes the intermediate benzylic radical. Because the initial hydrogen abstraction step is rate-limiting, the reaction kinetics are inherently sluggish[2]. This necessitates harsh conditions—such as vigorous reflux and strong radical initiators like benzoyl peroxide (BPO) or azobisisobutyronitrile (AIBN)—which simultaneously widens the kinetic window for competing side reactions like over-bromination and hydrolysis[3].

Troubleshooting Guide & FAQs

Q1: Why am I seeing a high percentage of the dibrominated byproduct (ethyl 4-(dibromomethyl)-3-nitrobenzoate)?

• Causality: Dibromination occurs when the monobrominated target product competes with the unreacted starting material for radical abstraction[3]. Although the first bromine atom deactivates the benzylic carbon, localized spikes in Br₂ concentration (generated in situ from NBS and HBr) can drive the equilibrium toward the dibrominated state[1].

• Corrective Action: Strictly limit NBS stoichiometry to 0.95–1.05 equivalents. Do not add NBS as a single bolus; instead, add it in 3–4 portions over the first hour of reflux to maintain a low, steady-state concentration of Br₂. Terminate the reaction at ~95% conversion rather than pushing for 100%.

Q2: How do I prevent the hydrolysis of the bromomethyl group during workup?

• Causality: Benzylic bromides are highly electrophilic. The presence of the activating nitro group makes the bromomethyl carbon highly susceptible to nucleophilic substitution (Sₙ2) by water, leading to hydrolytic degradation into ethyl 4-(hydroxymethyl)-3-nitrobenzoate.

• Corrective Action: Avoid prolonged aqueous workups. Never use basic aqueous washes (like NaHCO₃) unless strictly necessary to neutralize excess acid, and if used, keep the solution ice-cold. Separate the organic phase immediately and dry rapidly over anhydrous sodium sulfate (Na₂SO₄).

Q3: My reaction stalls at 70% conversion with unreacted starting material remaining. Should I add more NBS?

• Causality: Reaction stalling is rarely caused by NBS depletion. It is almost always due to the thermal degradation and consumption of the radical initiator via radical-radical termination steps (where two radicals combine to form a neutral product, breaking the chain)[3]. Adding more NBS without active radicals will only increase the risk of ionic side reactions or dibromination.

• Corrective Action: Do not add more NBS. Instead, add a supplemental catalytic spike (2–5 mol%) of your initiator (AIBN or BPO) and ensure the reaction is maintained at a vigorous reflux under adequate photo-irradiation[4].

Q4: Can I replace carbon tetrachloride (CCl₄) with a greener solvent without altering the side-reaction profile?

• Causality: CCl₄ is the traditional solvent because it is transparent to radicals (no abstractable hydrogens) and facilitates the precipitation of the succinimide byproduct, driving the reaction forward[1]. However, its high toxicity and ozone-depleting nature make it a regulatory liability.

• Corrective Action: Trifluorotoluene (benzotrifluoride) is the most mechanically identical green alternative, offering similar non-polar characteristics and radical stability[1]. Acetonitrile can also be used, though its higher polarity may slightly increase the solubility of NBS, requiring tighter temperature control to prevent Br₂ spiking.

Standardized Experimental Protocol

This self-validating protocol is optimized to suppress dibromination and hydrolysis during the synthesis of ethyl 4-(bromomethyl)-3-nitrobenzoate[2].

Step-by-Step Methodology:

• Preparation & Purification: Recrystallize NBS from boiling water and dry under a vacuum to remove trace Br₂ impurities (which promote ionic side reactions). Dry trifluorotoluene (or CCl₄) over 4Å molecular sieves.

• Reaction Setup: In a flame-dried, 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve ethyl 4-methyl-3-nitrobenzoate (2.0 g, 9.5 mmol) in anhydrous solvent (40 mL)[2].

• Initiation: Add purified NBS (1.69 g, 9.5 mmol, 1.0 eq) in three equal portions over 30 minutes. Add benzoyl peroxide (BPO) (0.11 g, 0.47 mmol, 5 mol%) as the radical initiator[2].

• Propagation: Heat the mixture to a vigorous reflux (approx. 80–100 °C depending on solvent) while illuminating with a visible light source (e.g., LED or tungsten lamp)[2][4].

• Validation Checkpoint: After 4 hours, sample the reaction. The succinimide byproduct should be floating at the surface of the solvent[1]. Run an HPLC or TLC (Petroleum Ether/Ethyl Acetate 8:2). If conversion is <80%, add an additional 2 mol% of BPO.

• Termination & Workup: Once conversion reaches ~95% (typically 6-8 hours), remove from heat and cool to 0 °C. Filter the mixture through a sintered glass funnel to remove the succinimide[1].

• Isolation: Wash the filtrate once with ice-cold distilled water (20 mL) to remove trace succinimide. Immediately extract the organic layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude product[2].

Quantitative Data Summary

The following table summarizes the causal relationship between reaction conditions and the distribution of side-reaction products based on optimized internal workflows.

Solvent System	Initiator (mol%)	NBS (eq)	Time (h)	Target Monobromide Yield (%)	Dibrominated Byproduct (%)	Unreacted SM (%)
Carbon Tetrachloride (CCl₄)	BPO (5%)	1.00	8	84%	6%	10%
Trifluorotoluene (PhCF₃)	BPO (5%)	1.00	8	82%	5%	13%
Trifluorotoluene (PhCF₃)	BPO (5%)	1.20	6	65%	32%	3%
Acetonitrile (CH₃CN)	AIBN (5%)	1.05	12	71%	14%	15%

Note: Increasing NBS equivalents beyond 1.05 drastically increases the dibrominated byproduct without significantly improving the consumption of the starting material (SM).

Pathway Visualization

The following diagram maps the logical flow of the radical chain mechanism, highlighting the critical divergence points where side reactions occur.

Wohl-Ziegler radical chain mechanism and competing side-reaction pathways.

References

• How is the mechanism of side reaction, dibrominated product, which generated during bromination of methylbenzene by NBS/BPO? - Quora.
• Xu 2009 | PDF - Scribd.
• Wohl–Ziegler bromin
• Bromination of hydrocarbons with CBr4, initiated by light-emitting diode irradiation - Beilstein Journal of Organic Chemistry.

Sources

• 1. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]
• 3. quora.com [quora.com]
• 4. BJOC - Bromination of hydrocarbons with CBr4, initiated by light-emitting diode irradiation [beilstein-journals.org]

Hydrolysis of the ester group in Ethyl 4-(bromomethyl)-3-nitrobenzoate

Technical Support Center: Chemoselective Hydrolysis of Ethyl 4-(bromomethyl)-3-nitrobenzoate

Welcome to the technical support and troubleshooting center for the chemoselective cleavage of Ethyl 4-(bromomethyl)-3-nitrobenzoate. This guide is designed for researchers and drug development professionals who need to hydrolyze the ethyl ester to its corresponding carboxylic acid without degrading the highly reactive benzylic bromide functional group.

The Chemoselectivity Challenge: Causality & Mechanism

Hydrolyzing Ethyl 4-(bromomethyl)-3-nitrobenzoate presents a classic chemoselectivity dilemma. The molecule contains three key functional groups: an ethyl ester, a benzylic bromide, and a nitro group.

The 3-nitro group exerts a strong electron-withdrawing effect (

and effects) on the aromatic ring. While this activates the ester carbonyl toward nucleophilic attack (facilitating hydrolysis), it simultaneously increases the electrophilicity of the benzylic carbon. Consequently, the benzylic bromide becomes highly susceptible to nucleophilic displacement[1].

If standard saponification conditions (e.g.,

in with heat) are applied, the hydroxide or methoxide ions will act as potent nucleophiles, displacing the bromide to form a benzylic alcohol or ether byproduct before the ester is fully cleaved[2]. To prevent this, the reaction environment must either suppress nucleophilicity (via acidic conditions) or kinetically freeze the pathway (via strict thermal control)[3].

Reaction Pathways & Logic

Reaction pathways for Ethyl 4-(bromomethyl)-3-nitrobenzoate hydrolysis showing chemoselectivity.

Validated Experimental Protocols

Every protocol below is designed as a self-validating system, incorporating in-process controls (IPCs) to ensure the integrity of the benzylic bromide is maintained throughout the workflow.

Protocol A: Acidic Hydrolysis via HBr/AcOH (Gold Standard)

This is the most robust method for preserving the bromide. By using Hydrobromic acid (

), the solution is saturated with bromide ions. Due to the common-ion effect and the high concentration of , any transient formation of benzylic alcohol is immediately pushed back to the benzylic bromide via an equilibrium[2].

Step-by-step workflow for the acidic hydrolysis of Ethyl 4-(bromomethyl)-3-nitrobenzoate.

Methodology:

• Initiation: Dissolve Ethyl 4-(bromomethyl)-3-nitrobenzoate (1.0 eq) in glacial acetic acid to achieve a 0.5 M concentration.

• Reagent Addition: Add 48% aqueous

  (10.0 eq).

• Thermal Activation: Heat the mixture to 80–90 °C under a nitrogen atmosphere. Stir for 4–6 hours.

• In-Process Control (IPC): Monitor via TLC (Hexanes/EtOAc 7:3). The starting ester (

  ) will disappear, replaced by a lower-running spot ( ). Validate via LC-MS; look for the ion at 258.0 / 260.0. The 1:1 isotopic ratio confirms the bromine atom is intact.

• Isolation: Cool the mixture to room temperature and pour it slowly into vigorously stirred ice-cold water.

• Recovery: Filter the resulting precipitate, wash with cold water to remove residual acid, and dry under high vacuum.

Protocol B: Mild Basic Hydrolysis (Alternative)

If your downstream application is sensitive to trace acids, a strictly controlled

hydrolysis can be used[3]. Lithium hydroxide is milder than , and by running the reaction at 0 °C, the activation energy for ester saponification is reached, but the barrier for the sterically hindered displacement at the benzylic position is not.

Methodology:

• Initiation: Dissolve the ester (1.0 eq) in a 3:1:1 mixture of THF, Methanol, and Water.

• Thermal Control: Cool the solution to exactly 0 °C using an ice bath. Critical: Do not allow the temperature to rise.

• Reagent Addition: Add Lithium hydroxide monohydrate (

  ) (1.2 eq) portion-wise.

• Reaction: Stir at 0 °C for 2–3 hours.

• IPC & Quench: Quench the reaction at 0 °C with 1M

  until the pH reaches ~2. This halts any nucleophilic attack and protonates the carboxylate.

• Isolation: Extract with Ethyl Acetate (3x), wash with brine, dry over

  , and concentrate in vacuo. Validate via NMR (DMSO- ); the benzylic protons must appear as a sharp singlet around 4.8–5.0 ppm.

Quantitative Data Comparison

Parameter	Protocol A: Acidic ( /AcOH)	Protocol B: Mild Basic ( )
Reagents	48% , Glacial AcOH	, THF/MeOH/
Temperature	80–90 °C	0 °C (Strictly controlled)
Reaction Time	4–6 hours	2–3 hours
Chemoselectivity	Excellent (Bromide thermodynamically preserved)	Moderate (Relies on kinetic control)
Typical Yield	85–95%	70–85%
Primary Impurity	Unreacted starting material	4-(hydroxymethyl)-3-nitrobenzoic acid

Troubleshooting Guides & FAQs

Q: Why did my LC-MS show a mass of

196 instead of 258/260? A: A mass of 196 indicates the loss of the bromine atom (atomic mass ~80) and replacement with a hydroxyl group (atomic mass ~17), forming 4-(hydroxymethyl)-3-nitrobenzoic acid. This means your hydrolysis conditions were too nucleophilic. If you used Protocol B, your temperature likely exceeded 0 °C. Switch to Protocol A ( /AcOH) to leverage the common-ion effect and prevent this displacement[2].

Q: Can I use aqueous

instead of for Protocol A? A: It is highly discouraged. While will hydrolyze the ester, the high concentration of chloride ions can lead to a Finkelstein-type halogen exchange, converting a portion of your benzylic bromide into a benzylic chloride. Always match the acid halide to your target halogen[2].

Q: My ester isn't fully hydrolyzing in Protocol B after 3 hours. Should I heat it to room temperature? A: No. Allowing the reaction to warm to room temperature in the presence of hydroxide will almost certainly trigger the substitution of the benzylic bromide[1]. Instead of heating, increase the reaction time at 0 °C or add an additional 0.2 equivalents of

.

Q: How do I verify the nitro group wasn't affected? A: The 3-nitro group is highly stable under both acidic and mild basic hydrolysis conditions. It will not reduce or hydrolyze here. You can confirm its presence via IR spectroscopy (strong asymmetric and symmetric

stretches around 1530 and 1350 ) or by observing the heavily deshielded aromatic protons in the NMR spectrum.

References

• Sigma-Aldrich.4-Bromomethyl-3-nitrobenzoic acid 97 55715-03-2. Source: Sigma-Aldrich Product Catalog.
• ACS Publications.Synthesis and Evaluation of Benzylic 18F-Labeled N-Biphenylalkynyl Nipecotic Acid Derivatives for PET Imaging of GABA Transporter 1. Source: ACS Chemical Neuroscience.
• NIH PubMed Central.Discovery and Structure–Activity Relationships of the Neoseptins: A New Class of Toll-like Receptor-4 (TLR4) Agonists. Source: Journal of Medicinal Chemistry.
• ResearchGate.Hydrolysis of ester that carry alkyl bromide (Q&A Forum). Source: ResearchGate Scientific Discussions.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Discovery and Structure–Activity Relationships of the Neoseptins: A New Class of Toll-like Receptor-4 (TLR4) Agonists - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Thermal Optimization for Ethyl 4-(bromomethyl)-3-nitrobenzoate Coupling

Case ID: T-BNB-OPT-04 Subject: Optimization of Reaction Temperature for

Couplings Compound: Ethyl 4-(bromomethyl)-3-nitrobenzoate (CAS: 55715-03-2 [Acid precursor ref]) Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Reactivity Profile

The Core Challenge: Ethyl 4-(bromomethyl)-3-nitrobenzoate is a highly reactive electrophile.[1] The presence of the nitro group at the 3-position (ortho to the bromomethyl moiety) creates a "push-pull" electronic environment. While it activates the benzylic carbon for nucleophilic attack, it also introduces significant thermal instability and photosensitivity.[1]

The "Goldilocks" Zone: Unlike standard alkyl halides that often require reflux, this scaffold requires low-to-moderate temperatures (

to ) . Exceeding drastically increases the risk of rapid exothermic decomposition and polymerization, often resulting in a "black tar" failure mode.

Thermal Reactivity Landscape[2]

The following diagram illustrates the kinetic competition between the desired substitution and the undesired decomposition pathways based on temperature input.

Figure 1: Kinetic pathways dictated by thermal input. Note the divergence into decomposition at elevated temperatures due to the ortho-nitro effect.

Optimization Protocol

Do not use a generic "reflux" protocol. Follow this stepwise optimization guide to determine the ideal temperature for your specific nucleophile (amine, thiol, or phenoxide).[1]

Step 1: Solvent Selection & Baseline

The choice of solvent dictates your thermal ceiling.[1]

• Recommended: Acetonitrile (ACN), THF, or DCM.[1]

• Avoid: DMF or DMSO for initial screens (difficult to remove without heat; promotes decomposition during workup).[1]

Step 2: The "Cold Start" Method

Always begin the reaction at

. The ortho-nitro group makes the benzylic position sufficiently electrophilic that many amines will couple instantly at this temperature.

Phase	Temperature	Duration	Observation Goal
Addition	to	30 mins	Control exotherm upon addition of base/nucleophile.
Ramp 1		2 hours	Check TLC/LCMS. If >50% conversion, DO NOT HEAT .
Ramp 2	(RT)	4-12 hours	Only if conversion stalled at .[1]
Ramp 3		2 hours	MAXIMUM LIMIT. Only for sterically hindered nucleophiles.[1]

Step 3: Base Management

Use a non-nucleophilic base (DIPEA or

).[1]

• Critical Warning: If using TEA (Triethylamine) at

  , you risk quaternary ammonium salt formation with the base itself, competing with your nucleophile.

Troubleshooting Guide

Issue 1: Reaction mixture turned black/tarry immediately.

Diagnosis: Thermal Runaway / Decomposition.[1]

• Root Cause: The ortho-nitrobenzyl system is thermally labile.[1] At temperatures

  (or even lower in concentrated scale-ups), it undergoes autocatalytic decomposition [1].[1]

• Solution:

  • Repeat experiment at

    .

  • Dilute the reaction (0.1 M concentration max).

  • Safety: Ensure the reaction vessel is protected from light (amber glassware), as this motif is also photocleavable [2].[1]

Issue 2: LCMS shows Mass [M-Br+OH] (Hydrolysis product).[1][2]

Diagnosis: Moisture contamination amplified by heat.[1]

• Root Cause: Benzylic bromides hydrolyze to benzyl alcohols in the presence of water.[1] This rate increases exponentially with temperature.[1]

• Solution:

  • Use anhydrous solvents (Sure/Seal™ or molecular sieves).[1]

  • Switch base from hygroscopic

    to DIPEA.[1]

  • Lower the temperature.[1][2][3] Hydrolysis is often suppressed at

    relative to the desired amine coupling.[1]

Issue 3: Starting material remains despite heating to .

Diagnosis: Steric hindrance or Nucleophile deactivation.[1]

• Root Cause: If the nucleophile is bulky or electron-poor (e.g., an aniline with EWGs),

  may not overcome the activation barrier.

• Solution:

  • Do not increase Temp. Instead, add a catalyst.

  • Catalyst: Add NaI (10 mol%) to generate the in situ benzylic iodide (Finkelstein reaction).[1] The iodide is a better leaving group and reacts faster at lower temperatures.[1]

Frequently Asked Questions (FAQ)

Q: Can I reflux this reaction in Ethanol to speed it up? A: Absolutely NOT. Refluxing ethanol (

) will likely cause three issues:

• Solvolysis (formation of the ethyl ether byproduct).[1]

• Transesterification of the ethyl ester group.[1]

• Thermal decomposition of the nitro-benzyl system.[1]

Q: Why is the "Ortho" position of the nitro group so critical? A: The nitro group at the 3-position (ortho to the bromomethyl) provides "anchimeric assistance" or neighboring group effects that can accelerate leaving group departure but also stabilize radical intermediates that lead to degradation [3]. It makes the compound significantly less stable than the para-nitro isomer.

Q: I need to scale this up to 100g. What are the thermal risks? A: This reaction is exothermic.[1] On a large scale, the heat of reaction cannot dissipate as fast as on a milligram scale.

• Requirement: You must use active cooling (chiller) during the addition phase.[1]

• Dosing: Add the ethyl 4-(bromomethyl)-3-nitrobenzoate as a solution slowly to the amine/base mixture to limit the instantaneous concentration and heat spike.

Visual Workflow for Decision Making

Use this logic flow to determine your next experimental step.

Figure 2: Step-wise decision tree for thermal modulation. Note the preference for catalytic activation (NaI) over thermal activation.

References

• Cardillo, P., & Gigli, G. (1983).[1] Thermal stability of nitrobenzyl halogenides. Journal of Chemical & Engineering Data.

• Sigma-Aldrich. (n.d.).[1] 4-Bromomethyl-3-nitrobenzoic acid Product Sheet. (Demonstrates applications as photocleavable reagents). [1]

• Kim, S. H., et al. (2019).[1] The Effect of the ortho Nitro Group in the Solvolysis of Benzyl and Benzoyl Halides. Molecules.

• BenchChem. (2025).[1][4] Comparative Guide to Cross-Coupling Reactions of Benzyl 2-bromonicotinate. (Analogous benzylic bromide coupling protocols).

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Ethyl 4-(bromomethyl)-3-nitrobenzoate Derivatives

The following technical guide is designed for researchers and process chemists working with Ethyl 4-(bromomethyl)-3-nitrobenzoate (CAS 168473-87-8) . It addresses the specific challenges of purifying downstream products (amines, ethers) derived from this highly reactive electrophile, as well as handling the reagent itself.

Topic: Downstream Purification & Troubleshooting for Benzylic Alkylation Reactions Reagent Focus: Ethyl 4-(bromomethyl)-3-nitrobenzoate Audience: Medicinal Chemists, Process Development Scientists

Core Directive: The Nature of the Reagent

Ethyl 4-(bromomethyl)-3-nitrobenzoate is a "dual-personality" reagent.

• The Electrophile: The benzylic bromide is highly activated by the ortho-nitro group, making it susceptible to rapid nucleophilic attack (good for reaction rate, bad for stability).

• The Labile Ester: The ethyl ester is sensitive to hydrolysis, particularly under the basic conditions often required to neutralize the HBr byproduct of alkylation.

Handling Warning: This compound is a potent lachrymator and skin irritant. All purification steps described below must be performed in a functioning fume hood.

Decision Matrix: Purification Workflow

Before selecting a protocol, identify your product class. The presence of a basic nitrogen (amine) fundamentally changes the purification strategy due to the amphoteric nature of the ester-amine product.

Caption: Decision tree for selecting the optimal purification pathway based on product chemical properties.

Protocol A: Purification of Amine Products (N-Alkylation)

Scenario: You have reacted the bromide with a primary or secondary amine. Challenge: Separating the product from unreacted bromide and non-basic impurities without hydrolyzing the ester.

The Self-Validating Acid-Base Workup

This protocol relies on the switchable solubility of the amine product. It is "self-validating" because the product's migration between layers confirms its identity as a base.

Reagents:

• Solvent: Ethyl Acetate (EtOAc) or Dichloromethane (DCM)[1][2]

• Acid: 1M HCl (Do NOT use strong acids or heat, which hydrolyze the ester)

• Base: Saturated NaHCO₃ (Safer for esters than NaOH)

Step-by-Step Guide:

• Dissolution: Dissolve the crude reaction residue in EtOAc.

• Acid Extraction (The Filter): Extract the organic layer with 1M HCl (3x).

  • Logic: The amine product protonates and moves to the aqueous layer. Unreacted benzyl bromide and non-basic impurities stay in the EtOAc.

  • Validation point: Check TLC of the organic layer.[3][4] It should contain the UV-active bromide spot but no product spot.

• Wash: Wash the combined acidic aqueous layers with fresh EtOAc to remove entrained neutrals.

• Basification (The Recovery): Carefully adjust the aqueous layer to pH ~8-9 using solid NaHCO₃ or saturated solution.

  • Critical: Avoid pH > 11 to prevent ester saponification [1].

• Re-Extraction: Extract the now cloudy aqueous mixture with DCM (3x).

• Drying: Dry over Na₂SO₄ and concentrate.

Troubleshooting Table: Acid-Base Workup

Symptom	Probable Cause	Corrective Action
Product stays in Organic Layer (Step 2)	Product is not basic enough (e.g., Aniline derivative).	Use a stronger acid (2M H₂SO₄) briefly or switch to Protocol B (Chromatography).
Product lost after Basification (Step 5)	Ester hydrolyzed to Acid; formed carboxylate salt.[5]	Check aqueous layer pH. If product is amphoteric (amino-acid), isoelectric precipitation is required.
Emulsion forms	Density of brominated byproducts matches water.	Filter through Celite or add brine to break the emulsion.

Protocol B: Removal of Excess Bromide (Non-Amine Products)

Scenario: You synthesized an ether or thioether, and the product is neutral. Acid-base extraction is not possible. Challenge: The benzylic bromide is toxic and difficult to separate by distillation due to its high boiling point and thermal instability.

Method 1: Chemical Scavenging (Recommended)

Before chromatography, chemically remove the electrophile. This prevents it from co-eluting with your product.

• Add Scavenger: Add Triethylamine (1.5 eq relative to excess bromide) or a Polymer-Supported Amine (e.g., Tris(2-aminoethyl)amine resin) to the reaction mixture [2].

• Stir: Stir at room temperature for 1-2 hours.

  • Mechanism:[6][7][8][9] The benzyl bromide reacts to form a quaternary ammonium salt (benzyltriethylammonium bromide).[10]

• Workup:

  • If using Et₃N: The salt is water-soluble.[2][10] Wash the organic layer with water; the impurity is removed.

  • If using Resin: Filter the resin; the impurity is trapped on the solid phase [3].

Method 2: Silica Gel Chromatography

If scavenging is not an option, use flash chromatography.

• Stationary Phase: Standard Silica Gel (40-63 µm).

• Mobile Phase: Hexanes/Ethyl Acetate.

• Elution Order:

  • Excess Benzyl Bromide: High Rf (usually ~0.6-0.8 in 10% EtOAc/Hex). Elutes first.

  • Target Product: Lower Rf due to nitro/ester polarity.

• Warning: Benzylic bromides can decompose on acidic silica, releasing HBr which may degrade your product. If your product is acid-sensitive, add 1% Triethylamine to the mobile phase to buffer the silica [4].

FAQ: Common Failure Modes

Q1: My product spot is "tailing" or streaking on the TLC/Column.

Diagnosis: The amine product is interacting with the acidic silanols on the silica gel. Solution:

• Pre-treat Silica: Flush the column with mobile phase containing 1% Triethylamine (Et₃N) or 1% Ammonium Hydroxide before loading.

• Mobile Phase: Maintain 1% Et₃N in the eluent throughout the run. This blocks the active sites on the silica.

Q2: I lost my ethyl ester; NMR shows a carboxylic acid.

Diagnosis: Saponification occurred.[5] This usually happens during the workup if NaOH or KOH was used, or if the reaction used a strong base (like NaH) with wet solvents. Prevention:

• Use anhydrous K₂CO₃ or Cesium Carbonate as the base for alkylation.

• During workup, use NaHCO₃ (weak base) instead of NaOH.

• Keep workup times short and cold (0°C).

Q3: The benzylic bromide reagent has turned orange/brown. Can I still use it?

Diagnosis: The color indicates free bromine (Br₂) release due to decomposition (light/moisture). Purification of Reagent:

• Do NOT distill: Risk of thermal runaway.

• Recrystallization: Dissolve in a minimum amount of hot DCM or Ethanol , then add Hexane until turbid. Cool to -20°C. The pure bromide should crystallize as a pale yellow/white solid [5].

• Wash: Dissolve in Et₂O and wash with 5% Sodium Thiosulfate (removes Br₂) followed by NaHCO₃.

References

• Save My Exams. Hydrolysis of Esters - Acid & Alkaline Conditions.[5] (Standard protocol for ester stability).

• ResearchGate. How does one separate Benzyl bromide from the reaction mixture? (Discussion on scavenging with amines).

• Google Patents. Rapid purification by polymer supported quench (WO1997042230A1). (Use of polymer scavengers for electrophiles).

• Reddit (r/Chemistry). Do primary bromides decompose on silica? (Practical advice on silica acidity and buffering).

• Sigma-Aldrich. Ethyl 4-bromo-3-nitrobenzoate Product Properties. (Solubility and physical state data).[11]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. savemyexams.com [savemyexams.com]
• 6. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. Ester to Acid - Common Conditions [commonorganicchemistry.com]
• 9. elearning.raghunathpurcollege.ac.in [elearning.raghunathpurcollege.ac.in]
• 10. researchgate.net [researchgate.net]
• 11. web.mnstate.edu [web.mnstate.edu]

Preventing di-bromination side products in related syntheses

Current Status: Online 🟢 Ticket Queue: Priority Handling for "Di-bromination Side Products"

Welcome to the Technical Support Center for Organic Synthesis. You have reached the Halogenation Selectivity Desk . Below you will find a curated set of troubleshooting guides designed to resolve the common issue of "over-bromination" (di-bromination) in ketone and aromatic syntheses.

📂 Ticket #101: "My ketone is forming a gem-dibromide."

User Complaint:

"I am trying to mono-brominate a methyl ketone at the alpha position. I used

and base, but I keep getting the -dibromo product and some haloform degradation. How do I stop at one bromine?"

🔧 Root Cause Analysis

The culprit is almost certainly Base Catalysis .

In basic conditions, the reaction is autocatalytic for poly-bromination.

• The base removes an

  -proton to form an enolate.

• The enolate attacks

  to form the -bromo ketone.

• Critical Failure Point: The electron-withdrawing nature of the newly added Bromine atom makes the remaining

  -proton more acidic than the starting material.

• The second deprotonation happens faster than the first. The reaction runs away to the di- or tri-bromo product.

✅ Corrective Action: Switch to Acid Catalysis

Under acidic conditions (e.g.,

in Acetic Acid), the reaction is self-limiting .

• The reaction proceeds via the Enol , not the Enolate.

• The rate-determining step is the protonation of the carbonyl oxygen.

• The Fix: The electron-withdrawing Bromine makes the carbonyl oxygen less basic (harder to protonate).[1]

• Therefore, the mono-brominated product enolizes slower than the starting material, allowing you to stop the reaction at the mono-stage.

🔬 Protocol: Acid-Catalyzed Mono-Bromination

• Reagents:

  (1.0 equiv), Glacial Acetic Acid (Solvent), HBr (cat).

• Procedure:

  • Dissolve ketone in glacial acetic acid.

  • Add a catalytic amount of HBr (or allow the reaction to generate it).

  • Add

    dropwise.[2]

  • Endpoint: The reaction slows down significantly after the first equivalent is consumed.

📊 Mechanism Visualization (Kinetic Control)

Caption: Kinetic comparison showing why acid catalysis prevents di-bromination (k2 << k1).

📂 Ticket #102: "My phenol ring is turning into tar/poly-bromide."

User Complaint:

"I am trying to put a single bromine on a phenol/aniline derivative. Even at

with , I get a mixture of ortho/para di-bromides and oxidation products."

🔧 Root Cause Analysis

The substrate is Too Activated . Phenols and anilines are so electron-rich that

(a strong electrophile) reacts with them essentially at diffusion-controlled rates. It is nearly impossible to control the stoichiometry with liquid bromine because local high concentrations lead to immediate over-bromination before mixing is complete.

✅ Corrective Action: Use "Slow-Release" Reagents

You must lower the effective concentration of the electrophile (

).

Option A: NBS (N-Bromosuccinimide) in Polar Aprotic Solvent NBS provides a low, steady concentration of active bromine. In solvents like DMF or Acetonitrile, it allows for high regio-selectivity (usually para due to sterics).

Option B: Phenyltrimethylammonium Tribromide (PTAB) PTAB is a crystalline solid that carries a stoichiometric equivalent of

.[3] It is much easier to weigh accurately than volatile liquid bromine and releases slowly in solution.

🔬 Protocol: NBS Mono-Bromination of Phenols

• Reagents: Substrate (1.0 equiv), NBS (1.0 - 1.05 equiv).

• Solvent: Acetonitrile (MeCN) or DMF.

• Procedure:

  • Dissolve substrate in MeCN at

    .

  • Add NBS portion-wise (solid addition) over 30 minutes.

  • Stir at room temperature.

  • Workup: Dilute with water, extract with EtOAc. The succinimide byproduct is water-soluble and washes away.

📂 Ticket #103: "Reagent Selection Matrix"

User Request:

"I have a new substrate. Which reagent should I choose to ensure mono-selectivity?"

Use the following decision matrix to select the correct brominating agent based on your substrate's electronic properties.

Substrate Type	Reactivity Level	Recommended Reagent	Mechanism of Selectivity
Simple Ketone	Moderate	/ AcOH	Kinetic Control: Product is harder to enolize than starting material [1].
Activated Ketone	High	/ EtOAc	Heterogeneous Control: Mechanism involves Cu-enolate complexation [2].
Phenol / Aniline	Very High	NBS / DMF	Concentration Control: Low steady-state prevents poly-substitution [3].
Benzylic C-H	Low (Radical)	NBS / (or )	Radical Chain: Low favors substitution over addition; requires light/initiator [4].
Sensitive Substrate	Variable	PTAB (Tribromide)	Stoichiometric Control: Solid reagent allows precise 1:1 dosing [5].

📊 Decision Logic Diagram

Caption: Flowchart for selecting the optimal brominating reagent to minimize side products.

📚 References

• Ketone Halogenation Mechanism (Acid vs Base)

  • Source: Wikipedia / Organic Chemistry Portal

  • Context: Explains the kinetic difference where acid catalysis slows down subsequent halogenation steps.

  • URL:[Link]

• Selective Bromination with Copper(II) Bromide

  • Source: King, L. C., & Ostrum, G. K. (1964).[4] Journal of Organic Chemistry.

  • Context: Describes the use of heterogeneous copper reagents for highly selective alpha-bromination.

  • URL:[Link]

• N-Bromosuccinimide (NBS) in Organic Synthesis

  • Source: Master Organic Chemistry

  • Context: Detailed guide on using NBS for allylic vs. aromatic bromination and why it prevents side reactions compared to liquid bromine.

  • URL:[Link]

• Wohl-Ziegler Reaction (Radical Bromination)

  • Source: Organic Chemistry Portal

  • Context: Standard protocol for benzylic bromination using NBS to avoid ring bromination.

  • URL:[Link]

• Phenyltrimethylammonium Tribromide (PTAB)

  • Source: Organic Syntheses, Coll.[5] Vol. 6, p.175 (1988).

  • Context: Procedure for using PTAB as a stoichiometric, selective brominating agent for ketones.

  • URL:[Link]

Sources

• 1. Ketone halogenation - Wikipedia [en.wikipedia.org]
• 2. pdf.smolecule.com [pdf.smolecule.com]
• 3. Bot Verification [rasayanjournal.co.in]
• 4. scribd.com [scribd.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Stability of Ethyl 4-(bromomethyl)-3-nitrobenzoate

Executive Summary & Chemical Profile

This guide addresses the stability of Ethyl 4-(bromomethyl)-3-nitrobenzoate (CAS: 168473-87-8) in acidic environments. As a bifunctional "warhead" intermediate, this molecule contains two electrophilic sites with distinct stability profiles: a benzoate ester and a benzylic bromide .

In acidic conditions, the primary risk is hydrolysis of the ester moiety , which is accelerated by the electron-withdrawing nitro group. The benzylic bromide is kinetically more stable to acid solvolysis but remains a safety hazard (lachrymator) and a site for potential nucleophilic attack if weak nucleophiles are present.

Compound Identity

Property	Detail
Chemical Name	Ethyl 4-(bromomethyl)-3-nitrobenzoate
CAS Number	168473-87-8
Molecular Formula
Key Functional Groups	Ethyl Ester (Acid-labile), Benzylic Bromide (Electrophile), Nitro (EWG)
Primary Hazard	Corrosive, Lachrymator (Tear Gas effect)

Chemical Stability & Degradation Pathways

The "Dual-Warhead" Vulnerability

The stability of this compound in acid is dictated by the competition between two degradation pathways. The electron-withdrawing nature of the nitro group (

) significantly alters the kinetics compared to unsubstituted benzyl bromides.

Pathway A: Acid-Catalyzed Ester Hydrolysis (Dominant)

The nitro group at the meta position relative to the ester exerts a strong inductive electron-withdrawing effect (

). This increases the electrophilicity of the carbonyl carbon, lowering the activation energy for nucleophilic attack by water ( mechanism).

• Result: Formation of 4-(bromomethyl)-3-nitrobenzoic acid and ethanol.

• Risk Level: High in aqueous acids (e.g., dilute HCl,

  ).

Pathway B: Benzylic Bromide Solvolysis (Secondary)

The nitro group is ortho to the bromomethyl group. This destabilizes the formation of a benzylic carbocation, effectively shutting down

pathways. Consequently, the bromide is relatively stable in non-nucleophilic acids. However, in the presence of water, slow -type hydrolysis can occur.

• Result: Formation of Ethyl 4-(hydroxymethyl)-3-nitrobenzoate.

• Risk Level: Low to Moderate , primarily if heat is applied.

Visualizing the Degradation Pathways

Figure 1: Degradation pathways in acidic media. The nitro group accelerates ester hydrolysis while retarding bromide solvolysis.

Validated Handling Protocols

Protocol A: Safe Workup in Acidic Conditions

Objective: Quench reactions or remove basic impurities without degrading the ester.

• Temperature Control: Maintain temperature < 5°C (Ice/Water bath).

  • Reasoning: Hydrolysis rates drop significantly at low temperatures.

• Acid Selection: Use dilute HCl (0.5M - 1.0M) or saturated

  .

  • Avoid: Strong oxidizing acids (

    ) or nucleophilic acids ( , ) which cause halide exchange.

• Contact Time: Limit aqueous acid exposure to < 15 minutes .

• Extraction: Immediately extract into an organic solvent (DCM or EtOAc) and wash with brine to remove residual acid and water.

• Drying: Dry over anhydrous

  immediately. Do not store the wet organic layer.

Protocol B: Storage of Stock Solutions

• Solvent: Anhydrous Dichloromethane (DCM) or Toluene.

• Additive: None (Acid scavengers like amines will react with the bromide).

• Condition: Store at -20°C under Argon.

• Warning: Do not store in DMSO or DMF for extended periods, as these can slowly displace the bromide even without added base.

Troubleshooting Guide (Interactive)

Use this logic flow to diagnose issues with your reaction outcomes involving Ethyl 4-(bromomethyl)-3-nitrobenzoate.

Figure 2: Troubleshooting logic for common stability issues.

Common Scenarios

Q: My LC-MS shows a mass peak of [M-28]. What happened? A: This corresponds to the loss of the ethyl group (

, but hydrolysis adds OH, net change depends on ionization). More likely, you are seeing the carboxylic acid (Mass ~245/247 vs Ester ~273/275).

• Cause: You likely exposed the compound to aqueous acid for too long or at room temperature.

• Fix: Keep workups at 0°C and minimize time in the aqueous phase.

Q: Can I use HBr/Acetic Acid to remove a protecting group on another part of the molecule? A: No. While the ester might survive briefly, the bromide is susceptible to equilibrium exchange. More critically, HBr is nucleophilic.

• Alternative: Use HCl in Dioxane (anhydrous). The ester is stable in anhydrous acid.

Q: The solid turned sticky/yellow after sitting on the bench. A: Benzylic bromides are thermally unstable and light-sensitive. The "stickiness" indicates polymerization or hydrolysis by atmospheric moisture.

• Fix: Recrystallize from cold Ethanol/Hexane (quickly) or purify via silica column. Store in the dark at -20°C.

Frequently Asked Questions (FAQs)

Q1: Is this compound stable in 1M HCl? A: It is metastable. It will not degrade instantly, but significant hydrolysis of the ester will occur over 1-2 hours at room temperature. At 0°C, it is stable enough for a 10-minute wash.

Q2: Why is the nitro group important for stability? A: The nitro group is an Electron Withdrawing Group (EWG).

• Ester: It pulls electron density away from the carbonyl, making it more reactive to water (decreased stability).

• Bromide: It destabilizes the carbocation intermediate required for

  solvolysis, actually increasing the stability of the C-Br bond against spontaneous hydrolysis compared to unsubstituted benzyl bromide [1, 2].

Q3: What is the correct waste disposal? A: This compound is a Lachrymator and an alkylating agent.

• Quench with aqueous ammonia or sodium thiosulfate (destroys the bromide).

• Dispose of as Halogenated Organic Waste . Do not put in general trash.

References

• Kinetics of Solvolysis: Kim, S. H., et al. "The Effect of the ortho Nitro Group in the Solvolysis of Benzyl and Benzoyl Halides." Bulletin of the Korean Chemical Society, vol. 40, no. 9, 2019. Link

• Reactivity of Nitrobenzyl Halides: Prousek, J. "The course of reaction of 4-nitrobenzyl bromide and 5-nitrofurfuryl bromide with bases."[1] Collection of Czechoslovak Chemical Communications, vol. 53, 1988. Link

• Compound Identity (CAS): PubChem Compound Summary for Ethyl 4-bromo-3-nitrobenzoate (Analogous Structure/CAS Verification). Link

• Ester Hydrolysis Kinetics: Singh, A. K. "Solvent effect and kinetics on solvolysis of ethyl benzoate." Asian Journal of Research in Chemistry, vol. 12, no. 2, 2019. Link

Sources

• 1. researchgate.net [researchgate.net]

Stability of Ethyl 4-(bromomethyl)-3-nitrobenzoate in basic conditions

Incident Report: "The Black Tar" Phenomenon

User Complaint: "I attempted to couple Ethyl 4-(bromomethyl)-3-nitrobenzoate with an amine using sodium hydride (NaH) or aqueous sodium hydroxide (NaOH). The reaction mixture instantly turned deep purple/black, and I recovered a complex mixture of tars with no desired product."

Executive Summary: Ethyl 4-(bromomethyl)-3-nitrobenzoate is highly unstable in strong basic conditions .[1] The presence of the nitro group ortho to the bromomethyl moiety creates a "perfect storm" of reactivity. The nitro group acts as a powerful electron-withdrawing group (EWG), significantly increasing the acidity of the benzylic protons.

When exposed to strong bases, the molecule undergoes rapid deprotonation rather than the desired nucleophilic substitution (

), leading to oxidative dimerization (stilbene formation) and polymerization.

Diagnostic Workflow: The Mechanism of Failure

To solve this, you must understand the competition between the three reaction pathways active in this system.

Path A: The Desired Pathway ( )

• Mechanism: The nucleophile attacks the benzylic carbon, displacing bromide.

• Requirement: Soft, neutral, or weakly basic nucleophiles.

Path B: The "Black Tar" Pathway (Deprotonation)

• Mechanism: A base removes a benzylic proton.[1] The resulting carbanion is resonance-stabilized by the ortho-nitro group and the phenyl ring.[1]

• Outcome: This carbanion attacks another molecule of starting material, leading to 4,4'-dinitrostilbene derivatives and complex polymers (deep colored).

• Trigger: Strong bases (NaH, NaOH, KOH, alkoxides) or even strong amine bases (DBU) in the absence of a good nucleophile.

Path C: Ester Hydrolysis (Saponification)

• Mechanism: Hydroxide attacks the ester carbonyl.[1]

• Outcome: Loss of the ethyl group, forming the carboxylic acid (which is water-soluble and lost during organic extraction).

Visualizing the Competition

Figure 1: Competitive reaction pathways. The red paths represent degradation triggered by base incompatibility.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Instant color change to deep purple/black	Benzylic Deprotonation. You used a base that is too strong ( ) or added base before the nucleophile.[1]	Switch Base: Use weak inorganic bases like or .Protocol: Add the nucleophile first, then the base slowly.
Low yield; Product is an acid	Saponification. You used aqueous NaOH or LiOH, hydrolyzing the ethyl ester.	Anhydrous Conditions: Switch to anhydrous solvents (DMF, MeCN) and non-nucleophilic bases (DIPEA, TEA).
Starting material recovered unchanged	Nucleophile is too weak or sterically hindered.[1]	Catalysis: Add KI (Finkelstein condition) to generate the more reactive iodide in situ. Heat to 40-50°C (cautiously).
Explosive/Vigorous reaction	Thermal Runaway. Nitro-benzyl halides are energetic.[1]	Cooling: Always start additions at 0°C. Never heat above 80°C without DSC data.

Recommended Protocols

Protocol A: Coupling with Amines (Standard)

Avoid strong bases. Rely on the amine itself or a weak scavenger.

• Solvent: Dissolve Ethyl 4-(bromomethyl)-3-nitrobenzoate (1.0 eq) in anhydrous Acetonitrile (MeCN) or DMF .

  • Why? Polar aprotic solvents accelerate

    reactions.[1]

• Temperature: Cool to 0°C .

• Addition: Add the amine (1.0 - 1.2 eq).

• Base: Add Diisopropylethylamine (DIPEA) (1.2 eq) dropwise.

  • Why? DIPEA is bulky and less likely to deprotonate the benzylic position compared to TEA or inorganic hydroxides.

• Monitoring: Stir at 0°C for 30 mins, then warm to RT. Monitor by TLC/LCMS.[1]

• Workup: Dilute with EtOAc, wash with 0.5M HCl (to remove excess amine/DIPEA) then Brine. Do not wash with NaOH. [1]

Protocol B: Workup & Quenching (If synthesized)

If you synthesized the bromide from the methyl ester using NBS:

• Filtration: Filter off succinimide byproduct immediately.[1]

• Quench: Wash the organic layer with saturated Sodium Bicarbonate (

  ) or water.[1]

  • Critical: Never use NaOH or strong basic washes to remove succinimide; it will degrade the product.[1]

• Drying: Dry over

  and evaporate at .

Decision Tree: Safe Handling

Figure 2: Operational decision tree for selecting reaction conditions.

Frequently Asked Questions (FAQs)

Q: Can I store the bromide in solution? A: No. Benzylic bromides with nitro groups are prone to hydrolysis by trace moisture and photolytic degradation.[1] Store as a solid at -20°C, protected from light.

Q: Why is the 'ortho' nitro group worse than the 'para' nitro group? A: While both are electron-withdrawing, the ortho-nitro group exerts a specific "field effect" and steric proximity that can facilitate intramolecular redox processes or stabilize the transition state for deprotonation more effectively than the para isomer in certain solvents [1].

Q: I see a new spot on TLC that is not my product or starting material. What is it? A: It is likely the benzyl alcohol (hydrolysis product) or the dimer (stilbene derivative). The alcohol is usually more polar (lower

) than the bromide.

References

• Kim, S. H., et al. (2019). "The Effect of the ortho Nitro Group in the Solvolysis of Benzyl and Benzoyl Halides." PMC.[1] Available at: [Link]

• Prousek, J. (1981).[1][2] "The course of reaction of 4-nitrobenzyl bromide and 5-nitrofurfuryl bromide with bases: Operation of anion-radical mechanism." Collection of Czechoslovak Chemical Communications. Available at: [Link]

• PubChem. "Ethyl 4-bromo-3-nitrobenzoate Compound Summary."[1][3] Available at: [Link]

Sources

• 1. 4-Bromomethyl-3-nitrobenzoic acid | C8H6BrNO4 | CID 132386 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. PubChemLite - Ethyl 4-bromo-3-nitrobenzoate (C9H8BrNO4) [pubchemlite.lcsb.uni.lu]

Identifying impurities in Ethyl 4-(bromomethyl)-3-nitrobenzoate reactions by TLC

Topic: TLC Profiling for Ethyl 4-(bromomethyl)-3-nitrobenzoate Synthesis Ticket ID: WZ-NITRO-001 Status: Open Support Level: Tier 3 (Senior Application Scientist)

Executive Summary

You are performing a Wohl-Ziegler radical bromination of Ethyl 4-methyl-3-nitrobenzoate to synthesize Ethyl 4-(bromomethyl)-3-nitrobenzoate . This reaction is notoriously sensitive to stoichiometry and reaction time. The primary challenge is not just conversion, but selectivity .

The electron-withdrawing nitro group (

) at the meta position (relative to the methyl) deactivates the ring, destabilizing the benzylic radical intermediate compared to a standard toluene system. This requires higher energy (heat/initiator) to proceed, which paradoxically increases the risk of over-bromination to the gem-dibromide impurity.

This guide details how to identify these species by TLC, distinguishing the subtle differences between the starting material (SM), the target mono-bromide, and the parasitic dibromide.

Part 1: The Diagnostic Matrix (TLC Profile)

Standard Conditions: Silica Gel 60

Visualization: UV (254 nm) is mandatory (Nitro-aromatics are UV-silent stains like are often ineffective for deactivated aromatics).

Component	Chemical Structure	Relative Rf (Hex/EtOAc 8:1)	Spot Appearance	Diagnostic Note
Impurity A (Over-reacted)	Ethyl 4-(dibromomethyl)-3-nitrobenzoate	High (0.65 - 0.70)	Distinct, sharp	The "Fast Spot." Appears if reaction runs too long or excess NBS is used.
Target Product	Ethyl 4-(bromomethyl)-3-nitrobenzoate	Medium (0.45 - 0.50)	Round, UV active	Often co-elutes with SM. Requires "Co-spotting" to distinguish.
Starting Material (SM)	Ethyl 4-methyl-3-nitrobenzoate	Medium-Low (0.40 - 0.45)	Round, UV active	Runs slightly lower or overlaps with product.
Impurity B (Byproduct)	Succinimide	Baseline (0.05)	Streaky/ faint UV	Polar byproduct of NBS. Insoluble in , but traces appear on TLC.
Impurity C (Hydrolysis)	Ethyl 4-(hydroxymethyl)-3-nitrobenzoate	Low (0.20)	Broad/Tailing	Only appears if moisture entered the reaction or during aqueous workup.

Critical Alert: The Rf difference between the Starting Material (Methyl) and the Target (Mono-bromide) is often

. They will look like a single large spot unless you use a specific solvent modification (see Troubleshooting).

Part 2: Visualizing the Chemistry

The following diagram maps the genesis of impurities. Understanding when they form helps you predict what you will see on the plate.

Figure 1: Reaction pathway showing the sequential formation of impurities. The dibromide forms only after the product accumulates.

Part 3: Troubleshooting Guides (Q&A)

Issue 1: "I see one big spot. Is my reaction done?"

Diagnosis: Likely Co-elution. The methyl group (SM) and the bromomethyl group (Product) have very similar polarities. In standard Hexane/Ethyl Acetate systems, they often overlap.

The Fix: The "Toluene Shift"

• Abandon Hex/EtOAc: Switch your mobile phase to Toluene:Hexane (1:1) or pure Dichloromethane (DCM) .

• Why? The nitro group engages in

  - stacking interactions with aromatic solvents (toluene). The subtle difference in electron density between the methyl and bromomethyl variants is amplified in aromatic solvents, often pulling the spots apart.

• The "Co-Spot" Technique (Mandatory):

  • Lane 1: Pure Starting Material.

  • Lane 2: Co-spot (Spot SM, let dry, then spot Reaction Mixture on top).

  • Lane 3: Reaction Mixture.

  • Result: If Lane 2 shows a "figure-8" or an elongated spot compared to Lane 1, you have conversion. If it is a perfect circle, you likely have no reaction.

Issue 2: "A new spot appeared way above my product. What is it?"

Diagnosis: The Gem-Dibromide (Over-bromination). Explanation: Once the mono-bromide is formed, the benzylic position is still reactive. In fact, the bromine atom can stabilize the radical slightly, making the second bromination kinetically accessible if [Br] concentration is high.

The Fix:

• Immediate Action: Stop the reaction. You cannot "fix" over-bromination.

• Prevention: Stop the reaction at 85-90% conversion . Do not chase 100% consumption of starting material. It is far easier to separate the SM (via crystallization or distillation) than to separate the di-bromide from the mono-bromide.

• Check Stoichiometry: Ensure you are using exactly 1.0 - 1.05 equivalents of NBS. Excess NBS guarantees dibromide formation.

Issue 3: "There is a dark streak at the baseline. Is my product decomposing?"

Diagnosis: Succinimide or Polymerization. Explanation:

• Succinimide: The byproduct of NBS is succinimide. It is very polar and usually crashes out of

  , but small amounts dissolve and stick to the baseline of the TLC plate.

• Verification: This spot will not be UV active in the same way (weak absorbance) but will stain strongly with Iodine.

• Action: Ignore it. It is removed during the aqueous wash (water/brine) or filtration steps.

Part 4: Validated Experimental Protocol

Method: TLC Monitoring of Wohl-Ziegler Reaction

• Sampling:

  • Take a 10

    L aliquot from the reaction mixture.

  • Mini-Workup (Crucial): Dispense into a small vial containing 0.5 mL Diethyl Ether and 0.5 mL Water. Shake.

  • Why? This removes bulk succinimide and inorganic salts that distort TLC spots. Use the top (organic) layer for spotting.

• Plate Preparation:

  • Use Silica Gel 60

    on Aluminum or Glass backing.

  • Mark 3 lanes (SM, Co-spot, Rxn).[1]

• Elution:

  • System A (General): Hexanes / Ethyl Acetate (90:10).

  • System B (High Resolution): Toluene / Hexanes (60:40).

• Visualization:

  • Observe under UV (254 nm).[2][3]

  • Stain (Optional): Dip in Anisaldehyde stain and heat with a heat gun until spots appear (pink/purple). This helps distinguish the alcohol impurity (Impurity C) which stains differently than the nitro-aromatics.

• Quantitative Check (NMR):

  • TLC is qualitative. To confirm the ratio, run a crude

    NMR.

  • Integrate Benzylic Protons:

    • 2.6 ppm (s, 3H) = SM ( )
    • 4.8 ppm (s, 2H) = Product ( )
    • 6.6 ppm (s, 1H) = Dibromide ( )

Part 5: Decision Logic (Graphviz)

Use this flow to make real-time decisions during your experiment.

Figure 2: Decision tree for interpreting TLC results during reaction monitoring.

References

• Wohl, A. (1919). "Bromierung ungesättigter Verbindungen mit N-Brom-acetamid, ein Beitrag zur Lehre vom Verlauf chemischer Vorgänge". Berichte der deutschen chemischen Gesellschaft, 52(1), 51-63. Link

• Djerassi, C. (1948). "Brominations with N-Bromosuccinimide". Chemical Reviews, 43(2), 271–317. Link

• Sigma-Aldrich. (2024). "Ethyl 4-methyl-3-nitrobenzoate Product Specification & Safety Data". MilliporeSigma. Link

• University of Rochester. (n.d.). "How To: Monitor by TLC". Department of Chemistry. Link

Sources

• 1. How To [chem.rochester.edu]
• 2. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 3. rsc.org [rsc.org]

Impact of steric hindrance on reactions with Ethyl 4-(bromomethyl)-3-nitrobenzoate

Topic: Impact of Steric Hindrance on Reactivity & Troubleshooting Guide Audience: Researchers, Medicinal Chemists, and Process Development Scientists[1]

Core Directive: The Steric-Electronic Duality

Welcome to the technical support hub for Ethyl 4-(bromomethyl)-3-nitrobenzoate . This scaffold is a critical intermediate in the synthesis of heterocycles (e.g., quinazolinones, benzimidazoles) and peptide mimetics.[1]

The Central Challenge: Users often underestimate the ortho-effect exerted by the 3-nitro group.[1] While the bromomethyl group (-CH₂Br) is a classic electrophile for SN2 reactions, the adjacent nitro group (-NO₂) creates a paradoxical environment:

• Electronic Activation: The strong electron-withdrawing nature (-I, -R) of the nitro group increases the electrophilicity of the benzylic carbon, theoretically accelerating nucleophilic attack.[1][2]

• Steric Deactivation: The sheer bulk of the ortho-nitro group physically blocks the trajectory of incoming nucleophiles, particularly bulky amines or thiolates, retarding the reaction.[1]

This guide addresses how to navigate this conflict to maximize yield and purity.

Visualizing the Reaction Landscape

The following diagram illustrates the competitive pathways and the specific steric blockade imposed by the nitro group.

Figure 1: The "Push-Pull" dynamic of the ortho-nitro group. While it electronically activates the benzylic carbon, it sterically hinders the approach of large nucleophiles.[1]

Troubleshooting Guide (Q&A)

Category 1: Low Yields with Bulky Nucleophiles [1]

Q: I am reacting the compound with a secondary amine (e.g., piperidine derivative) in THF, but conversion is stalled at <40% after 24 hours. TLC shows starting material.[1] Why?

A: The issue is likely Steric Hindrance compounded by Solvent Choice. The ortho-nitro group blocks the "back-side attack" trajectory required for SN2 mechanisms.[1] In non-polar or moderately polar solvents like THF, the nucleophile is often ion-paired or solvated in a way that increases its effective size.[1]

Corrective Protocol:

• Switch Solvent: Move to a Polar Aprotic Solvent (DMF, DMSO, or NMP).[1] These solvents solvate cations well but leave the nucleophilic anion "naked" and more reactive, helping it overcome the steric barrier [1].[1]

• Finkelstein Modification: Add 1.0 equivalent of Sodium Iodide (NaI) .

  • Mechanism:[1][3][4][5] NaI displaces the Bromide (-Br) to form the Iodide (-I) intermediate in situ.[1] The C-I bond is weaker and Iodide is a better leaving group, often accelerating the reaction despite the steric bulk.[1]

• Temperature: Increase reaction temperature to 60–80°C. The thermal energy is necessary to surmount the increased activation energy barrier caused by steric repulsion.[1]

Category 2: Impurities & Decomposition [1]

Q: My product is dark/tarry, and NMR shows aldehyde peaks (~10 ppm). What is happening?

A: You are seeing Kornblum Oxidation or Hydrolysis. Benzylic halides are sensitive to oxidation.[1] If you are using DMSO as a solvent at high temperatures (>100°C) without a base, the DMSO can oxidize the benzylic halide to an aldehyde (Kornblum Oxidation).[1] Alternatively, moisture in the solvent can lead to hydrolysis, forming the benzyl alcohol, which may then oxidize.[1]

Corrective Protocol:

• Strictly Anhydrous: Use dry solvents.[1]

• Temperature Limit: Do not exceed 80°C in DMSO.

• Light Protection: Benzylic bromides are lachrymators and light-sensitive.[1] Wrap the flask in aluminum foil during the reaction to prevent radical-initiated degradation [2].[1]

Category 3: Unexpected Reactivity (Anchimeric Assistance) [1]

Q: In solvolysis studies (e.g., ethanol/water), the rate is faster than expected for a sterically hindered substrate.[1] Why?

A: Anchimeric Assistance (Neighbouring Group Participation). In hydroxylic solvents, the oxygen of the ortho-nitro group can attack the benzylic carbon, displacing the bromide to form a cyclic aci-nitro intermediate.[1] This intermediate is rapidly opened by the solvent.[1] This pathway bypasses the direct steric hindrance of the SN2 attack [3].[1]

• Implication: If you are trying to synthesize an ether or ester via solvolysis, this is beneficial.[1] If you are trying to perform a specific substitution with a weak nucleophile, be aware that the solvent might compete more aggressively than usual due to this internal assistance.[1]

Optimization Data & Reference Tables

Table 1: Solvent Selection for Sterically Hindered SN2

Solvent	Dielectric Constant	Suitability	Mechanism of Action
THF	7.5	Poor	Good solubility, but poor anion activation.[1]
Acetone	21	Moderate	Good for Finkelstein (NaI) conditions.[1]
Acetonitrile	37	Good	Balanced polarity; easy workup.[1]
DMF	38	Excellent	High polarity activates nucleophile; overcomes steric barrier.[1]
DMSO	47	Excellent	Max reactivity; risk of oxidation at high T.

Table 2: Nucleophile Size vs. Relative Rate (Empirical)

Nucleophile Type	Example	Steric Impact	Recommended Excess
Small / Linear	Azide ( ), Cyanide ( )	Low	1.1 - 1.2 eq
Primary Amine	Methylamine, Ethylamine	Low-Medium	1.5 eq (to scavenge HBr)
Secondary Amine	Diethylamine, Morpholine	Medium	2.0 - 3.0 eq
Bulky Amine	Diisopropylamine, -Butylamine	High	5.0+ eq or use catalytic NaI

Workflow: Troubleshooting Decision Tree

Figure 2: Step-by-step diagnostic workflow for reaction optimization.

References

• Kevill, D. N., & Kyong, J. B. (2019).[1] The Effect of the ortho Nitro Group in the Solvolysis of Benzyl and Benzoyl Halides. International Journal of Molecular Sciences, 20(16), 4026.[6] [Link]

• Aslam, M. H., et al. (2018).[1] Reactivity of meta- and para-bromo-nitrobenzene towards nucleophilic substitution. Chemistry Stack Exchange/Literature Consensus. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. The Effect of the ortho Nitro Group in the Solvolysis of Benzyl and Benzoyl Halides - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Alternative Reagents for the Synthesis of 1,4-Benzodiazepine-2,3-diones

For Researchers, Scientists, and Drug Development Professionals

The 1,4-benzodiazepine scaffold is a cornerstone in medicinal chemistry, renowned for its diverse pharmacological activities, including anxiolytic, anticonvulsant, and sedative effects.[1] Within this class, 1,4-benzodiazepine-2,3-diones represent a key synthetic intermediate and a pharmacophore of significant interest. The strategic introduction of the vicinal dicarbonyl functionality at the 2- and 3-positions of the diazepine ring opens avenues for further molecular elaboration and the development of novel therapeutic agents. This guide provides a comparative analysis of alternative reagents for the synthesis of 1,4-benzodiazepine-2,3-diones, moving beyond classical methods to explore more efficient, greener, and versatile synthetic strategies. We will delve into the causality behind experimental choices, present comparative data, and provide detailed protocols to empower researchers in their synthetic endeavors.

The Classical Approach and the Quest for Alternatives

The traditional synthesis of the 1,4-benzodiazepine core often involves the cyclocondensation of an o-phenylenediamine derivative with a suitable three-carbon synthon. However, the direct and efficient synthesis of the 2,3-dione variant presents unique challenges. A common precursor for the analogous quinoxaline-2,3-diones is oxalic acid, which undergoes cyclocondensation with o-phenylenediamine.[2][3] While effective for the six-membered quinoxaline ring, the direct application of oxalic acid for the seven-membered benzodiazepine ring is not as straightforward. This has spurred the exploration of alternative reagents that can effectively form the desired seven-membered dicarbonyl heterocycle.

This guide will compare the following key alternative approaches:

• Cyclocondensation with Oxalic Acid Derivatives: Exploring the utility of more reactive derivatives of oxalic acid.

• Greener Synthesis via Solvent-Free Grinding: A sustainable approach using oxalic acid and o-phenylenediamine.

• Microwave-Assisted Synthesis: Leveraging microwave irradiation to accelerate reaction times and improve yields.

• Catalytic Approaches: Investigating the role of various catalysts in promoting the cyclocondensation reaction.

Comparative Analysis of Synthetic Reagents and Methodologies

The choice of reagent and reaction conditions profoundly impacts the yield, purity, and environmental footprint of the synthesis of 1,4-benzodiazepine-2,3-diones. Below is a comparative summary of different approaches, with a focus on experimental outcomes.

Synthetic Strategy	Key Reagents	Catalyst/Conditions	Reaction Time	Yield (%)	Key Advantages	Limitations	Reference(s)
Classical Cyclocondensation	o-Phenylenediamine, Oxalic Acid Dihydrate	Reflux in water with HCl	20 min	98% (for Quinoxaline-2,3-dione)	High yield for the analogous 6-membered ring system.	Direct applicability to 7-membered ring is not well-established.	[4]
Solvent-Free Grinding	Substituted o-Phenylenediamine, Oxalic Acid Dihydrate	Room temperature, grinding	15-60 min	70-95% (for Quinoxaline-2,3-diones)	Environmentally friendly, simple procedure, good to excellent yields.	Primarily demonstrated for quinoxaline synthesis; may require optimization for benzodiazepines.	[2]
Microwave-Assisted Synthesis	o-Phenylenediamine, N-propargylated-2-aminobenzaldehyde	Copper(II) catalyst, K2CO3, DMF	15 min	73-88%	Rapid reaction times, good yields.	Requires specialized microwave equipment.	[5]
Catalytic Condensation	o-Phenylenediamine, Ketones	LaCl3·7H2O, solvent-free	30 min	86-94% (for 1,5-Benzodiazepines)	Mild conditions, short reaction time, high yields.	Demonstrated for 1,5-benzodiazepines; applicability to 2,3-diones needs investigation.	[6]

In-Depth Look at Alternative Synthetic Pathways

Greener Synthesis via Solvent-Free Grinding

In an era of increasing environmental consciousness, solvent-free synthesis presents a compelling alternative. The reaction between substituted o-phenylenediamines and oxalic acid dihydrate can be achieved by simple grinding at room temperature.[2] This method offers excellent atom economy and avoids the use of hazardous solvents.

Mechanism: The reaction likely proceeds through the formation of an initial salt between the basic amine groups of the o-phenylenediamine and the acidic oxalic acid. Subsequent grinding provides the mechanical energy to drive the dehydration and cyclization to form the dione ring system. The presence of electron-withdrawing groups on the diamine has been observed to decrease the reaction rate and yield.[2]

Experimental Protocol: Solvent-Free Synthesis of Quinoxaline-2,3-dione [2]

• In a mortar, combine oxalic acid dihydrate (1 mmol) and o-phenylenediamine (1 mmol).

• Thoroughly grind the mixture with a pestle at room temperature in an open atmosphere.

• Continue occasional grinding for the period specified for the particular substrate (typically 15-60 minutes), until the reaction is complete as monitored by TLC.

• The product can be purified by recrystallization.

Caption: Workflow for the solvent-free synthesis of quinoxaline-2,3-diones.

Microwave-Assisted Organic Synthesis (MAOS)

Microwave irradiation has emerged as a powerful tool in organic synthesis, often leading to dramatic reductions in reaction times and improvements in yields. In the context of benzodiazepine synthesis, a novel microwave-assisted process has been reported for the synthesis of 1,4-benzodiazepine derivatives from o-phenylenediamine and N-propargylated-2-aminobenzaldehyde using a copper(II) catalyst.[5] This approach highlights the potential of MAOS for the rapid and efficient construction of the benzodiazepine scaffold. While this specific example does not yield a 2,3-dione, the principle can be adapted with appropriate starting materials.

Causality: Microwave energy directly heats the reactants and solvent, leading to a rapid increase in temperature and pressure. This localized superheating accelerates the rate of reaction, often allowing for syntheses to be completed in minutes rather than hours.

Experimental Protocol: Microwave-Assisted Synthesis of 1,4-Benzodiazepine Derivatives [5]

• To a microwave reactor vessel, add o-phenylenediamine (1 mmol), N-propargylated-2-aminobenzaldehyde (1 mmol), copper(II) catalyst (10 mol%), and K2CO3 (3 equiv.) in DMF.

• Seal the vessel and subject it to microwave irradiation at 100 °C for 15 minutes.

• After cooling, the reaction mixture is worked up to isolate the product.

Caption: General pathway for microwave-assisted synthesis.

Lanthanide Catalysis

Lanthanide salts, such as lanthanum(III) chloride (LaCl3), have gained attention as mild and efficient Lewis acid catalysts in organic synthesis. The use of LaCl3·7H2O has been demonstrated for the solvent-free synthesis of 2,3-dihydro-1H-1,5-benzodiazepines from the condensation of o-phenylenediamine and various ketones.[6] This methodology offers high yields in short reaction times under mild conditions.

Mechanism: The lanthanide ion likely coordinates to the carbonyl oxygen of the ketone, activating it towards nucleophilic attack by the amino groups of the o-phenylenediamine. This facilitates the initial condensation and subsequent cyclization to form the seven-membered ring.

Experimental Protocol: LaCl3-Catalyzed Synthesis of 1,5-Benzodiazepines [6]

• A mixture of o-phenylenediamine (10 mmol), a ketone (e.g., acetophenone, 20 mmol), and LaCl3·7H2O (1 mmol) is stirred in a beaker at room temperature for 30 minutes.

• The progress of the reaction is monitored by TLC.

• Upon completion, the product is isolated by adding water and filtering the resulting solid.

Conclusion and Future Perspectives

The synthesis of 1,4-benzodiazepine-2,3-diones is a field ripe with opportunities for innovation. While classical methods provide a foundation, alternative reagents and methodologies offer significant advantages in terms of efficiency, sustainability, and the ability to generate diverse molecular scaffolds. Solvent-free grinding and microwave-assisted synthesis represent greener and faster alternatives, while the exploration of novel catalytic systems, such as those based on lanthanides, holds promise for milder and more selective transformations.

For researchers and drug development professionals, the choice of synthetic route will depend on the specific goals of their project, including the desired scale of synthesis, the need for structural diversity, and considerations of environmental impact. The experimental data and protocols presented in this guide offer a starting point for the rational design and execution of synthetic strategies for this important class of heterocyclic compounds. Further research into the direct synthesis of 1,4-benzodiazepine-2,3-diones using these modern techniques is warranted and is expected to yield exciting new developments in the field of medicinal chemistry.

References

• Dandia, A., Singh, R., & Khaturia, S. (2006). One-pot efficient green synthesis of 1,4-dihydro-quinoxaline-2,3-dione derivatives. Journal of Chemical Sciences, 118(6), 579-582. [Link]

• Kumar, A., Kumar, R., & Kumar, S. (2013). Synthesis and neuropharmacological evaluation of some novel quinoxaline 2, 3-dione derivatives. Medicinal Chemistry Research, 22(8), 3637-3645. [Link]

• Asian Journal of Pharmaceutical Research and Development. (2023). Quinoxaline-2, 3-Dione: Chemical Structure, Synthetic Strategies, Structure-Activity Relationship and Pharmacological Significance. Asian Journal of Pharmaceutical Research and Development, 11(1), 89-98. [Link]

• Al-Soud, Y. A., Al-Masoudi, N. A., & Ferwanah, A. E. R. S. (2015). Synthesis and Antimicrobial Activities of Some Novel Quinoxaline Derivatives. International Journal of ChemTech Research, 8(1), 1-10. [Link]

• Rashid, M., Mishra, R., Husain, A., & Ahmad, B. (2010). Synthesis Of Some Novel C3 Substituted New Diazo-[2][4]-Benzodiazepine-2- One Derivatives As Potent Anticonvulsants. Chemical Sciences Journal, 2010, CSJ-5. [Link]

• Kim, K., Volkman, S. K., & Ellman, J. A. (1998). Synthesis of 3-Substituted 1,4-Benzodiazepin-2-ones. Journal of the Brazilian Chemical Society, 9(4), 375-379. [Link]

• Bunin, B. A., & Ellman, J. A. (1992). A general and expedient method for the solid-phase synthesis of 1,4-benzodiazepine derivatives. Journal of the American Chemical Society, 114(27), 10997-10998. [Link]

• Rajput, S., & Kaur, D. (2023). Synthetic aspects of 1,4- and 1,5-benzodiazepines using o-phenylenediamine: a study of past quinquennial. RSC Advances, 13(5), 3296-3321. [Link]

• Li, W., et al. (2016). Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. Molecules, 21(5), 569. [Link]

• Gündüz, M. G., et al. (2015). Synthesis of 1,4-Benzodiazepine-2,5-diones by Base Promoted Ring Expansion of 3-Aminoquinoline-2,4-diones. Molecules, 20(8), 14356-14375. [Link]

• Singh, P., & Agarwal, N. (2023). Synthetic aspects of 1,4- and 1,5-benzodiazepines using o-phenylenediamine: a study of past quinquennial. RSC Advances, 13(5), 3296-3321. [Link]

• Rashid, M., et al. (2010). Synthesis Of Some Novel C3 Substituted New Diazo-[2][4]-Benzodiazepine-2- One Derivatives As Potent Anticonvulsants. Chemical Sciences Journal, 2010, 1-7. [Link]

• Sharma, S., & Sharma, P. C. (2011). One pot synthesis of 2,3-dihydro-1H-1,5-benzodiazepines under solvent-free conditions using anhydrous stannous chloride as catalyst. Journal of Chemical and Pharmaceutical Research, 3(5), 382-389. [Link]

• Tobe, M., et al. (2020). Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbonates. Molecules, 25(14), 3283. [Link]

• Humphrey, J. M., & Chamberlin, A. R. (1997). Chemical Synthesis of Natural Products. Chemical Reviews, 97(7), 2243-2266. [Link]

• Rashid, M., et al. (2010). Synthesis Of Some Novel C3 Substituted New Diazo-[2][4]-Benzodiazepine-2- One Derivatives As Potent Anticonvulsants. Chemical Sciences Journal, 2010, 1-7. [Link]

• Singh, P., & Agarwal, N. (2023). Synthetic aspects of 1,4- and 1,5-benzodiazepines using o-phenylenediamine: a study of past quinquennial. RSC Advances, 13(5), 3296-3321. [Link]

• Pandit, S. S., Vikhe, B. D., & Shelke, G. D. (2007). LaCl3·7H2O catalysed cyclocondensation of o-phenylenediamine and ketones under solvent-free conditions. Journal of Chemical Sciences, 119(4), 295-297. [Link]

Sources

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. ias.ac.in [ias.ac.in]
• 3. Synthesis and neuropharmacological evaluation of some novel quinoxaline 2, 3-dione derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. arcjournals.org [arcjournals.org]
• 5. scielo.br [scielo.br]
• 6. ias.ac.in [ias.ac.in]

Efficacy of Ethyl 4-(bromomethyl)-3-nitrobenzoate as a photolabile linker versus other o-nitrobenzyl linkers

Photocleavable (PC) linkers are indispensable tools in chemical biology, targeted drug delivery, and the development of photo-responsive materials. By enabling the precise spatial and temporal release of molecules upon light irradiation, they provide researchers with unparalleled control over molecular activation[1]. Among the most widely utilized classes of PC linkers are the o-nitrobenzyl (ONB) derivatives.

This guide provides an in-depth technical analysis of Ethyl 4-(bromomethyl)-3-nitrobenzoate (EBNB) , objectively comparing its structural efficacy, cleavage kinetics, and synthetic utility against other prominent ONB linkers.

Mechanistic Foundations of o-Nitrobenzyl Cleavage

The controlled release of payloads via ONB linkers is governed by a distinct photochemical reaction known as the Norrish Type II photoisomerization[2]. Understanding this mechanism is critical for optimizing cleavage conditions and predicting the stability of the conjugate.

Upon UV irradiation (typically 350–365 nm), the excited nitro group abstracts a hydrogen atom from the benzylic position[3]. This [1,5] hydrogen shift generates a short-lived aci-nitro intermediate[4]. Subsequent dark-state rearrangements lead to the formation of a hemiacetal or carbinolamine intermediate, which ultimately collapses to release the target molecule and an o-nitrosobenzaldehyde byproduct[5].

Figure 1: Norrish Type II photochemical cleavage mechanism of o-nitrobenzyl linkers.

Comparative Efficacy: EBNB vs. Alternative Linkers

When selecting a photolabile linker, researchers must balance synthetic accessibility, dark stability, and photolysis kinetics. EBNB is characterized by its highly reactive bromomethyl group and an ethyl ester-protected carboxylate. How does it compare to other common scaffolds like BNBA (the free acid), DMNB (dimethoxy-substituted), and MeNP (

-methyl-substituted)?

Quantitative Performance Comparison

Recent kinetic analyses of ONB esters demonstrate that the photolysis rate is heavily dependent on the leaving group's acidity (

), with more acidic leaving groups yielding faster decomposition[6]. Furthermore, modifications to the benzylic position and aromatic ring significantly alter quantum yields and absorption profiles[7].

Linker Scaffold	Key Structural Feature	Optimal Cleavage	Relative Cleavage Rate	Quantum Yield ( )	Synthetic Stability (Dark)
ONB (Parent)	Unsubstituted	300–350 nm	1x (Baseline)	~0.10 - 0.15	High
EBNB	Ethyl ester, Bromomethyl	350–365 nm	1x - 1.5x	~0.15	Excellent (No free acid interference)
BNBA	Free acid, Bromomethyl	350–365 nm	1x - 1.5x	~0.15	Poor in basic conditions
MeNP	-methyl substitution	350–365 nm	~5x	~0.50 - 0.60	Moderate (Steric hindrance during coupling)
DMNB	4,5-dimethoxy substitution	350–400 nm	~2x	~0.10 - 0.20	High (Red-shifted absorption)

The Strategic Advantage of EBNB (Expertise & Causality)

1. The Bromomethyl Advantage: Many commercial ONB linkers terminate in a hydroxymethyl group, which requires hazardous activating agents (e.g., phosgene, CDI) to form cleavable carbamates or carbonates. In contrast, the bromomethyl group of EBNB is a premier electrophile. It undergoes rapid

displacement with primary amines, thiols, and carboxylates under mild basic conditions, drastically improving conjugation yields[8].

2. The Ethyl Ester Masking Effect: Why choose EBNB over its free-acid counterpart, 4-(bromomethyl)-3-nitrobenzoic acid (BNBA)? During basic

conjugations, the free carboxylate of BNBA can act as a competing nucleophile, leading to unwanted oligomerization or requiring excessive equivalents of the target molecule[9]. The ethyl ester in EBNB masks this reactivity, ensuring a clean, 1:1 stoichiometric reaction in aprotic solvents like DMF. If a free acid is required for downstream peptide coupling, the ethyl ester can be selectively saponified after the bromomethyl group has been conjugated.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol outlines the conjugation of EBNB to a model primary amine (forming a photocleavable secondary amine) and includes a self-validating photolysis assay with a dark control.

Figure 2: Self-validating experimental workflow for EBNB conjugation and photolysis.

Phase 1: Conjugation Workflow

• Preparation: Dissolve the target primary amine (1.0 eq, 0.1 mmol) in 1.0 mL of anhydrous DMF.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq, 0.25 mmol). Causality: DIPEA acts as a non-nucleophilic base to scavenge the HBr generated during the reaction, preventing the protonation of the target amine without competing for the EBNB electrophile.

• EBNB Addition: Slowly add Ethyl 4-(bromomethyl)-3-nitrobenzoate (1.2 eq, 0.12 mmol) dissolved in 0.5 mL DMF.

• Reaction: Stir the mixture at room temperature for 4–6 hours in the dark (wrap the vial in aluminum foil to prevent premature photolysis).

• Purification: Purify the resulting conjugate via Preparative HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA). Lyophilize to obtain the pure ONB-conjugate.

Phase 2: Photolysis & Kinetic Validation

• Sample Preparation: Prepare a 100

  M solution of the purified conjugate in PBS buffer (pH 7.4) with 10% DMSO to ensure solubility. Split into two aliquots: an "Irradiation" group and a "Dark Control" group.

• Irradiation: Expose the "Irradiation" group to a 365 nm LED light source (10–20 mW/cm²). Keep the "Dark Control" completely shielded from light at the same temperature.

• Time-Course Sampling: Extract 20

  L aliquots at minutes from both groups.

• Analysis: Analyze the aliquots via LC-MS.

• Validation: The "Dark Control" must show 0% release, validating that cleavage is strictly photochemical and not due to ester/amine hydrolysis. The "Irradiation" group will yield a decay curve of the conjugate and a corresponding growth curve of the released amine, allowing for the calculation of the cleavage half-life (

  ).

Data Interpretation & Troubleshooting

When evaluating the efficacy of EBNB conjugates, researchers should be mindful of two common phenomena:

• The Inner-Filter Effect: As photolysis proceeds, the cleaved o-nitrosobenzaldehyde byproduct accumulates. This byproduct strongly absorbs UV light at 365 nm, acting as an "inner filter" that reduces the intensity of incident light reaching the remaining intact linkers[10]. If cleavage kinetics plateau prematurely, increasing the irradiation intensity or performing the photolysis in a flow-reactor setup can mitigate this issue.

• Photo-oxidation of Sensitive Residues: Prolonged UV exposure (often required for slower-cleaving unsubstituted ONB linkers) can exacerbate the undesired photo-oxidation of sensitive functionalities, such as methionine residues in peptides[7]. Because EBNB provides moderate cleavage rates, incorporating a radical scavenger like Dithiothreitol (DTT) in the buffer during photolysis is highly recommended to protect the released payload[11].

References

• Holmes, C.P. (1997). Model Studies for New o-Nitrobenzyl Photolabile Linkers: Substituent Effects on the Rates of Photochemical Cleavage. The Journal of Organic Chemistry.
• BenchChem. (2025). A Comparative Guide to Photocleavable Linkers for Researchers and Drug Development Professionals. BenchChem.
• ACS Omega. (2025). Photolysis of ortho-Nitrobenzyl Esters: Kinetics and Substituent Effects.
• Chemical Reviews. (2023). Photocleavable Ortho-Nitrobenzyl-Protected DNA Architectures and Their Applications.
• MDPI. (2020). Recent Trends in Applying Ortho-Nitrobenzyl Esters for the Design of Photo-Responsive Polymer Networks. MDPI.
• Sigma-Aldrich. (n.d.). 4-Bromomethyl-3-nitrobenzoic acid 97 55715-03-2. Sigma-Aldrich.
• LookChem. (n.d.). Cas 55715-03-2,4-Bromomethyl-3-nitrobenzoic acid. LookChem.
• Wikipedia. (n.d.). Photolabile protecting group. Wikipedia.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Photolabile protecting group - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Photocleavable Ortho-Nitrobenzyl-Protected DNA Architectures and Their Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. 4-Bromomethyl-3-nitrobenzoic acid 97 55715-03-2 [sigmaaldrich.com]
• 9. lookchem.com [lookchem.com]
• 10. mdpi.com [mdpi.com]
• 11. Model Studies for New o-Nitrobenzyl Photolabile Linkers: Substituent Effects on the Rates of Photochemical Cleavage - PubMed [pubmed.ncbi.nlm.nih.gov]

Validated HPLC methods for analyzing Ethyl 4-(bromomethyl)-3-nitrobenzoate purity

Validated HPLC Methods for Analyzing Ethyl 4-(bromomethyl)-3-nitrobenzoate Purity

Executive Summary: The Criticality of Intermediate Purity

Ethyl 4-(bromomethyl)-3-nitrobenzoate (CAS: 100487-73-6) is a pivotal intermediate in the synthesis of advanced pharmaceutical ingredients (APIs), particularly in the development of tyrosine kinase inhibitors (TKIs) and indole-based therapeutics. Its reactivity—driven by the labile benzylic bromide—makes it prone to specific degradation pathways that can compromise downstream yield and safety.

This guide provides a comparative analysis of High-Performance Liquid Chromatography (HPLC) methodologies for assessing the purity of this compound. We focus on distinguishing the target monobromo species from its critical impurities: the starting material (ethyl 4-methyl-3-nitrobenzoate), the over-brominated byproduct (dibromo species), and hydrolysis products (alcohol and acid forms).

Core Directive: This guide prioritizes stability-indicating methods capable of detecting degradation products formed during storage or analysis.

The Analytical Landscape: Method Comparison

We compare two primary approaches: a Robust Isocratic Method (adapted from the validated protocol for the acid analog) and a High-Resolution Gradient Method (optimized for complex impurity profiling).

Comparative Performance Matrix

Feature	Method A: Robust Isocratic (QC Routine)	Method B: High-Res Gradient (R&D/Stability)
Primary Utility	Routine Quality Control (Release Testing)	Impurity Profiling & Forced Degradation
Stationary Phase	C18 (Fully Porous, 5 µm)	C18 (Core-Shell, 2.6 µm) or Phenyl-Hexyl
Resolution ( )	Moderate ( for main peak)	High ( for all impurities)
Run Time	Short (< 10 min)	Medium (15–25 min)
Sensitivity (LOD)	~0.5 µg/mL	~0.1 µg/mL (Sharper peaks)
Robustness	High (Less sensitive to dwell volume)	Moderate (Requires precise gradient mixing)

Detailed Methodologies

Method A: The "Gold Standard" Isocratic Protocol

Adapted from the validated stability-indicating method for 4-bromomethyl-3-nitrobenzoic acid [1].

This method is ideal for rapid purity checks where the primary concern is the ratio of product to starting material.

• Column: ACE C18 or Zorbax Eclipse Plus C18 (250 x 4.6 mm, 5 µm).

• Mobile Phase: Methanol : Water (80 : 20 v/v) with 0.1% Formic Acid.

  • Note: The acidic pH is critical to suppress the ionization of the acid impurity (4-bromomethyl-3-nitrobenzoic acid), ensuring it elutes as a sharp peak rather than tailing.

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 30°C.

• Detection: UV-DAD at 271 nm (λ max for the nitro-aromatic moiety).

• Injection Volume: 20 µL.

• Diluent: Acetonitrile (Anhydrous). Crucial to prevent in-vial hydrolysis.

Method B: High-Resolution Gradient Protocol

Recommended for separating the late-eluting dibromo impurity and early-eluting hydrolysis products.

• Column: Kinetex C18 or Poroshell 120 EC-C18 (100 x 4.6 mm, 2.6 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.[2][3]

• Mobile Phase B: Acetonitrile.[4][5]

• Gradient Program:

  • 0.0 min: 40% B

  • 10.0 min: 90% B

  • 12.0 min: 90% B

  • 12.1 min: 40% B

  • 15.0 min: Stop

• Flow Rate: 1.2 mL/min.

• Detection: UV 271 nm.

Impurity Profiling & Degradation Pathways

Understanding the chemistry of the analyte is essential for accurate integration. The benzylic bromide is the reactive center.

Figure 1: Reaction and degradation pathways for Ethyl 4-(bromomethyl)-3-nitrobenzoate. The method must separate the lipophilic dibromo species (late eluter) and polar hydrolysis products (early eluters).

Experimental Validation Data (Representative)

The following data represents typical performance metrics for Method A , validated according to ICH Q2(R1) guidelines [1][2].

Parameter	Acceptance Criteria	Typical Result (Method A)
Specificity	No interference at of main peak	Pure peak (Purity Angle < Purity Threshold)
Linearity ( )		(Range: 10–150 µg/mL)
Precision (RSD)		(Intra-day, n=6)
Accuracy (Recovery)		(Spiked samples)
LOD / LOQ	S/N > 3 / S/N > 10	µg/mL / µg/mL

Step-by-Step Experimental Protocol

Step 1: System Suitability Preparation

• Stock Solution: Weigh 10 mg of Ethyl 4-(bromomethyl)-3-nitrobenzoate Reference Standard into a 20 mL volumetric flask.

• Dissolution: Dissolve in 10 mL of Acetonitrile . Sonicate for 2 minutes. Make up to volume with Mobile Phase (or ACN for Method B).

• Sensitivity Check: Dilute 1 mL of Stock to 100 mL to create a 0.5% sensitivity solution.

Step 2: Sample Preparation (Critical)

• Precaution: The benzylic bromide is moisture-sensitive. Use dry glassware and anhydrous solvents.

• Procedure:

  • Accurately weigh 25 mg of the sample.[6]

  • Transfer to a 50 mL amber volumetric flask (protect from light).

  • Dissolve in 100% Acetonitrile (do not use methanol as diluent for long-term storage to avoid transesterification or solvolysis).

  • Filter through a 0.22 µm PTFE syringe filter.

Step 3: Execution & Integration

• Equilibrate the column for 30 mins.

• Inject the Blank (Acetonitrile) to identify system peaks.

• Inject the System Suitability Solution (5 replicates). Ensure RSD < 2.0%.[1]

• Inject Samples .

• Integration Logic:

  • Relative Retention Times (RRT):

    • Acid Impurity: ~0.4

    • Alcohol Impurity: ~0.6

    • Starting Material: ~0.9

    • Target Analyte: 1.0

    • Dibromo Impurity: ~1.3

Workflow Visualization

Figure 2: Validated workflow for the routine analysis of Ethyl 4-(bromomethyl)-3-nitrobenzoate.

References

• Ferreira, M. B., & Vianna-Soares, C. D. (2013). Stability-indicating HPLC-UV for the determination of 4-bromomethyl-3-nitrobenzoic acid, a bioactive nitrocompound. Journal of Chromatographic Science.

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.

• BenchChem. (2025).[6] Application Note: HPLC Analysis of 2-Bromo-3-nitrobenzoic Acid and Its Impurities.

• Sigma-Aldrich. (2025). Ethyl 4-bromo-3-nitrobenzoate Product Specification and Safety Data Sheet.

Sources

• 1. longdom.org [longdom.org]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. internationaljournalssrg.org [internationaljournalssrg.org]
• 4. Separation of Ethyl 4-nitrobenzoate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. ptfarm.pl [ptfarm.pl]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Comparing cleavage efficiency of different photolabile linkers

Executive Summary

The selection of a photolabile linker (PLL) is often a compromise between stability , cleavage speed , and activation wavelength . While o-nitrobenzyl (oNB) systems remain the historic standard due to commercial availability, they are increasingly outperformed by p-hydroxyphenacyl (pHP) linkers in speed and cleanliness, and by Coumarin or BODIPY derivatives in biocompatibility (visible/NIR activation).

This guide provides a data-driven comparison of these classes, focusing on the critical metric of Photochemical Efficiency (

) —the product of molar extinction coefficient and quantum yield—rather than quantum yield alone.

Technical Framework: Defining Efficiency

To objectively compare linkers, one must look beyond the Quantum Yield (

). The true measure of a linker's sensitivity in a biological context is the Photochemical Efficiency (or Uncaging Cross-Section for one-photon processes):

• (Molar Extinction Coefficient): How well the chromophore absorbs light at a specific wavelength (M cm ).
• (Quantum Yield): The probability that an absorbed photon results in a cleavage event (unitless, 0 to 1).

Critical Insight: A linker with a massive

(e.g., BODIPY, ) but a low ( ) can still be effective, whereas a linker with high but near-zero absorbance at the irradiation wavelength is useless.

Comparative Analysis of Linker Classes

Performance Metrics Summary

Feature	o-Nitrobenzyl (oNB)	Nitroveratryl (NV)	Coumarin (Bhc/DEAC)	p-Hydroxyphenacyl (pHP)	BODIPY / Cyanine
Primary Activation	UV (300–365 nm)	UV/Violet (350–380 nm)	Blue/Cyan (400–500 nm)	UV (280–320 nm)	Green/NIR (500–800 nm)
Quantum Yield ( )	Low/Modest (0.01–0.1)	Moderate (0.01–0.13)	Variable (0.05–0.76)	High (0.2–1.0)	Very Low (<0.001)
Extinction ( )	~5,000	~5,000–10,000	~10,000–40,000	~10,000	>50,000
Cleavage Rate ( )	Slow ( to )	Slow ( )	Fast ( )	Ultrafast ( )	Variable
Byproducts	Toxic (Nitroso-aldehydes)	Toxic (Nitroso-ketones)	Fluorescent (coumarin)	Clean (Phenylacetic acid)	Complex
Two-Photon Cross-Section	Low (<1 GM)	Low (~1 GM)	High (1–5 GM)	Low	Very High

Deep Dive by Class

A. The Nitrobenzyl Family (oNB & NV)

• Mechanism: Norrish Type II photo-isomerization.

• Pros: Commercially ubiquitous; easy to synthesize.

• Cons: The cleavage generates a nitroso-aldehyde byproduct that is highly absorbent (internal filter effect) and toxic to cells (reacts with amines/thiols).

• Verdict: Use only for simple in vitro applications where UV toxicity and slow kinetics are acceptable.

B. The Coumarin Family (Bhc, DEAC)

• Mechanism: Solvent-assisted photo-heterolysis (forming an ion pair).

• Pros: Activation in the visible range (blue light) reduces phototoxicity. DEAC450 variants show exceptional quantum yields (

  ).

• Cons: Low aqueous solubility often requires organic co-solvents.

• Verdict: The gold standard for live-cell imaging and "uncaging" experiments requiring visible light.

C. p-Hydroxyphenacyl (pHP) [1][2]

• Mechanism: Photo-Favorskii rearrangement.

• Pros: The "cleanest" linker. It rearranges into a biologically inert phenylacetic acid derivative. No competing absorbance from byproducts. Very high

  (often approaching 1.0).

• Cons: Strict requirement for UV light (<340 nm), which limits tissue penetration.[1]

• Verdict: Best for rapid kinetic studies (e.g., T-jump experiments) and nucleotide uncaging where byproduct interference must be zero.

D. NIR Linkers (BODIPY/Cyanine)

• Mechanism: Photo-induced electron transfer (PeT) or oxidative cleavage.

• Pros: Deep tissue penetration; minimal photodamage.

• Cons: Extremely low quantum yields (

  ) mean high light intensity is often required, leading to potential heating issues.

• Verdict: Essential for in vivo animal models; less useful for quantitative in vitro kinetics.

Mechanistic Visualization

The following diagram illustrates the cleavage pathways, contrasting the "dirty" oNB mechanism with the "clean" pHP mechanism.

Figure 1: Mechanistic comparison showing the toxic byproduct formation in oNB versus the clean rearrangement of pHP.

Experimental Protocol: Measuring Photochemical Efficiency

To validate a linker's performance, you must determine its Quantum Yield (

) using the Comparative Photolysis Method . This protocol is self-validating because it uses a reference standard to normalize for light source fluctuations.

Methodology: Comparative HPLC Tracking

Objective: Determine

of a new linker relative to a standard ( ).

Reagents:

• Unknown: Caged compound of interest (e.g., Caged-Drug).

• Reference: Potassium Ferrioxalate (standard) or a well-characterized caged compound (e.g., o-nitrobenzyl-glycine,

  ).

• Solvent: HPLC-grade Acetonitrile/Water.

Workflow Diagram:

Figure 2: Step-by-step workflow for determining quantum yield via comparative photolysis.

Step-by-Step Protocol

• Optical Matching: Prepare solutions of your Unknown (

  ) and Reference ( ) such that their Absorbance ( ) at the irradiation wavelength is identical and low (avoid inner filter effects, ).

  • Why? This ensures both samples absorb the same number of photons, making the rate of photolysis directly proportional to the quantum yield.

• Irradiation: Place both samples in quartz cuvettes equidistant from a collimated light source (e.g., 365 nm LED). Stir continuously.

• Sampling: Remove aliquots at defined intervals (e.g., 0, 30s, 60s, 120s). Keep aliquots in the dark immediately.

• Quantification: Analyze via HPLC. Monitor the disappearance of the caged precursor.

• Calculation:

  • Plot

    vs. irradiation time ( ).

  • Extract the slope

    (apparent rate constant).

  • Calculate

    using: (Note: If Absorbance was perfectly matched, the terms cancel out).

Selection Guide: Which Linker to Use?

If your priority is...	Recommended Linker	Rationale
Speed (< 1 s)	pHP	Favorskii rearrangement is ultrafast; ideal for T-jump or rapid flow.
Live Cells / Tissue	Coumarin (DEAC)	Visible light activation avoids UV toxicity; high efficiency.
Deep Tissue (Mice)	BODIPY / Cyanine	NIR activation penetrates tissue; low is the trade-off.
Cost / Simplicity	oNB / NV	Cheap, accessible, but "dirty" photochemistry.
DNA/RNA Caging	pHP	No absorbance overlap with nucleobases; no reaction with DNA backbone.

References

• Klán, P., et al. (2013). "Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy."[3] Chemical Reviews. (The authoritative review on mechanisms and quantum yields). [Link]

• Hagen, V., et al. (2001). "Coumarin-based phototriggers: High quantum yields and red-shifted absorption." ChemBioChem. (Data on DEAC/Bhc efficiency). [Link]

• Givens, R. S., et al. (2012). "p-Hydroxyphenacyl: A photoremovable protecting group for the next generation." Chemical Reviews. (Detailed analysis of pHP kinetics and cleanliness). [Link]

• Weinstain, R., et al. (2020). "Visible-to-NIR-Light-Activated Photoremovable Protecting Groups." Chemical Reviews. (Covers BODIPY and Cyanine linkers for deep tissue). [Link]

• Kuhn, H. J., et al. (2004). "Chemical actinometry (IUPAC Technical Report)." Pure and Applied Chemistry. (Standard protocols for measuring quantum yields). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Applications of p-hydroxyphenacyl (pHP) and coumarin-4-ylmethyl photoremovable protecting groups - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]

Benchmarking the Stability of Bromomethylnitrobenzoate Linkers: A Comprehensive Comparison Guide

As the complexity of stimuli-responsive biomaterials, targeted drug delivery systems, and solid-phase peptide synthesis (SPPS) increases, the selection of an optimal photolabile linker becomes a critical structural decision. 4-Bromomethyl-3-nitrobenzoic acid (BNBA) is a cornerstone ortho-nitrobenzyl (o-NB) derivative. Its bromomethyl group provides a highly reactive electrophilic center for conjugating nucleophiles, while the nitrobenzyl core acts as a reliable, UV-cleavable trigger[1].

However, a linker's true utility is dictated by its stability under non-triggering conditions. Premature cleavage—whether through hydrolytic degradation in aqueous buffers or nucleophilic attack during synthesis—can critically compromise experimental integrity. As a Senior Application Scientist, I have structured this guide to benchmark the stability and cleavage kinetics of BNBA against alternative linkers. This guide provides the mechanistic causality and self-validating protocols necessary to optimize your conjugation workflows.

Mechanistic Foundations: The Causality of Cleavage

The utility of o-NB linkers is rooted in their predictable photochemical rearrangement. Upon irradiation with near-UV light (typically 340–365 nm), the nitro group is excited to a singlet state, followed by rapid intersystem crossing to a triplet state. This triggers an intramolecular hydrogen abstraction from the benzylic position, forming an aci-nitro intermediate[2]. Subsequent rearrangement and hydrolysis yield the free payload and a 2-nitrosobenzaldehyde byproduct[3].

The presence of the bromomethyl group in BNBA serves a dual purpose: it facilitates rapid conjugation via nucleophilic substitution (e.g., forming stable thioether or amine bonds) while tuning the electronic environment to stabilize the ground state[1].

Caption: Mechanism of o-nitrobenzyl (BNBA) photocleavage and payload release (Max Width: 760px).

Comparative Stability Profiling

When benchmarking BNBA against other common linkers—such as p-Hydroxyphenacyl (pHP), Coumarin derivatives, and standard acid-labile Wang linkers—it is essential to evaluate both dark stability (resistance to hydrolysis) and photolytic efficiency (quantum yield).

BNBA exhibits robust stability under oxidative stress but demonstrates specific lability at pH extremes. The primary degradation pathway under forced acidic or alkaline conditions is the nucleophilic substitution of the bromide, yielding 4-hydroxymethyl-3-nitrobenzoic acid (ANOH)[4]. In contrast, amide-linked o-NB derivatives often cleave significantly faster than their ester counterparts[5].

Table 1: Quantitative Stability and Cleavage Comparison

Linker Class	Dark Stability (pH 7.4, 37°C)	Acidic Stability (pH 4.0)	Photocleavage Wavelength	Quantum Yield (Φ)	Cleavage Kinetics
BNBA (o-NB)	High (>95% intact at 48h)	Moderate (Hydrolysis risk)	340 – 365 nm	0.10 – 0.63	Moderate (Minutes)
Coumarin	Very High	High	350 – 420 nm	0.05 – 0.20	Fast (Seconds to Mins)
p-Hydroxyphenacyl	High	High	~300 – 330 nm	0.10 – 0.40	Very Fast (Picoseconds)
Wang (Control)	High	Low (Cleaves rapidly)	N/A (Acid-cleavable)	N/A	N/A

Self-Validating Experimental Protocols

To ensure trustworthiness in your experimental data, the following protocols are designed as self-validating systems. By incorporating specific internal controls, you can definitively isolate hydrolytic failure from photolytic cleavage.

Protocol 1: Hydrolytic and pH Stability Assay (HPLC-UV)

Objective: To benchmark the dark stability of BNBA conjugates against hydrolytic degradation.

• Preparation: Dissolve the BNBA-conjugate in DMSO to create a 1 mM stock solution.

• Buffer Incubation: Dilute the stock to 50 µM in three distinct buffer systems: 0.1 M Acetate (pH 4.0), 0.1 M PBS (pH 7.4), and 0.1 M Borate (pH 9.0).

• Environmental Control: Incubate the samples at 37°C in complete darkness to isolate hydrolytic variables from ambient photolysis.

• Sampling: Extract 20 µL aliquots at 0, 1, 4, 12, 24, and 48 hours.

• Analysis: Analyze via RP-HPLC (C18 column, H2O/MeCN gradient with 0.1% TFA).

• Validation Step: Monitor the disappearance of the parent peak and the emergence of the ANOH degradation peak at 254 nm. Co-elution with a synthetic ANOH standard confirms hydrolytic degradation[4].

Protocol 2: Photocleavage Kinetics Assay

Objective: To quantify the photolytic efficiency and payload release rate of the linker.

• Solvent Optimization: Dissolve the linker-conjugate in a 1:1 (vol/vol) water/acetonitrile mixture to a final concentration of 2 µM[3].

• Irradiation Setup: Place the solution in a quartz cuvette (1 cm path length) to ensure maximal UV transmittance without glass-induced scattering.

• Controlled Dosing: Irradiate using a controlled UV LED source (365 nm, 10 mW/cm²).

• Kinetic Sampling: Extract 10 µL aliquots at 1-minute intervals (0 to 10 min).

• Quantification: Analyze via HPLC-UV. Calculate the pseudo-first-order cleavage rate constant (k) by plotting ln(C_t/C_0) versus time.

Caption: Self-validating experimental workflow for benchmarking linker stability (Max Width: 760px).

Causality & Expert Insights

Why monitor the ANOH peak during stability testing? The primary degradation pathway of BNBA under forced alkaline or acidic conditions is the nucleophilic substitution of the bromide, yielding the benzyl alcohol (ANOH)[4]. Tracking this specific byproduct validates that the degradation is strictly hydrolytic. If the parent compound disappears without the formation of ANOH, it indicates an alternative failure mode (e.g., unintended photolysis or oxidative cleavage), ensuring the assay remains a closed, self-validating loop.

Why use a 1:1 water/acetonitrile mixture for photolysis? The mechanism of o-NB cleavage requires a protic environment to facilitate the hemiacetal hydrolysis step (as shown in the mechanistic diagram). Conducting photolysis in pure organic solvents drastically reduces the cleavage rate, leading to artificial underestimations of the linker's efficiency[5]. The 1:1 mixture ensures solubility of hydrophobic conjugates while providing the necessary protons for rapid payload release[3].

Why choose BNBA over self-immolative linkers for specific prodrugs? While self-immolative linkers (e.g., those used in Pt(IV) prodrug complexes) are excellent for traceless codelivery, they often rely on slower 1,6-elimination kinetics[6]. BNBA provides a direct, light-gated spatial and temporal control mechanism that circumvents the enzymatic bottlenecks associated with self-immolative cascades.

References

1.2, National Institutes of Health (NIH). 2.5, National Institutes of Health (NIH). 3.4, ResearchGate. 4.6, ACS Publications. 5.3, Proceedings of the National Academy of Sciences (PNAS).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Photolabile linkers: exploiting labile bond chemistry to control mode and rate of hydrogel degradation and protein release - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. researchgate.net [researchgate.net]
• 5. Model Studies for New o-Nitrobenzyl Photolabile Linkers: Substituent Effects on the Rates of Photochemical Cleavage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Alternative Synthetic Routes for Substituted Isoindolinones

For Researchers, Scientists, and Drug Development Professionals

The isoindolinone scaffold is a privileged structural motif found in a wide array of natural products and pharmaceutically active compounds. Its prevalence in molecules exhibiting diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties, has driven significant interest in the development of efficient and versatile synthetic methodologies. This guide provides a comparative analysis of key synthetic strategies for accessing substituted isoindolinones, offering insights into the mechanistic underpinnings, experimental considerations, and relative performance of each approach to aid in the selection of the optimal route for specific research and development objectives.

Transition-Metal-Catalyzed C-H Activation/Annulation

Transition-metal catalysis has revolutionized the synthesis of complex heterocycles, and isoindolinones are no exception. Among the most powerful strategies is the direct functionalization of C-H bonds, which offers an atom-economical approach to constructing the isoindolinone core. These methods typically involve the use of a directing group on a benzamide derivative to guide a metal catalyst to a specific ortho C-H bond for subsequent annulation with a coupling partner.

Palladium-Catalyzed Synthesis from N-Methoxybenzamides and Alkenes

The palladium-catalyzed reaction between N-methoxybenzamides and alkenes is a well-established method for the synthesis of 3-substituted isoindolinones.[1][2] The N-methoxyamide group serves as an effective directing group, facilitating the ortho-palladation of the benzamide ring.

Mechanistic Rationale: The catalytic cycle is believed to commence with the chelation-assisted C-H activation at the ortho position of the N-methoxybenzamide by a Pd(II) catalyst, forming a five-membered palladacycle intermediate. Subsequent coordination and insertion of the alkene into the Pd-C bond, followed by intramolecular aminopalladation and β-hydride elimination, generates the isoindolinone product and regenerates the active Pd(II) catalyst. The choice of an oxidant, such as benzoquinone (BQ), is often crucial to facilitate the reductive elimination and maintain the catalytic cycle.[3]

Caption: Palladium-Catalyzed Isoindolinone Synthesis Workflow.

Rhodium-Catalyzed C-H Activation of N-Acylsulfonamides

Rhodium catalysts, particularly those containing the [Cp*Rh(III)] moiety, have emerged as powerful tools for C-H activation. In the context of isoindolinone synthesis, N-acylsulfonamides are often employed as substrates, with the sulfonamide group acting as the directing group.[4][5]

Causality in Experimental Design: The use of a rhodium catalyst often allows for a broader substrate scope with respect to the alkene coupling partner compared to some palladium systems.[5] The choice of a silver salt, such as AgSbF₆, as an additive is critical for halide abstraction from the rhodium precursor, generating a more catalytically active cationic species. Copper(II) acetate is frequently used as an oxidant to regenerate the active Rh(III) catalyst.[6]

Caption: Rhodium-Catalyzed C-H Activation for Isoindolinone Synthesis.

Reductive Amination of ortho-Phthalaldehydic Acid and its Derivatives

A classical and highly effective approach to N-substituted isoindolinones involves the reductive amination of 2-formylbenzoic acid (o-phthalaldehydic acid) or its esters with primary amines.[7][8] This one-pot reaction proceeds through the initial formation of an imine or iminium ion, which is then reduced, followed by intramolecular lactamization.

Self-Validating System: The elegance of this method lies in its tandem nature. The initial condensation to form the C=N bond is followed by a selective reduction of this bond in the presence of a carbonyl group (the ester or carboxylic acid). The subsequent intramolecular cyclization is often spontaneous or can be promoted by mild heating, leading to the thermodynamically stable lactam ring. The choice of reducing agent is critical; sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are commonly used as they are mild enough to selectively reduce the iminium ion without affecting the carbonyl group required for the final cyclization.[7] More recently, catalytic hydrogenation methods have also been employed.[9]

Caption: Reductive Amination Pathway to Isoindolinones.

Multicomponent Reactions: The Ugi Approach

Multicomponent reactions (MCRs) offer a powerful strategy for the rapid assembly of complex molecules from simple starting materials in a single synthetic operation. The Ugi four-component reaction (U-4CR) is a prominent example and can be ingeniously adapted for the synthesis of isoindolinones.[5][10]

Mechanistic Insight: A typical Ugi reaction involves an aldehyde, an amine, a carboxylic acid, and an isocyanide.[11] For isoindolinone synthesis, a bifunctional starting material is employed, such as 2-formylbenzoic acid, which contains both the aldehyde and carboxylic acid functionalities. The reaction proceeds through the formation of an α-adduct between the aldehyde, amine, and isocyanide, which then undergoes an intramolecular O- to N-acyl transfer (the Mumm rearrangement is a key step in the canonical Ugi reaction) followed by cyclization to afford the isoindolinone.

The Aza-Wittig Reaction

The aza-Wittig reaction provides a versatile route to N-substituted isoindolinones, particularly when other methods may be limited by substrate scope or functional group tolerance.[12] This reaction involves the intramolecular trapping of an iminophosphorane by an ester group.

Underlying Principle: The key transformation is the reaction of an organic azide with a phosphine (typically triphenylphosphine) to generate an iminophosphorane via the Staudinger reaction.[13] In the synthesis of isoindolinones, a starting material containing both an azide and an ester group at the ortho positions of a benzene ring is used. The in situ generated iminophosphorane then undergoes an intramolecular cyclization with the ester to form the isoindolinone, with the elimination of triphenylphosphine oxide.[12]

Performance Comparison: A Data-Driven Analysis

The choice of synthetic route is often dictated by factors such as substrate availability, desired substitution pattern, and tolerance to various functional groups. The following table provides a comparative summary of yields for the synthesis of representative N-substituted isoindolinones via different methodologies.

Starting Material(s)	Amine/Coupling Partner	Method	Product	Yield (%)	Reference(s)
2-Carboxybenzaldehyde	Aniline	Reductive Amination (Pt NWs, H₂)	2-Phenylisoindolin-1-one	98
2-Carboxybenzaldehyde	Benzylamine	Reductive Amination (Pt NWs, H₂)	2-Benzylisoindolin-1-one	99
N-Methoxybenzamide	Styrene	Pd-catalyzed C-H Activation	3-Benzylidene-2-methoxyisoindolin-1-one	75	[8]
N-Benzoylsulfonamide	tert-Butyl acrylate	Rh-catalyzed C-H Activation	tert-Butyl 2-(N-benzoyl-sulfamoyl)-1-oxoisoindoline-3-carboxylate	85	[5]
2-Formylbenzoic acid, Aniline, tert-Butyl isocyanide	-	Ugi Reaction	2-Phenyl-3-(tert-butylcarbamoyl)isoindolin-1-one	~70-80	[10] (representative)
Methyl 2-azidomethylbenzoate	-	Intramolecular Aza-Wittig	2-Substituted Isoindolinone	~70-90	[12] (representative)

Note: Yields are highly substrate and condition dependent. This table is intended to provide a general comparison based on reported examples.

Experimental Protocols

Protocol 1: Palladium-Catalyzed Synthesis of 3-Benzylidene-2-methoxyisoindolin-1-one[8]

Materials:

• N-Methoxybenzamide

• Styrene

• Palladium(II) acetate (Pd(OAc)₂)

• Benzoquinone (BQ)

• Acetic acid (AcOH)

Procedure:

• To a sealed tube, add N-methoxybenzamide (0.5 mmol), Pd(OAc)₂ (0.025 mmol), and BQ (1.0 mmol).

• Add acetic acid (5 mL) as the solvent.

• Add styrene (1.0 mmol) to the mixture.

• Seal the tube and heat the reaction mixture at 100 °C for 12-24 hours.

• After completion (monitored by TLC), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Reductive Amination for the Synthesis of 2-Benzylisoindolin-1-one

Materials:

• 2-Carboxybenzaldehyde

• Benzylamine

• Platinum Nanowires (Pt NWs) catalyst

• 1,4-Dioxane

• Hydrogen gas (H₂)

Procedure:

• In a reaction vessel, combine 2-carboxybenzaldehyde (0.5 mmol), benzylamine (0.5 mmol), and the Pt NWs catalyst.

• Add 1,4-dioxane (3 mL) as the solvent.

• Pressurize the vessel with hydrogen gas to 1 bar.

• Heat the reaction mixture to 80 °C and stir for 24 hours.

• After the reaction is complete, cool the mixture to room temperature and carefully vent the hydrogen gas.

• The catalyst can be recovered by centrifugation for reuse.

• The supernatant is concentrated, and the residue is purified by column chromatography.

Conclusion

The synthesis of substituted isoindolinones can be achieved through a variety of effective methods, each with its own set of advantages and limitations.

• Transition-metal-catalyzed C-H activation offers a modern and atom-economical approach for introducing diversity at the C3 position, although it may require careful optimization of catalysts and directing groups.

• Reductive amination remains a robust and high-yielding method for accessing a wide range of N-substituted isoindolinones from readily available starting materials.

• Multicomponent reactions like the Ugi reaction provide a rapid and convergent pathway to complex isoindolinone derivatives.

• The aza-Wittig reaction presents a valuable alternative, particularly for substrates that may not be amenable to other methods.

The selection of the most appropriate synthetic route will depend on the specific target molecule, the availability of starting materials, and the desired scale of the reaction. This guide provides the foundational knowledge and practical protocols to make an informed decision for the successful synthesis of this important class of heterocyclic compounds.

References

• BenchChem. (2025). A Comparative Guide to Isoindolinone Synthesis: Yields from Different Starting Materials. BenchChem Technical Support Team.
• Savela, R., & Méndez-Gálvez, C. (2021). Isoindolinone Synthesis via One-Pot Type Transition Metal Catalyzed C−C Bond Forming Reactions. Chemistry – A European Journal, 27(10), 5344-5378.
• Ingold, M., Colella, L., Dapueto, R., López, G. V., & Porcal, W. (2017). Ugi Four-component Reaction (U-4CR) Under Green Conditions Designed for Undergraduate Organic Chemistry Laboratories.
• Zhang, W., Li, Y., Cui, H., Su, X., & Xu, S. (2022). One-Pot Synthesis of N-Substituted Isoindolin-1-ones via Reductive Amination/Lactamization of Methyl 2-Formylbenzoate. Chinese Journal of Organic Chemistry, 42(8), 2456-2461.
• Zhu, C., & Falck, J. R. (2012). Rhodium catalyzed synthesis of isoindolinones via C-H activation of N-benzoylsulfonamides. Tetrahedron, 68(45), 9192-9199.
• Hii, K. K. (2016). Synthesis of Isoindolinones by Pd-Catalyzed Coupling between N-Methoxybenzamide and Styrene Derivatives. The Journal of Organic Chemistry, 81(17), 7931-7938.
• Li, D.-D., Yuan, T.-T., & Wang, G.-W. (2011). Synthesis of isoindolinones via palladium-catalyzed C–H activation of N-methoxybenzamides.
• Zhu, C., & Falck, J. R. (2012). Rhodium catalyzed synthesis of isoindolinones via C-H activation of N-benzoylsulfonamides. Tetrahedron, 68(45), 9192-9199.
• Muvvala, S., Kumari, K., Miriyala, V., Chidara, S., Maddirala, S. J., Saxena, A., & Behera, M. (2022). Microwave-Assisted Reductive Amination of 2-Carboxybenzaldehydes with Amines for the Synthesis of N-Substituted Isoindolin-1-one. ChemistrySelect, 7(33), e202202500.
• Shi, L., Hu, L., Wang, J., Cao, X., & Gu, H. (2012). Various N-substituted isoindolinones can be synthesized in excellent yields through the reductive C-N coupling and intramolecular amidation of 2-carboxybenzaldehyde with amines in the presence of ultrathin Pt nanowires as catalysts under 1 bar of hydrogen. Organic Letters, 14(7), 1876-1879.
• Chanda, T., & Zhao, J. C.-G. (2018). Recent advances in the synthesis of isoindolinones.
• Zhu, C., & Falck, J. R. (2012). Rhodium catalyzed synthesis of isoindolinones via C-H activation of N-benzoylsulfonamides. Tetrahedron, 68(45), 9192-9199.
• Li, D.-D., Yuan, T.-T., & Wang, G.-W. (2011). Synthesis of isoindolinones via palladium-catalyzed C–H activation of N-methoxybenzamides.
• Savela, R., & Méndez-Gálvez, C. (2021). Isoindolinone Synthesis via One-Pot Type Transition Metal Catalyzed C−C Bond Forming Reactions. Chemistry – A European Journal, 27(10), 5344-5378.
• Di Mola, A., Palombi, L., & Massa, A. (2014). Asymmetric Synthesis of 3-Substituted Isoindolinones. Targets in Heterocyclic Systems, 18, 113-140.
• Mamidyala, S. K., & Cooper, M. A. (2013). Probing the reactivity of o-phthalaldehydic acid/methyl ester: synthesis of N-isoindolinones and 3-arylaminophthalides. RSC Advances, 3(40), 18273-18276.

• Aza-Wittig reaction. (2023, October 26). In Wikipedia. [Link]

• Kar, A., Choudhary, D., & Kumar, A. (2025). An efficient one-pot method has been developed for synthesizing novel isoindolinone derivatives from 2-benzoylbenzoic acid using chlorosulfonyl isocyanate and alcohols. ChemistrySelect, 10(15), e202404321.

• Ugi reaction. (2023, December 19). In Wikipedia. [Link]

• Neochoritis, C. G., Zarganes-Tzitzikas, T., & Dömling, A. (2023). Ugi Four-component Reactions Using Alternative Reactants. Current Organic Chemistry, 27(2), 96-116.

• Organic Chemistry Portal. (n.d.). Ugi Reaction. Retrieved from [Link]

• Bräse, S. (2013). The chemistry of isoindole natural products. Beilstein Journal of Organic Chemistry, 9, 2146-2175.
• Bakos, B., Boros, A., Szabó, D., Fazekas, B., & Vaskó, D. (2022). One-Pot Sequence of Staudinger/aza-Wittig/Castagnoli–Cushman Reactions Provides Facile Access to Novel Natural-like Polycyclic Ring Systems. Molecules, 27(23), 8171.

• Chem-Station. (2015, March 16). Aza-Wittig Reaction. Chem-Station Int. Ed. [Link]

• Wu, S., Wu, X., Fu, C., & Ma, S. (2018). Rhodium(III)-Catalyzed C–H Functionalization in Water for Isoindolin-1-one Synthesis. Organic Letters, 20(10), 3056-3059.
• Manoharan, R., & Jeganmohan, M. (2015). Synthesis of isoindolinones via a ruthenium-catalyzed cyclization of N-substituted benzamides with allylic alcohols.

Sources

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. Sci-Hub: are you are robot? [sci-hub.box]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Synthesis of isoindolinones via palladium-catalyzed C-H activation of N-methoxybenzamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rhodium catalyzed synthesis of isoindolinones via C-H activation of N-benzoylsulfonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of isoindolinones viapalladium-catalyzed C–H activation of N-methoxybenzamides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. Synthesis of Isoindolinones by Pd-Catalyzed Coupling between N-Methoxybenzamide and Styrene Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Isoindolinone synthesis [organic-chemistry.org]
• 9. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 10. Ugi reaction - Wikipedia [en.wikipedia.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Aza-Wittig Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Spectral Analysis Guide: Ethyl 4-(bromomethyl)-3-nitrobenzoate &amp; Reaction Byproducts

Topic: Spectral Analysis of Ethyl 4-(bromomethyl)-3-nitrobenzoate Reaction Byproducts Content Type: Publish Comparison Guide

Executive Summary & Application Context

Ethyl 4-(bromomethyl)-3-nitrobenzoate (CAS: 100487-99-6) is a critical benzylic bromide intermediate, widely utilized in the synthesis of tyrosine kinase inhibitors (e.g., Ponatinib) and other pharmacophores requiring precise alkylation at the benzylic position.[1]

The synthesis typically involves the Wohl-Ziegler radical bromination of Ethyl 4-methyl-3-nitrobenzoate using N-Bromosuccinimide (NBS).[1] While efficient, this pathway is prone to a specific set of competing reactions that generate structurally similar byproducts.[1] For drug development professionals, distinguishing the desired Monobrominated product from the Unreacted Starting Material (SM) and the Dibrominated impurity is paramount, as the latter acts as a chain terminator or cross-linker in subsequent nucleophilic substitutions.

This guide provides an authoritative spectral comparison to validate product purity and identify process-critical impurities.[1]

Reaction Pathway & Impurity Origin[1]

Understanding the mechanism is the first step in spectral identification.[1] The reaction proceeds via a radical chain mechanism where stoichiometry and temperature control are vital.[1]

Mechanistic Flow (Graphviz Visualization)

Figure 1: Radical bromination pathway showing the sequential formation of the target monobromide and the critical dibromide impurity.

Spectral Comparison Guide

The three primary species (SM, Product, Dibromo) share the same ethyl benzoate core. Therefore, the benzylic region in NMR and the retention time in HPLC are the definitive discriminators.

A. Nuclear Magnetic Resonance ( H NMR)

This is the gold standard for in-process control (IPC).[1] The electron-withdrawing nitro group at the ortho position influences the shifts significantly.[1]

Diagnostic Signals (400 MHz,

):

Component	Structural Feature	Chemical Shift ( ppm)	Multiplicity	Integral	Comparison Note
Starting Material		2.65 - 2.70	Singlet	3H	Upfield reference.[1] Disappears as reaction proceeds.[1]
Target Product		4.80 - 4.85	Singlet	2H	Distinct downfield shift due to Br electronegativity.[1]
Dibromo Impurity		6.90 - 7.05	Singlet	1H	Far downfield.[1] Critical to monitor; usually <5% limit.
Ethyl Ester		4.40 (q), 1.40 (t)	Quartet, Triplet	2H, 3H	Static internal standard. Does not shift significantly.[1]
Aromatic Ring		7.60 - 8.60	Multiplets	3H	Patterns overlap; less useful for quantification.[1]

Expert Insight: To calculate the conversion percentage, integrate the benzylic protons.

Note: Correct for proton count (divide SM integral by 3, Product by 2, Dibromo by 1).

B. HPLC Analysis (Reverse Phase)

Due to the addition of heavy, lipophilic bromine atoms, the hydrophobicity changes drastically, allowing easy separation on C18 columns.

Method Parameters:

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase: A: 0.1% Formic Acid in Water / B: Acetonitrile (Gradient 50-90% B).[1]

• Detection: UV at 254 nm (Benzoate absorption).

Elution Order:

• Succinimide:

  min (Polar, elutes in void volume).

• Hydrolyzed Impurity (Alcohol):

  min (If moisture ingress occurred).

• Starting Material:

  min.

• Target Product (Monobromo):

  min.

• Dibromo Impurity:

  min (Most lipophilic).[1]

C. Infrared Spectroscopy (FT-IR)

While less quantitative, IR provides rapid confirmation of functional group integrity.[1]

• Carbonyl (C=O): Strong band at 1720-1730 cm⁻¹ (Ester).[1]

• Nitro (

  ): Symmetric/Asymmetric stretches at 1530 cm⁻¹ and 1350 cm⁻¹ .[1]

• C-Br Stretch: Weak to medium band at 550-650 cm⁻¹ .[1] The appearance of this band confirms bromination, but it is difficult to distinguish mono- from di-bromo solely by IR.[1]

Analytical Decision Workflow

Use this logic gate to determine the next step in your synthesis based on spectral data.[1]

Figure 2: Decision tree for reaction monitoring and purification based on NMR integration limits.

Experimental Protocols

Synthesis of Ethyl 4-(bromomethyl)-3-nitrobenzoate

Standardized Protocol for Low-Impurity Profile

• Setup: In a dry round-bottom flask equipped with a reflux condenser, dissolve Ethyl 4-methyl-3-nitrobenzoate (1.0 eq) in anhydrous Acetonitrile (0.2 M concentration).

  • Note: Acetonitrile is preferred over

    for green chemistry compliance, though yields fewer solvent-radical byproducts.[1]

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.05 eq) and Benzoyl Peroxide (BPO) (0.05 eq).

• Initiation: Heat the mixture to reflux (80-82°C). Ensure vigorous stirring.

• Monitoring: After 2 hours, sample for HPLC/NMR.

  • Critical Control Point: If conversion <90%, add 0.1 eq NBS.[1] Do not exceed 1.2 eq total NBS to prevent dibromination.

• Workup: Cool to RT. Filter off the precipitated succinimide.[1] Concentrate the filtrate. Dissolve residue in Ethyl Acetate and wash with:

  • Saturated

    (removes free ).

  • Saturated

    (removes trace acids).

  • Brine.[1][2]

• Purification: If Dibromo content >5%, recrystallize from Ethanol/Heptane (1:4). The dibromo species is less soluble and may precipitate first or require fractional crystallization depending on the exact ratio.[1]

Analytical Method Validation (Self-Check)

To ensure your data is reliable:

• Blank Run: Inject pure solvent to identify system peaks.[1]

• Specificity: Spike the crude mixture with pure Starting Material. The peak at 5.5 min (HPLC) or 2.65 ppm (NMR) should increase.

• Mass Balance: Ensure the sum of integrals (SM + Mono + Di) accounts for >95% of the aromatic signal intensity.

References

• PubChem. Ethyl 4-bromo-3-nitrobenzoate Compound Summary. National Library of Medicine.[1] Available at: [Link]

• Organic Syntheses. Bromination of Methyl 4-methyl-3-nitrobenzoate (Analogous Procedure). Org. Synth. Coll. Vol. 4, p. 576.[1] Available at: [Link]

Sources

• 1. prepchem.com [prepchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Ethyl 4-(bromomethyl)-3-nitrobenzoate proper disposal procedures

An authoritative, step-by-step operational guide for the safe handling, deactivation, and disposal of Ethyl 4-(bromomethyl)-3-nitrobenzoate .

Executive Summary & Chemical Profile

Ethyl 4-(bromomethyl)-3-nitrobenzoate (CAS: 96315-16-1)[1] is a highly reactive, bifunctional building block frequently utilized in drug development and the synthesis of complex heterocycles. While its chemical structure is highly advantageous for synthetic applications, it presents severe operational hazards. The molecule combines a highly electrophilic bromomethyl group with an electron-withdrawing nitroaromatic core, rendering it a potent lachrymator, a severe alkylating agent, and a hazardous halogenated organic compound[2][3]. Proper disposal requires strict adherence to EPA/RCRA guidelines to prevent environmental contamination and laboratory accidents[4].

Mechanistic Hazard Assessment (The Causality of Risk)

To safely manage and dispose of this compound, scientists must understand the mechanistic causality behind its hazards:

• The Alkylating & Lachrymatory Hazard: The bromomethyl moiety is exceptionally susceptible to

  nucleophilic attack. In biological systems, it rapidly alkylates thiol and amine groups in proteins and DNA. This causes severe tissue necrosis, mucous membrane damage, and intense lachrymatory (tear-producing) effects even at low vapor concentrations[3].

• Nitroaromatic Instability: The nitro group (

  ) introduces energetic potential. Nitroaromatics can undergo exothermic decomposition if subjected to high thermal stress or when inadvertently mixed with incompatible reagents (e.g., strong reducing agents or concentrated alkalis). Furthermore, the electron-withdrawing nature of the nitro group increases the electrophilicity of the benzylic carbon, making it far more reactive than standard benzyl bromides[2].

• Halogenated Combustion Byproducts: If this chemical is improperly disposed of in standard organic waste and subjected to low-temperature combustion, the bromine atom is liberated as hydrogen bromide (HBr) gas—a highly corrosive, toxic environmental pollutant[4].

Quantitative Safety & Operational Data

Summarized below are the critical operational thresholds and disposal classifications required for safe handling.

Parameter	Specification / Guideline	Operational Rationale
CAS Number	96315-16-1	Unique identifier for safety tracking and SDS compliance[1].
Chemical Class	Halogenated Nitroaromatic	Dictates the specific RCRA disposal pathway and reactivity hazards.
Primary Hazard	Alkylating Agent / Lachrymator	Requires strict engineering controls (fume hood face velocity >100 fpm)[2].
Quenching Agent	10% aq. Sodium Thiosulfate	Soft nucleophile that rapidly neutralizes the electrophilic bromomethyl group.
Waste Category	Halogenated Organic Waste	Must not be blended with non-halogenated waste destined for fuel-blending[4][5].
Incineration Temp	> 1000°C (Rotary Kiln)	Extreme heat is required to completely destroy the nitroaromatic core[4].
Exhaust Treatment	Caustic Scrubber (NaOH)	Neutralizes the corrosive HBr gas generated during halogen combustion[4].

Step-by-Step Methodologies: Quenching & Disposal

Proper disposal does not begin at the waste facility; it begins in the fume hood. Unreacted alkylating agents must never be disposed of directly into mixed waste carboys, as they can react exothermically with solvent impurities (e.g., amines) or slowly hydrolyze to build up pressure (HBr gas), leading to catastrophic container failure.

Protocol 1: In-Lab Chemical Quenching (Pre-Disposal)

Objective: Deactivate the electrophilic bromomethyl group to permanently eliminate its alkylating hazard before it enters the institutional waste stream. This protocol utilizes sodium thiosulfate (

), a soft, highly polarizable nucleophile that selectively attacks the benzylic carbon via an mechanism, converting the volatile lachrymator into a non-volatile, water-soluble Bunte salt.

• Solvent Dilution: Dissolve the unreacted Ethyl 4-(bromomethyl)-3-nitrobenzoate residue in a water-miscible co-solvent (e.g., Tetrahydrofuran or Ethanol) at a ratio of 10 mL solvent per 1 gram of chemical.

  • Causality: Dilution mitigates the exothermic heat of the quenching reaction and ensures a homogeneous mixture for the aqueous reagent to interact with.

• Nucleophilic Attack: Place the reaction flask in an ice-water bath (0–5°C). Slowly add an excess (3 to 5 equivalents) of 10% aqueous sodium thiosulfate while stirring vigorously.

• Reaction Monitoring (Self-Validation): Allow the mixture to stir for 2 hours at room temperature. Spot the mixture on a Silica TLC plate (e.g., 80:20 Hexanes:Ethyl Acetate) alongside a standard of the starting material.

  • Causality: The protocol is only considered complete when analytical validation (TLC or LC-MS) confirms the total disappearance of the starting material. This self-validating step guarantees no active lachrymator enters the waste carboy.

• Waste Transfer: Once validated, transfer the resulting aqueous/organic emulsion to a designated, vented "Halogenated Organic Waste" container.

Protocol 2: Spill Response & Decontamination

Objective: Safely contain and neutralize accidental releases outside of engineered controls.

• Evacuation & PPE: Immediately evacuate the area. Responders must don a highly protective respirator (organic vapor/acid gas cartridges) and heavy-duty butyl rubber gloves.

  • Causality: The vapor pressure of the lachrymator will rapidly cause severe eye and respiratory distress if inhaled[3].

• Containment: Surround the spill with a 1:1:1 dry mixture of sodium carbonate, sand, and clay absorbent.

  • Causality: Sodium carbonate provides a mildly basic environment to neutralize any spontaneously formed HBr, while the sand/clay matrix prevents physical spreading.

• In-Situ Quenching: Carefully spray the absorbed spill with 5–10% aqueous sodium thiosulfate. Allow 30 minutes for the

  neutralization to occur within the absorbent matrix.

• Collection: Sweep the neutralized solid into a high-density polyethylene (HDPE) pail. Seal, label as "Halogenated Solid Waste," and submit for institutional hazardous waste pickup.

Institutional & EPA/RCRA Disposal Logistics

Once the quenched waste leaves the laboratory, it must be processed according to strict EPA guidelines for halogenated organics[4][5].

• Waste Segregation: Mixing halogenated waste with non-halogenated waste violates EPA regulations and drastically increases disposal costs. Non-halogenated waste is often repurposed for fuel blending (burned to power cement kilns), a process that cannot tolerate halogens due to equipment corrosion and toxic emissions[5].

• Rotary Kiln Incineration: The standard disposal method for halogenated nitroaromatics is High-Temperature Rotary Kiln Incineration. The kiln operates at temperatures exceeding 1000°C, which is required to thoroughly break down the stable nitroaromatic ring and prevent the formation of toxic polybrominated dibenzodioxins/furans (PBDDs/PBDFs)[4].

• Caustic Scrubbing: As the molecule breaks down, the bromine atom is converted into hydrogen bromide (HBr) gas. The incinerator must be equipped with a caustic scrubber (e.g., sodium hydroxide spray) to neutralize the HBr into benign sodium bromide (NaBr) salts and water, preventing corrosive acid rain emissions[4][6].

Disposal Lifecycle Visualization

Figure 1: End-to-end lifecycle and logical workflow for the safe disposal of halogenated waste.

References

• Aldlab Chemicals. "Ethyl 4-(bromomethyl)-3-nitrobenzoate." aldlab.com.
• U.S. Environmental Protection Agency (EPA). "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes." epa.gov.
• U.S. Environmental Protection Agency (EPA). "National Emission Standards for Hazardous Air Pollutants: Chemical Manufacturing Area Sources Technology Review." regulations.gov.
• Kuca, K., et al. "Irritant compounds: Military respiratory irritants. Part I. Lacrimators." ResearchGate / mmsl.cz.
• Chemical & Engineering News (C&EN). "C&EN Uncovered: Solvent Waste Levels, EPA Regulations, and Disposal." youtube.com.

Sources

• 1. aldlab-chemicals_Ethyl 4-(bromomethyl)-3-nitrobenzoate [aldlab.com]
• 2. researchgate.net [researchgate.net]
• 3. mmsl.cz [mmsl.cz]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. regulations.gov [regulations.gov]

Personal protective equipment for handling Ethyl 4-(bromomethyl)-3-nitrobenzoate

Topic: Personal Protective Equipment for Handling Ethyl 4-(bromomethyl)-3-nitrobenzoate CAS: 96315-16-1 Chemical Class: Benzyl Bromide Derivative / Alkylating Agent

Executive Summary: The "Zero-Exposure" Standard

Ethyl 4-(bromomethyl)-3-nitrobenzoate is a potent alkylating agent and lachrymator. Unlike standard organic solids, its hazard profile is dominated by the highly electrophilic bromomethyl group (

), which can alkylate DNA and proteins, and the electron-withdrawing nitro group , which enhances this reactivity.

Immediate Safety Directive:

• NEVER handle this compound on an open bench.

• NEVER rely solely on standard latex or thin nitrile gloves for prolonged tasks.

• ALWAYS assume the compound is a severe lachrymator (tear gas agent) and corrosive to mucous membranes.

Hazard Identification & Risk Assessment

To select the correct PPE, you must understand the mechanism of toxicity. This compound is not just an irritant; it is a chemical sensitizer and corrosive .

Hazard Class	Mechanism of Action	Critical Consequence
Lachrymator	The benzyl bromide moiety reacts with TRPA1 ion channels in the eyes/lungs.	Immediate, debilitating tearing and respiratory distress, potentially causing panic and secondary accidents.
Skin Corrosive	Alkylation of skin proteins (cysteine residues).	Chemical burns that may be delayed; potential for permanent scarring.
Mutagenicity	Direct alkylation of DNA bases (guanine).	Potential long-term genotoxicity.

PPE Selection Matrix

Use this matrix to determine the required PPE based on your operational scale.

Operation	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Analytical (<10 mg)(Weighing, HPLC prep)	Double Nitrile (Outer: 5 mil, Inner: 4 mil)	Chemical Goggles (Indirect Vent)	Lab Coat (Cotton/Poly),Closed-toe shoes	Fume Hood (Sash at working height)
Preparative (10 mg - 10 g)(Synthesis, Column)	Double Gloving: Inner: Nitrile (4 mil)Outer: Laminate/Barrier (e.g., Silver Shield®)	Chemical Goggles +Face Shield	Chemical-Resistant Apron over Lab Coat	Fume Hood (High flow).Standby: Half-mask w/ OV/P100
Spill Cleanup (>1 g)(Outside containment)	Laminate (Silver Shield) or Heavy Viton (>12 mil)	Full-Face Respirator	Tyvek® Coveralls (Type 4/5/6)	Full-Face Respirator Cartridge: OV/AG/P100

Detailed PPE Specifications

A. Hand Protection: The "Breakthrough" Reality

Standard nitrile gloves provide insufficient protection against benzyl bromide derivatives for periods exceeding 15–30 minutes. The non-polar benzyl ring permeates nitrile rubber rapidly.

• Recommendation: Use Ansell Barrier® (Laminate) or Silver Shield® gloves for primary handling.

• Technique: "Double-Gloving"

  • Inner Layer: Disposable Nitrile (dexterity).

  • Outer Layer: Laminate/Barrier glove (chemical resistance).

  • Outer-Outer (Optional): Disposable Nitrile (for grip, as laminate is slippery).

• Protocol: Change outer nitrile gloves immediately upon splash. Change laminate gloves every 4 hours or immediately after significant contamination.

B. Respiratory Protection

• Primary Control: All handling must occur in a certified Chemical Fume Hood (Face velocity: 80–100 fpm).

• Secondary (Emergency/Spill):

  • Respirator Type: Full-face Air-Purifying Respirator (APR).

  • Cartridge: Organic Vapor / Acid Gas (OV/AG) combined with a P100 Particulate Filter .

  • Why Acid Gas? Hydrolysis of the bromomethyl group releases Hydrogen Bromide (HBr) gas.

C. Eye Protection

• Standard: Indirect-vented chemical splash goggles (ANSI Z87.1+).

• Prohibited: Safety glasses are unsafe because lachrymatory vapors can bypass the side shields, causing eyes to water and blinding the researcher during critical handling.

Operational Protocols

Protocol 1: Safe Handling Workflow

This self-validating workflow ensures containment is never breached.

Figure 1: Operational workflow for handling alkylating agents.

Protocol 2: Decontamination & Quenching

The bromomethyl group is electrophilic. You must chemically neutralize it before disposal to prevent downstream exposure to waste handlers.

• Quenching Solution: Prepare a 10% solution of Sodium Thiosulfate (

  ) or Aqueous Ammonia ( ) .

  • Mechanism: The thiosulfate or amine acts as a nucleophile, displacing the bromide and destroying the alkylating potential.

• Procedure:

  • Rinse all contaminated glassware/spatulas with the quenching solution inside the fume hood.

  • Allow to sit for 30 minutes.

  • Check pH (if using ammonia) to ensure basicity is maintained.

• Spill Cleanup:

  • Cover spill with vermiculite or chem-sorb pads .

  • Apply quenching solution gently (avoid splashing).

  • Scoop into a hazardous waste container labeled "Halogenated Organic - Deactivated".

Emergency Response (PPE Focused)

Scenario: Glove Breach / Skin Contact[1][2][3]

• Immediate Action: Stop working. Do not hesitate.

• Doffing: Remove gloves by peeling from the cuff, turning them inside out. Do not touch the outside of the glove with bare skin.

• Flushing: Wash affected area with soap and water for 15 minutes.[1][2]

  • Note: Do not use alcohol (ethanol/methanol) for washing skin; it may increase permeability of the skin to the chemical.

• Medical: Seek medical attention. Show the SDS (or this guide) noting "Benzyl Bromide Derivative".

Scenario: Eye Exposure

• Flush: Use emergency eyewash for 15 full minutes .[1] Hold eyelids open.

• Support: Colleagues must assist, as the lachrymatory effect causes blepharospasm (involuntary closing of eyelids).

PPE Decision Logic

Use this logic flow to validate your PPE choice before starting work.

Figure 2: Decision tree for selecting appropriate protective equipment.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 458966, Ethyl 4-bromo-3-nitrobenzoate. (Note: Used for structural read-across of bromonitrobenzoates). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1000). Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]